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3,3,5-Trimethylhexyl acetate Documentation Hub

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  • Product: 3,3,5-Trimethylhexyl acetate
  • CAS: 61836-75-7

Core Science & Biosynthesis

Foundational

Synthesis of 3,3,5-Trimethylhexyl Acetate: A Technical Whitepaper on Heterogeneous Catalytic Esterification

Executive Summary 3,3,5-Trimethylhexyl acetate (TMHA) is a highly stable, branched ester primarily utilized as a Low Vapor Pressure Volatile Organic Compound (LVP-VOC) potentiator in advanced fragrance and air-care formu...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

3,3,5-Trimethylhexyl acetate (TMHA) is a highly stable, branched ester primarily utilized as a Low Vapor Pressure Volatile Organic Compound (LVP-VOC) potentiator in advanced fragrance and air-care formulations[1]. Driven by stringent environmental regulations, such as those enforced by the1[1], the demand for high-purity, low-VOC carrier solvents has surged. This whitepaper details a highly efficient, green-chemistry-aligned synthesis protocol utilizing heterogeneous sulfonic acid catalysts, moving away from corrosive and wasteful homogeneous acid methods.

Mechanistic Grounding & Chemical Rationale

The Chemical Profile of TMHA

TMHA is synthesized via the Fischer esterification of 2[2]. The steric bulk provided by the trimethyl substitutions on the hexyl chain imparts unique physical properties to the molecule, notably a very low vapor pressure and high chemical stability, making it an ideal carrier solvent that evaporates in a controlled, linear fashion[1].

Catalyst Causality: The Shift to Heterogeneous Systems

Historically, the esterification of highly branched C8-C9 alcohols relied on homogeneous catalysts like sulfuric acid (H₂SO₄). However, this approach necessitates exhaustive aqueous basic washes to neutralize the acid post-reaction, leading to product loss, potential hydrolysis of the newly formed ester, and significant wastewater generation.

To resolve this, modern protocols employ 3 (SiO₂-Pr-SO₃H)[3]. Causality: The mesoporous structure of the silica support provides an exceptionally high surface area, mitigating the steric hindrance of 3,3,5-trimethylhexanol. Furthermore, the solid catalyst can be recovered via simple centrifugation and reused without regeneration, establishing a closed-loop, sustainable process[3].

Experimental Workflow: Self-Validating Synthesis Protocol

This step-by-step methodology is designed as a self-validating system, ensuring that empirical physical data corroborates chemical conversion at every stage of the workflow.

Step 1: Reactor Setup and Reagent Charging
  • Action: In a 500 mL round-bottom flask equipped with a magnetic stirrer, attach a Dean-Stark apparatus and a reflux condenser. Charge the flask with 3,3,5-trimethylhexanol (1.0 mol) and glacial acetic acid (1.5 mol). Add the SiO₂-Pr-SO₃H catalyst at 5 wt% relative to the alcohol mass.

  • Causality: A 1.5x molar excess of acetic acid acts as both a reactant and a solvent, driving the equilibrium toward the ester. The Dean-Stark trap is critical; it enables the continuous azeotropic removal of the water byproduct, preventing the reverse hydrolysis reaction.

Step 2: Thermal Activation and Esterification
  • Action: Heat the reaction mixture to a steady 120°C–130°C under continuous stirring for 4 to 6 hours[3].

  • Causality: Temperatures below 120°C yield sluggish kinetics due to the steric bulk of the alcohol. Exceeding 130°C risks the premature volatilization of acetic acid.

  • Self-Validation Checkpoint 1 (Stoichiometric Water Tracking): The reaction progress is physically validated by monitoring the water volume collected in the Dean-Stark trap. The reaction is not considered complete until the empirical water volume matches the theoretical yield (approx. 18 mL for 1.0 mol).

Step 3: In-Process Analytical Validation
  • Action: Extract a 0.1 mL aliquot and analyze via Gas Chromatography-Flame Ionization Detection (GC-FID).

  • Self-Validation Checkpoint 2 (Chromatographic Confirmation): The process only advances to the recovery phase when GC-FID confirms >95% depletion of the 3,3,5-trimethylhexanol peak, ensuring no unreacted alcohol complicates downstream distillation[3].

Step 4: Catalyst Recovery
  • Action: Cool the mixture to room temperature and subject it to centrifugation at 4000 rpm for 10 minutes. Decant the supernatant.

  • Causality: Centrifugation cleanly separates the solid SiO₂-Pr-SO₃H catalyst without the need for filtration, which can clog with silica fines. The recovered catalyst is retained in the vessel for the next batch without washing, preserving its active acidic sites[3].

Step 5: Purification
  • Action: Transfer the supernatant to a vacuum distillation setup. Distill off the excess acetic acid first, followed by the collection of the purified 3,3,5-trimethylhexyl acetate fraction.

  • Causality: Vacuum distillation prevents thermal degradation of the ester, ensuring the final product meets the high olfactory purity standards required for fragrance applications[1].

Quantitative Data & Yield Analysis

The following table summarizes the performance metrics of the heterogeneous protocol against traditional homogeneous methods, demonstrating the clear superiority of the SiO₂-Pr-SO₃H system.

ParameterHomogeneous Catalysis (H₂SO₄)Heterogeneous Catalysis (SiO₂-Pr-SO₃H)Rationale / Impact
Conversion Rate (6h) ~92%>95%High surface area of mesoporous silica enhances mass transfer for bulky alcohols.
Reaction Temperature 100°C - 110°C120°C - 130°CSolid catalysts require slightly higher thermal activation energy[3].
Catalyst Recovery 0% (Neutralized & Discarded)>98% (Via Centrifugation)Eliminates aqueous basic wash steps; drastically reduces chemical waste[3].
Product Purity (Post-Distillation) 97.5%>99.0%Avoids side-reactions (e.g., etherification) common with strong liquid acids.

Process Visualization

The following diagram illustrates the cyclical, self-validating workflow of the TMHA synthesis, highlighting the catalyst recovery loop.

Workflow A Reactants: 3,3,5-Trimethylhexanol + Acetic Acid C Esterification Reactor (120°C - 130°C, Dean-Stark) A->C B Heterogeneous Catalyst (SiO2-Pr-SO3H) B->C D Phase Separation & Water Removal C->D Continuous H2O removal E Centrifugation (Catalyst Recovery) D->E Post-reaction F Vacuum Distillation E->F Supernatant H Catalyst Recycling E->H Solid Phase G Purified 3,3,5-Trimethylhexyl Acetate (TMHA) F->G Yield > 95% H->B Reuse without washing

Fig 1: Workflow for the heterogeneous catalytic synthesis and recovery cycle of TMHA.

References

  • 3,3,5-trimethylhexyl acetate | 61836-75-7, ChemicalBook.
  • Esterification of fatty acids with C8-C9 alcohols over selected sulfonic heterogeneous catalysts, Pol. J. Chem. Tech., Vol. 15, No. 3, 2013.
  • Fragrance compositions containing low vapor pressure VOC solvents, United States Patent 8,603,963 B1.

Sources

Exploratory

Spectroscopic Data of 3,5,5-Trimethylhexyl Acetate: A Technical Guide for Researchers

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals Senior Application Scientist Note: The request specified "3,3,5-Trimethylhexyl acetate." However, a comprehensive search of scie...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Senior Application Scientist Note: The request specified "3,3,5-Trimethylhexyl acetate." However, a comprehensive search of scientific literature and chemical databases reveals a prevalence of data for 3,5,5-Trimethylhexyl acetate . It is highly probable that the former is a typographical error. This guide will therefore focus on the spectroscopic analysis of 3,5,5-Trimethylhexyl acetate. A summary of available data for the related compound, 3,3,5-Trimethylcyclohexyl acetate, is also provided for completeness.

Introduction: Understanding 3,5,5-Trimethylhexyl Acetate

3,5,5-Trimethylhexyl acetate (CAS 58430-94-7) is an ester recognized for its characteristic fruity, woody odor.[1][2] This colorless to pale yellow liquid is utilized as a fragrance ingredient in a variety of household and personal care products, as well as a flavoring agent.[2][3] Its branched alkyl structure contributes to its unique scent profile and physical properties, such as moderate volatility and solubility in organic solvents.[3] A thorough understanding of its spectroscopic signature is paramount for quality control, structural confirmation, and for researchers synthesizing or utilizing this compound in various applications.

Chemical Structure of 3,5,5-Trimethylhexyl Acetate:

Caption: 2D structure of 3,5,5-Trimethylhexyl acetate.

Mass Spectrometry (MS)

Mass spectrometry provides critical information about the molecular weight and fragmentation pattern of a compound, aiding in its identification and structural elucidation. The electron ionization (EI) mass spectrum of 3,5,5-trimethylhexyl acetate is available from the NIST WebBook.[4]

Key Fragmentation Data:

m/zProposed FragmentNotes
186[C₁₁H₂₂O₂]⁺•Molecular Ion (M⁺•)
126[C₉H₁₈]⁺•Loss of acetic acid (CH₃COOH) via McLafferty-type rearrangement
87[C₅H₁₁O]⁺Cleavage of the C-O bond
71[C₅H₁₁]⁺Alkyl fragment
57[C₄H₉]⁺tert-Butyl cation, a stable fragment
43[CH₃CO]⁺Acylium ion, often the base peak for acetates

Interpretation of Fragmentation: The fragmentation of esters like 3,5,5-trimethylhexyl acetate under EI conditions is predictable.[5] A common pathway is the McLafferty rearrangement, which for this molecule would involve the transfer of a hydrogen atom from the alkyl chain to the carbonyl oxygen, followed by the elimination of a neutral molecule of acetic acid (60 Da), leading to an alkene fragment at m/z 126. Alpha-cleavage next to the carbonyl group can result in the formation of a stable acylium ion at m/z 43.[5]

fragmentation_pathway parent 3,5,5-Trimethylhexyl acetate (m/z 186) frag1 Loss of CH3COOH (McLafferty Rearrangement) [C9H18]+• (m/z 126) parent->frag1 frag2 Alpha-Cleavage [CH3CO]+ (m/z 43) parent->frag2 frag3 C-O Bond Cleavage [C9H19O]+ (m/z 143) parent->frag3

Caption: Simplified MS fragmentation pathway.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

  • Sample Preparation: Dilute the 3,5,5-trimethylhexyl acetate sample in a suitable volatile solvent like ethyl acetate to a concentration of approximately 100 mg/L.[5]

  • GC Conditions:

    • Injector: Split/splitless, 250 °C.

    • Column: A non-polar column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm film thickness) is suitable for this type of compound.[6]

    • Carrier Gas: Helium or Hydrogen at a constant flow rate (e.g., 1 mL/min).[7]

    • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp up to 250 °C at 10 °C/min.

  • MS Conditions:

    • Ion Source: Electron Ionization (EI) at 70 eV.

    • Mass Analyzer: Quadrupole, scanning from m/z 40 to 400.

    • Data Acquisition: Full scan mode.

  • Data Analysis: Identify the peak corresponding to 3,5,5-trimethylhexyl acetate based on its retention time and compare the acquired mass spectrum with a reference library (e.g., NIST).[8]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for elucidating the precise carbon-hydrogen framework of a molecule.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum provides information on the different carbon environments within the molecule. A spectrum is available on PubChem.[2]

¹³C NMR Data (Predicted, referenced from similar compounds):

Chemical Shift (ppm)Carbon AssignmentRationale
~171.0C=OCarbonyl carbon of the ester group.
~63.0-CH₂-O-Carbon directly attached to the ester oxygen.
~38.0-CH(CH₃)-Methine carbon.
~36.0-CH₂-Methylene carbon in the main chain.
~31.0C(CH₃)₃Quaternary carbon.
~29.0C(CH₃)₃Methyl carbons of the tert-butyl group.
~22.0-CH(CH₃)-Methyl carbon attached to the methine.
~21.0CH₃-C=OAcetate methyl carbon.
¹H NMR Spectroscopy

Disclaimer: No experimental ¹H NMR spectrum for 3,5,5-trimethylhexyl acetate was found in the searched databases. The following data is a prediction based on established chemical shift models and should be used as a guide for interpretation.[9][10][11]

Predicted ¹H NMR Data:

Chemical Shift (ppm)MultiplicityIntegrationProton Assignment
~4.05t2H-CH₂-O-
~2.04s3HCH₃-C=O
~1.65m1H-CH(CH₃)-
~1.45m2H-CH₂-
~1.15d3H-CH(CH₃)-
~0.90s9H-C(CH₃)₃

Interpretation of Predicted ¹H NMR: The spectrum is expected to show a triplet around 4.05 ppm for the two protons on the carbon attached to the ester oxygen, split by the adjacent methylene group. A sharp singlet for the three acetate protons should appear around 2.04 ppm. The rest of the alkyl chain protons would appear in the upfield region (0.9-1.7 ppm), with the nine protons of the tert-butyl group appearing as a distinct singlet around 0.90 ppm.

Experimental Protocol: NMR Sample Preparation and Acquisition

  • Sample Preparation:

    • Dissolve 5-20 mg of the purified liquid sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., CDCl₃) in a clean vial.[12]

    • Transfer the solution into a clean, dry 5 mm NMR tube.

    • The final concentration should be around 10-50 mM for ¹H and 50-200 mM for ¹³C experiments.

  • Instrument Setup (for a standard 500 MHz spectrometer):

    • Insert the sample into the spectrometer.

    • Lock onto the deuterium signal of the solvent and shim the magnetic field to achieve optimal homogeneity.

  • Data Acquisition:

    • ¹H NMR: Acquire the spectrum using a standard pulse sequence (e.g., zg30). Typically, 8-16 scans are sufficient.

    • ¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30). A larger number of scans will be required (e.g., 1024 or more) depending on the sample concentration.

  • Data Processing:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID).

    • Reference the spectrum using the residual solvent peak or an internal standard (e.g., TMS at 0 ppm).

nmr_workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing prep1 Dissolve sample in deuterated solvent prep2 Transfer to NMR tube prep1->prep2 acq1 Insert sample & lock prep2->acq1 acq2 Shim magnet acq1->acq2 acq3 Acquire FID acq2->acq3 proc1 Fourier Transform acq3->proc1 proc2 Phase & Baseline Correction proc1->proc2 proc3 Reference Spectrum proc2->proc3

Caption: General workflow for NMR analysis.

Infrared (IR) Spectroscopy

FTIR spectroscopy is used to identify the functional groups present in a molecule by their characteristic absorption of infrared radiation.

Characteristic IR Absorption Bands:

Wavenumber (cm⁻¹)VibrationFunctional Group
2960-2870C-H stretchAlkyl groups
1735-1750C=O stretchEster carbonyl
1200-1250C-O stretchEster
1375C-H bendMethyl groups

Interpretation of IR Spectrum: The most prominent peak in the IR spectrum of 3,5,5-trimethylhexyl acetate will be the strong C=O stretching absorption of the ester group, expected around 1740 cm⁻¹.[13][14] Strong absorptions corresponding to the C-H stretching of the numerous alkyl groups will be observed in the 2870-2960 cm⁻¹ region. A significant C-O stretching band, also characteristic of the ester, will appear in the 1200-1250 cm⁻¹ region.[15]

Experimental Protocol: Attenuated Total Reflectance (ATR)-FTIR

ATR-FTIR is a convenient method for analyzing liquid samples with minimal preparation.[16][17][18]

  • Instrument Setup:

    • Ensure the ATR crystal (e.g., diamond) is clean.

    • Collect a background spectrum of the empty ATR crystal. This will be automatically subtracted from the sample spectrum.

  • Sample Analysis:

    • Place a small drop of 3,5,5-trimethylhexyl acetate onto the center of the ATR crystal.

    • Acquire the sample spectrum. Typically, 16-32 scans are co-added to improve the signal-to-noise ratio.

  • Data Analysis:

    • Identify the characteristic absorption peaks and assign them to the corresponding functional groups.

Addendum: 3,3,5-Trimethylcyclohexyl Acetate

For clarity, this section provides available spectroscopic data for the related cyclic compound, 3,3,5-trimethylcyclohexyl acetate (CAS 67859-96-5). This compound is also used as a fragrance and flavoring agent.

Mass Spectrometry (GC-MS) Data for 3,3,5-Trimethylcyclohexyl Acetate:

  • Molecular Ion (M⁺•): m/z 184

  • Top Peak: m/z 109

  • 2nd Highest Peak: m/z 124

Infrared (IR) Spectroscopy Data for 3,3,5-Trimethylcyclohexyl Acetate: A vapor phase IR spectrum is available from SpectraBase, which would show characteristic ester C=O and C-O stretches, as well as C-H stretches from the cyclic alkyl structure.

References

  • Chaintreau, A., et al. (2003). GC-MS Quantitation of Fragrance Compounds Suspected To Cause Skin Reactions. Journal of Agricultural and Food Chemistry, 51(22), 6398-6403. [Link]

  • Drawell. (2025, April 2). FTIR Analysis for Liquid Samples - What You Need to Know. [Link]

  • Organic Syntheses. (n.d.). Organic Syntheses Procedure. [Link]

  • ResearchGate. (n.d.). Parameters of the method for the GC-MS and GC-MS/MS analysis of fragrance allergens. [Link]

  • Shimadzu. (n.d.). ANALYSIS OF FRAGRANCE COMPOUNDS USING THE QP-5000 GC/MS. [Link]

  • Demailly, G., & Chaintreau, A. (2016). Good quantification practices of flavours and fragrances by mass spectrometry. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences, 374(2079), 20150368. [Link]

  • Agilent. (2023, May 23). Flavor and Fragrance GC/MS Analysis with Hydrogen Carrier Gas and the Agilent HydroInert Source. [Link]

  • Bruker. (n.d.). Guide to FT-IR Spectroscopy. [Link]

  • Edinburgh Instruments. (2023, April 25). Common Sampling Techniques of FTIR Spectroscopy. [Link]

  • University of Alberta. (n.d.). Prediction of 1H and 13C NMR Chemical Shifts of Small Molecules Using Machine Learning. [Link]

  • Agilent. (2011, March 15). Quantitative analysis using ATR-FTIR Spectroscopy. [Link]

  • ResearchGate. (n.d.). Basic 1H- and 13C-NMR Spectroscopy. [Link]

  • PubChem. (n.d.). 3,5,5-Trimethylhexyl acetate. [Link]

  • NIST. (n.d.). 3,5,5-Trimethylhexyl acetate. [Link]

  • Lodewyk, M. W., et al. (2012). DELTA50: A Highly Accurate Database of Experimental 1H and 13C NMR Chemical Shifts Applied to DFT Benchmarking. Journal of Chemical Information and Modeling, 52(10), 2771-2780. [Link]

  • Yordanova, D., et al. (2021). Prediction of 1H-NMR shifts with Ambit-HNMR software. Bulgarian Chemical Communications, 53(1), 107-114. [Link]

  • Williams, A. J., et al. (2022). Real-time Prediction of 1H and 13C Chemical Shifts with DFT accuracy using a 3D Graph Neural Network. ChemRxiv. [Link]

  • Cheméo. (n.d.). Chemical Properties of 3,5,5-Trimethylhexyl acetate (CAS 58430-94-7). [Link]

  • Al-Alawi, A., et al. (2020). Evaluation of Fourier Transform-Infrared Spectroscopy for Analysis of Cosmetics. Cosmetics, 7(3), 51. [Link]

  • ResearchGate. (n.d.). FT-IR, peaks assignment as function of peak position. [Link]

  • InstaNANO. (2026, March 8). FTIR Functional Group Database Table with Search. [Link]

Sources

Foundational

3,3,5-Trimethylhexyl acetate mechanism of action

An In-Depth Technical Guide to the Inferred Mechanism of Action of 3,3,5-Trimethylhexyl Acetate Abstract 3,3,5-Trimethylhexyl acetate is a synthetic ester primarily utilized as a fragrance and flavoring agent in a divers...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Inferred Mechanism of Action of 3,3,5-Trimethylhexyl Acetate

Abstract

3,3,5-Trimethylhexyl acetate is a synthetic ester primarily utilized as a fragrance and flavoring agent in a diverse range of consumer products. While its physicochemical properties and safety profile as a fragrance ingredient are established, a detailed elucidation of its specific mechanism of action at the molecular level is not extensively documented in scientific literature. This technical guide synthesizes available information on structurally related acetate esters and general principles of fragrance science to propose an inferred mechanism of action for 3,3,5-trimethylhexyl acetate. This guide is intended for researchers, scientists, and drug development professionals, providing a scientifically grounded framework for understanding its potential biological interactions. The proposed mechanism encompasses its role in olfaction, its metabolic fate following dermal absorption, and potential neurological effects associated with its lipophilic nature.

Introduction to 3,3,5-Trimethylhexyl Acetate

3,3,5-Trimethylhexyl acetate, also known as isononyl acetate, is an organic ester characterized by a branched alkyl chain.[1][2] Its chemical structure contributes to its characteristic fruity aroma, making it a valuable component in the formulation of perfumes, cosmetics, and personal care products.[3][4] Acetate esters, as a class, are renowned for their pleasant scents and are integral to the fragrance industry.[3][5] They are synthesized through the esterification of an alcohol with acetic acid.[3] While widely used, the biological interactions of 3,3,5-trimethylhexyl acetate beyond its sensory perception are not well-defined. This guide aims to bridge this knowledge gap by proposing a scientifically plausible, inferred mechanism of action.

Inferred Mechanism of Action: A Multi-faceted Interaction

In the absence of direct studies on 3,3,5-trimethylhexyl acetate, its mechanism of action can be inferred from the behavior of similar chemical entities and the fundamental principles of how volatile organic compounds interact with biological systems. The proposed mechanism is tripartite, involving:

  • Olfactory System Interaction: The primary and most evident action is the stimulation of the sense of smell.

  • Dermal Absorption and Metabolism: Upon topical application, the molecule likely undergoes absorption and subsequent metabolic transformation within the skin.

  • Potential Neurological Effects: Due to its lipophilic nature, high concentrations may exert effects on the central nervous system.

Olfactory System Interaction: The Genesis of Scent

The perception of 3,3,5-trimethylhexyl acetate's characteristic aroma is initiated by its interaction with olfactory receptors in the nasal epithelium.[6][7] This process is a complex interplay of molecular recognition and signal transduction.

2.1.1. The Olfactory Signaling Cascade

Volatile molecules like 3,3,5-trimethylhexyl acetate, upon inhalation, dissolve in the mucus lining the nasal cavity and bind to olfactory receptors, which are G-protein coupled receptors (GPCRs).[7][8] This binding event triggers a conformational change in the receptor, initiating an intracellular signaling cascade that ultimately leads to the perception of smell in the brain.[7] The specificity of this interaction is determined by the three-dimensional shape of the molecule.[6]

Experimental Protocol: Investigating Olfactory Receptor Activation

A standard method to investigate the interaction of a fragrance molecule with olfactory receptors is through in-vitro assays using heterologously expressed receptors.

  • Cell Culture and Receptor Expression: Human embryonic kidney (HEK293) cells are cultured and transfected with a plasmid encoding a specific human olfactory receptor.

  • Calcium Imaging: The transfected cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fura-2 AM).

  • Ligand Application: A solution of 3,3,5-trimethylhexyl acetate at varying concentrations is applied to the cells.

  • Signal Detection: An increase in intracellular calcium upon ligand binding is measured using a fluorescence microscope. This increase indicates receptor activation.

  • Data Analysis: The dose-response curve is plotted to determine the EC50 (half-maximal effective concentration) of 3,3,5-trimethylhexyl acetate for the specific olfactory receptor.

Diagram: Olfactory Signaling Pathway

Olfactory_Signaling cluster_air Nasal Cavity Airspace cluster_mucus Olfactory Mucus cluster_neuron Olfactory Receptor Neuron TMA 3,3,5-Trimethylhexyl Acetate (Odorant) OBP Odorant Binding Protein (OBP) TMA->OBP Binds TMA_OBP TMA-OBP Complex OBP->TMA_OBP OR Olfactory Receptor (GPCR) TMA_OBP->OR Binds G_protein G-protein OR->G_protein Activates AC Adenylyl Cyclase G_protein->AC Activates cAMP cAMP AC->cAMP Produces Ion_Channel Ion Channel cAMP->Ion_Channel Opens Ca_Na Ion_Channel->Ca_Na Depolarization Depolarization Ca_Na->Depolarization Signal Signal to Brain Depolarization->Signal

Caption: Inferred olfactory signaling cascade for 3,3,5-trimethylhexyl acetate.

Dermal Absorption and Metabolic Transformation

When used in topical products, 3,3,5-trimethylhexyl acetate can be absorbed through the skin.[9] As a lipophilic ester, it has the potential to penetrate the stratum corneum.[9][10] Following absorption, it is likely metabolized by cutaneous enzymes.

2.2.1. Hydrolysis by Cutaneous Esterases

A primary metabolic pathway for esters within the skin is hydrolysis by carboxylesterases.[11][12][13] This enzymatic reaction would cleave 3,3,5-trimethylhexyl acetate into its parent alcohol, 3,3,5-trimethylhexanol, and acetic acid.[12] These metabolites would then have their own toxicokinetic profiles and potential biological activities. The parent alcohol could undergo further metabolism, such as oxidation.[11]

Quantitative Data: Dermal Absorption of Fragrance Esters

Fragrance EsterVehicleDermal Absorption (% of applied dose in 24h, in vivo monkey model)
Benzyl acetateAcetone~70% (occluded)
Cinnamyl anthranilateNot specified26% (unoccluded)

Data extrapolated from studies on structurally related fragrance esters to illustrate potential absorption rates.[9]

Diagram: Inferred Dermal Metabolism of 3,3,5-Trimethylhexyl Acetate

Dermal_Metabolism cluster_metabolites TMA 3,3,5-Trimethylhexyl Acetate Skin Skin (Stratum Corneum) TMA->Skin Dermal Application Esterase Cutaneous Carboxylesterases Skin->Esterase Absorption Alcohol 3,3,5-Trimethylhexanol Esterase->Alcohol Hydrolysis Acid Acetic Acid Esterase->Acid Hydrolysis Metabolites Metabolites

Caption: Proposed metabolic pathway of 3,3,5-trimethylhexyl acetate in the skin.

Potential Neurological Effects

The lipophilic nature of 3,3,5-trimethylhexyl acetate suggests it can cross the blood-brain barrier if it reaches systemic circulation in sufficient concentrations.[10][14] While primarily associated with fragrance, high levels of exposure to volatile organic compounds, including esters, can lead to central nervous system (CNS) effects.[14][15]

2.3.1. Interaction with Neuronal Membranes

Studies on other alkyl acetates have shown a correlation between their hydrophobicity and anesthetic activity.[1] This suggests that these molecules may act by partitioning into the lipid bilayers of neuronal membranes, thereby altering membrane fluidity and potentially modulating the function of embedded ion channels and receptors.[1] This non-specific mechanism could lead to CNS depression at high concentrations.[1][15]

Diagram: Conceptual Interaction with Neuronal Membranes

Neuronal_Interaction TMA 3,3,5-Trimethylhexyl Acetate (High Concentration) BBB Blood-Brain Barrier TMA->BBB Systemic Circulation Neuron Neuronal Membrane (Lipid Bilayer) BBB->Neuron Crosses Effect Altered Membrane Fluidity & Protein Function Neuron->Effect Partitions into CNS_Depression CNS Depression Effect->CNS_Depression

Caption: Hypothetical mechanism of CNS effects at high concentrations.

Synthesis and Conclusion

The mechanism of action of 3,3,5-trimethylhexyl acetate is likely a composite of its interaction with the olfactory system, its metabolic fate in the skin, and potential, though less characterized, effects on the central nervous system at high exposure levels. As a fragrance molecule, its primary interaction is with olfactory receptors, leading to the perception of its characteristic scent. Upon dermal contact, it is expected to be absorbed and metabolized by cutaneous esterases into 3,3,5-trimethylhexanol and acetic acid. While generally safe at concentrations used in consumer products, its lipophilic nature suggests a potential for non-specific interactions with neuronal membranes if significant systemic exposure were to occur.

Further research is warranted to definitively elucidate the specific olfactory receptors it activates, to quantify its dermal absorption and metabolism rates in human skin, and to fully characterize any potential neurological effects at concentrations relevant to human exposure scenarios. This guide provides a foundational, inferred framework to guide such future investigations.

References

  • The Chemistry of Taste and Smell: How Chirality Affects Senses. (2024, June 11). Chiralpedia. [Link]

  • Influence of Fragrances on Human Psychophysiological Activity: With Special Reference to Human Electroencephalographic Response. (n.d.). PMC - NIH. [Link]

  • How can fragrance substance become skin allergens? (n.d.). European Commission. [Link]

  • in vivo percutaneous absorption of fragrance ingredients in rhesus monkeys and humans. (n.d.). PermeGear. [Link]

  • Absorption of Fragrance Ingredients Using In Vitro Models with Human Skin. (n.d.). OUCI. [Link]

  • Exposure to lipophilic chemicals as a cause of neurological impairments, neurodevelopmental disorders and neurodegenerative diseases. (n.d.). PMC - NIH. [Link]

  • Relationship between smell, carbon number, and molecular structure of acetate esters. (n.d.). ChemRxiv. [Link]

  • Inhalant Abuse: Short- and Long-Term Effects of Inhalants. (2024, December 31). American Addiction Centers. [Link]

  • Relationship between smell, carbon number, and molecular structure of acetate esters. (2024, September 2). ChemRxiv. [Link]

  • A Toxicological and Dermatological Assessment of Aryl Alkyl Alcohol Simple Acid Ester Derivatives When Used as Fragrance Ingredients. (2012, September 15). PubMed. [Link]

  • Beverage and Food Fragrance Biotechnology. (2023, September 25). Encyclopedia MDPI. [Link]

  • Interactions of odorants with olfactory receptors and receptor neurons match the perceptual dynamics observed for woody and fruity odorant mixtures. (2012, February 6). PubMed. [Link]

  • Impact of the Interactions between Fragrances and Cosmetic Bases on the Fragrance Olfactory Performance: A Tentative to Correlate SPME-GC/MS Analysis with That of an Experienced Perfumer. (2022, June 29). MDPI. [Link]

  • Pulmonary and neurological health effects associated with exposure to representative composite manufacturing emissions and corresponding alterations in circulating metabolite profiles. (n.d.). PMC - NIH. [Link]

  • Perfume Allergies. (n.d.). GreenFacts. [Link]

  • Relationship of anesthetic activity of alkyl acetates to hydrophobicity and in vivo effect on membrane fluidity in mice. (n.d.). PubMed. [Link]

  • Esters. (n.d.). EBSCO. [Link]

  • The Essential Role of Esters in the Fragrance Industry: The Makings of A Sweet Floral Symphony. (2024, July 31). Scent Journer. [Link]

  • Acute reversible neurotoxicity associated with inhalation of ethyl chloride: A case report. (n.d.). ResearchGate. [Link]

  • nonisyl acetate, 58430-94-7. (n.d.). The Good Scents Company. [Link]

Sources

Exploratory

discovery of 3,3,5-Trimethylhexyl acetate

An In-Depth Technical Guide to 3,3,5-Trimethylhexyl Acetate Introduction and Nomenclature 3,3,5-Trimethylhexyl acetate is an organic ester characterized by a branched nonane backbone. It belongs to a class of compounds d...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to 3,3,5-Trimethylhexyl Acetate

Introduction and Nomenclature

3,3,5-Trimethylhexyl acetate is an organic ester characterized by a branched nonane backbone. It belongs to a class of compounds developed to impart specific aromatic profiles, in this case, a fresh, minty, and herbal character, to a variety of consumer products.[1] The demand for such synthetic flavor and fragrance compounds has grown significantly as consumer product formulations become more complex and the supply of natural extracts faces limitations.[2]

It is crucial to distinguish 3,3,5-trimethylhexyl acetate from its isomers, which may have different properties and applications:

  • 3,5,5-Trimethylhexyl acetate: A structural isomer with a different branching pattern on the hexyl chain. Much of the readily available data for "isononyl acetate" refers to this isomer.[3][4][5][6][7]

  • 3,3,5-Trimethylcyclohexyl acetate: A cyclic analogue with a significantly different molecular structure and distinct aromatic properties.[8][9]

This guide will focus on the linear ester, 3,3,5-trimethylhexyl acetate, while drawing upon data from its close isomer, 3,5,5-trimethylhexyl acetate, where specific information is scarce, with such instances clearly noted.

Physicochemical and Organoleptic Properties

The physical and chemical properties of 3,3,5-trimethylhexyl acetate are summarized in the table below. These properties are critical for its application in various formulations, influencing its volatility, solubility, and stability.

PropertyValueSource
Molecular Formula C₁₁H₂₂O₂[6]
Molecular Weight 186.29 g/mol [3][4][5]
CAS Number 58430-94-7 (for 3,5,5-isomer)[3][4][5]
Appearance Colorless to pale yellow liquid[6]
Odor Profile Fruity, woody, with fresh, minty, and lavandin notes[6][7]
Solubility Soluble in organic solvents like ethanol and ether; low solubility in water[6]

Synthesis of 3,3,5-Trimethylhexyl Acetate

The synthesis of 3,3,5-trimethylhexyl acetate is primarily achieved through the esterification of its corresponding alcohol, 3,3,5-trimethylhexan-1-ol, with acetic acid or its anhydride. The most common and industrially viable method is the Fischer-Speier esterification.[10]

Retrosynthetic Analysis

A logical approach to the synthesis begins with a retrosynthetic analysis, which deconstructs the target molecule into simpler, commercially available precursors.

G target 3,3,5-Trimethylhexyl Acetate disconnection Ester disconnection (C-O) target->disconnection precursors 3,3,5-Trimethylhexan-1-ol + Acetic Acid disconnection->precursors Fischer Esterification

Figure 1: Retrosynthetic analysis of 3,3,5-trimethylhexyl acetate.
Synthesis of Precursor: 3,3,5-Trimethylhexan-1-ol

The precursor alcohol, 3,3,5-trimethylhexan-1-ol, can be synthesized through various established organic chemistry routes. A plausible method involves the hydroformylation (oxo process) of a branched alkene, followed by hydrogenation of the resulting aldehyde. The starting alkene can be obtained from the dimerization of isobutylene.

Experimental Protocol: Fischer-Speier Esterification

This protocol details the synthesis of 3,3,5-trimethylhexyl acetate from 3,3,5-trimethylhexan-1-ol and acetic acid, using sulfuric acid as a catalyst. This method is favored for its simplicity and use of readily available reagents.[10][11]

Materials:

  • 3,3,5-trimethylhexan-1-ol (1.0 mol)

  • Glacial acetic acid (1.2 mol, slight excess to drive equilibrium)

  • Concentrated sulfuric acid (0.05 mol, catalyst)

  • Toluene (as a solvent for azeotropic removal of water)

  • 5% Sodium bicarbonate solution

  • Saturated sodium chloride solution (brine)

  • Anhydrous magnesium sulfate

  • Round-bottom flask

  • Dean-Stark apparatus

  • Reflux condenser

  • Heating mantle

  • Separatory funnel

  • Distillation apparatus

Procedure:

  • Reaction Setup: Assemble a round-bottom flask with a Dean-Stark trap and a reflux condenser. Add 3,3,5-trimethylhexan-1-ol, glacial acetic acid, and toluene to the flask.

  • Catalyst Addition: Slowly and with stirring, add the concentrated sulfuric acid to the reaction mixture. Causality: Sulfuric acid protonates the carbonyl oxygen of the acetic acid, making the carbonyl carbon more electrophilic and susceptible to nucleophilic attack by the alcohol.[10][12]

  • Reflux and Water Removal: Heat the mixture to reflux. The toluene-water azeotrope will distill into the Dean-Stark trap, effectively removing water from the reaction and shifting the equilibrium towards the formation of the ester, in accordance with Le Châtelier's principle.[11][12] Continue reflux until no more water is collected.

  • Work-up: Cool the reaction mixture to room temperature. Transfer the mixture to a separatory funnel and wash sequentially with water, 5% sodium bicarbonate solution (to neutralize the acidic catalyst and any unreacted acetic acid), and finally with brine. Trustworthiness: The bicarbonate wash is crucial for removing acidic impurities, which could otherwise catalyze the reverse hydrolysis reaction upon storage.

  • Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the toluene solvent using a rotary evaporator.

  • Purification: Purify the crude ester by fractional distillation under reduced pressure to obtain pure 3,3,5-trimethylhexyl acetate.

G cluster_setup Reaction Setup cluster_reaction Reaction cluster_workup Work-up & Purification A Combine Alcohol, Acetic Acid, Toluene in Flask B Add H₂SO₄ Catalyst A->B C Heat to Reflux B->C D Azeotropic Removal of Water via Dean-Stark Trap C->D E Cool and Wash with H₂O, NaHCO₃, Brine D->E F Dry Organic Layer (MgSO₄) E->F G Remove Solvent (Rotary Evaporator) F->G H Fractional Distillation G->H

Figure 2: Experimental workflow for the synthesis of 3,3,5-trimethylhexyl acetate.
Reaction Mechanism

The Fischer esterification proceeds via a nucleophilic acyl substitution mechanism.

G RCOOH R-C(=O)-OH Protonated_acid R-C(=O⁺H)-OH RCOOH->Protonated_acid 1. Protonation H_plus H⁺ R_OH R'-OH Tetrahedral_intermediate1 R-C(OH)(O⁺H-R')-OH Protonated_acid->Tetrahedral_intermediate1 2. Nucleophilic Attack Tetrahedral_intermediate2 R-C(OH)(O-R')-OH₂⁺ Tetrahedral_intermediate1->Tetrahedral_intermediate2 3. Proton Transfer Ester_protonated R-C(=O⁺H)-OR' Tetrahedral_intermediate2->Ester_protonated 4. Elimination of H₂O H2O H₂O Tetrahedral_intermediate2->H2O Ester_protonated->H_plus Ester R-C(=O)-OR' Ester_protonated->Ester 5. Deprotonation

Sources

Protocols & Analytical Methods

Method

Application Note: 3,3,5-Trimethylhexyl Acetate as a Reference Standard in Gas Chromatography

Target Audience: Researchers, analytical chemists, and drug development professionals. Technique: Gas Chromatography-Mass Spectrometry (GC-MS), Headspace Solid-Phase Microextraction (HS-SPME).

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, analytical chemists, and drug development professionals. Technique: Gas Chromatography-Mass Spectrometry (GC-MS), Headspace Solid-Phase Microextraction (HS-SPME).

Introduction and Mechanistic Insights

In the landscape of analytical chemistry, the precision of quantitative analysis relies heavily on the selection of appropriate reference standards. 3,3,5-Trimethylhexyl acetate (also known as isononyl acetate, CAS 58430-94-7) has emerged as a highly strategic internal standard (IS) and reference compound for the quantification of volatile organic compounds (VOCs), flavorings, and fragrance emissions[1].

Officially recognized as a chemically defined food additive and flavoring agent[2], this branched-chain alkyl ester possesses unique physicochemical properties that make it an ideal candidate for mitigating analytical variability.

Why 3,3,5-Trimethylhexyl Acetate? (The Causality of Selection)

The selection of an internal standard is never arbitrary; it must be driven by the chemical environment of the assay. 3,3,5-Trimethylhexyl acetate provides three distinct mechanistic advantages:

  • Retention Time Predictability: Due to its highly branched structure and molecular weight (186.29 g/mol ), it exhibits a predictable boiling point (~174°C) and a low vapor pressure (0.2 mmHg at 20°C)[3]. In non-polar GC columns (e.g., DB-5MS), it elutes in a "sweet spot"—well after highly volatile solvent fronts (like ethanol or acetone) but before heavy, late-eluting matrix components (like lipids or heavy waxes).

  • Absence in Natural Matrices: A critical requirement for any internal standard is that it must not occur naturally in the sample. Unlike straight-chain esters (e.g., ethyl acetate or hexyl acetate), the specific 3,3,5-trimethylhexyl moiety is virtually absent in natural biological, environmental, or clinical matrices, ensuring zero endogenous interference[1].

  • Phase Partitioning Stability: In Headspace SPME (HS-SPME) applications, its low vapor pressure classifies it as a Low Vapor Pressure VOC (LVP-VOC)[3]. This ensures a stable, linear partitioning between the liquid/solid phase and the headspace, allowing for highly reproducible fiber extraction dynamics[4].

Quantitative Data and Method Parameters

To facilitate method transfer and validation, the physicochemical properties and optimized GC-MS parameters for 3,3,5-Trimethylhexyl acetate are summarized below.

Table 1: Physicochemical Properties
PropertyValueAnalytical Implication
CAS Number 58430-94-7Ensures accurate procurement of the standard.
Molecular Formula C11H22O2Determines the mass-to-charge (m/z) ratio.
Molecular Weight 186.29 g/mol Yields a distinct molecular ion (though weak in EI).
Boiling Point ~174°CPrevents co-elution with highly volatile solvents.
Vapor Pressure 0.2 mmHg (at 20°C)Ideal for controlled headspace equilibration[3].
Table 2: Optimized GC-MS Parameters
ParameterSettingRationale
Column DB-5MS (30m × 0.25mm × 0.25µm)5% phenyl phase provides optimal ester separation.
Carrier Gas Helium, constant flow at 1.0 mL/minMaintains consistent theoretical plate efficiency.
Oven Program 40°C (2 min) ➔ 10°C/min ➔ 250°C (5 min)Balances resolution of early eluters with IS elution.
Injector Temp 250°CEnsures complete volatilization without thermal breakdown.
MS Ionization Electron Impact (EI), 70 eVStandard energy for reproducible fragmentation.
Target m/z (SIM) m/z 43 (Quant), m/z 126, 69 (Qual)m/z 43 represents the stable acetate [CH3CO]+ fragment.

Logical Workflows and Visualization

The following diagrams illustrate the operational workflow and the mathematical causality behind using 3,3,5-Trimethylhexyl acetate to correct for system variability.

Workflow A Sample Matrix + 3,3,5-Trimethylhexyl acetate (IS) B Headspace SPME Extraction (45°C, 10 min) A->B C GC Separation (DB-5MS Column) B->C D MS Detection (EI Mode, m/z 43, 126) C->D E Data Normalization (Area Target / Area IS) D->E

Caption: Workflow for Headspace SPME-GC-MS utilizing 3,3,5-Trimethylhexyl acetate as an internal standard.

Logic Err1 SPME Fiber Competition & Matrix Effects IS Addition of 3,3,5-Trimethylhexyl acetate (Constant Concentration) Err1->IS Err2 Injection Volume Variability Err2->IS Norm Calculate Response Ratio (Analyte Area / IS Area) IS->Norm Result High-Fidelity Quantitative Data (Self-Validating System) Norm->Result

Caption: Logical causality of mitigating analytical variability through internal standard normalization.

Experimental Protocols

To ensure trustworthiness and reproducibility, the following protocol is designed as a self-validating system . Every analytical batch must include system suitability tests (SST) to verify the integrity of the reference standard.

Protocol 1: Preparation of Reference Standard Solutions

Causality: Accurate stock preparation prevents propagation of error. Because 3,3,5-Trimethylhexyl acetate is lipophilic, methanol or ethanol is preferred as a diluent to ensure solubility before spiking into aqueous samples[4].

  • Primary Stock Solution (10,000 ppm): Weigh exactly 100.0 mg of high-purity 3,3,5-Trimethylhexyl acetate (≥99% purity) into a 10 mL volumetric flask. Dissolve and make up to volume with HPLC-grade Methanol.

  • Working Internal Standard (WIS) Solution (100 ppm): Transfer 1.0 mL of the Primary Stock into a 100 mL volumetric flask and dilute to volume with Methanol.

  • Storage: Store all solutions in amber glass vials at -20°C. Validation Check: Inject the WIS directly into the GC-MS once a month to verify no degradation products (e.g., hydrolysis into 3,3,5-trimethylhexanol and acetic acid) have formed.

Protocol 2: Headspace SPME-GC-MS Method for VOC Analysis

Causality: Using SPME concentrates volatile analytes without solvent extraction, but fiber competition can skew results. Spiking the IS directly into the matrix prior to equilibration ensures both the target analytes and the IS undergo the exact same thermodynamic partitioning[1].

Step 1: Matrix Blank Validation (System Suitability)

  • Prepare a blank vial containing 5.0 mL of the sample matrix (e.g., water or blank formulation) without the IS.

  • Run the GC-MS method.

  • Acceptance Criteria: Verify that there are no peaks eluting at the expected retention time of 3,3,5-Trimethylhexyl acetate (Signal-to-Noise < 3:1).

Step 2: Sample Preparation

  • Transfer 5.0 mL of the liquid sample into a 20 mL headspace vial.

  • Add 1.5 g of NaCl to drive the "salting-out" effect, pushing volatile organics into the headspace.

  • Spike exactly 10 µL of the 100 ppm WIS Solution into the vial (yielding a final IS concentration of 200 ppb in the matrix).

  • Immediately seal the vial with a PTFE/silicone septum cap.

Step 3: SPME Extraction

  • Incubate the vial at 45°C for 10 minutes with agitation (300 rpm) to reach thermodynamic equilibrium.

  • Expose a 50/30 µm DVB/CAR/PDMS SPME fiber to the headspace for exactly 30 minutes.

Step 4: GC-MS Injection and Analysis

  • Retract the fiber and immediately insert it into the GC injector (250°C).

  • Desorb for 3 minutes in splitless mode to ensure complete transfer of 3,3,5-Trimethylhexyl acetate and target analytes to the column.

  • Acquire data using the parameters defined in Table 2.

Step 5: Data Normalization and Quantification

  • Integrate the peak area of the target analytes and the peak area of 3,3,5-Trimethylhexyl acetate (m/z 43).

  • Calculate the Response Ratio: Ratio = (Area of Target Analyte) / (Area of IS).

  • Plot the Response Ratio against the known concentrations of calibration standards to generate a calibration curve. Acceptance Criteria: R2≥0.995 .

References

  • Specifications and Standards for Foods, Food Additives, etc. Under the Food Sanitation Act (Abstract) 2010 - Ministry of Foreign Affairs of Japan. mofa.go.jp. 2

  • United States Patent: Fragrance compositions containing low vapor pressure VOC solvents. googleapis.com. 3

  • Isononyl Acetate | High-Purity Reagent | RUO - Benchchem. benchchem.com. 1

  • Cleaning Products and Air Fresheners: Emissions and Resulting Concentrations of Glycol Ethers and Terpenoids. OSTI.GOV. 4

Sources

Application

Application Note: Analytical Methodologies for the Detection of 3,3,5-Trimethylhexyl Acetate

Executive Summary & Chemical Profiling 3,3,5-Trimethylhexyl acetate (often analyzed under its broader isomeric designation, isononyl acetate; CAS: 58430-94-7) is a highly branched, volatile ester renowned for its sweet,...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary & Chemical Profiling

3,3,5-Trimethylhexyl acetate (often analyzed under its broader isomeric designation, isononyl acetate; CAS: 58430-94-7) is a highly branched, volatile ester renowned for its sweet, woody, and fruity aromatic profile[1]. In drug development and cosmetic sciences, it is frequently utilized as an excipient, fragrance modifier, or masking agent in complex topical formulations. Because it is embedded in dense, lipid-rich matrices (e.g., lotions, ointments), isolating and quantifying this specific isomer requires a highly selective, orthogonal analytical approach that mitigates matrix interference while providing unambiguous structural confirmation ()[2].

Methodological Causality: Designing the Analytical Strategy

As analytical scientists, we do not simply apply standard methods; we design them based on the physicochemical realities of the target analyte. Gas Chromatography coupled with Mass Spectrometry (GC-MS) is selected as the gold standard for this workflow based on the following mechanistic rationales:

  • Extraction Causality (Why HS-SPME?): Direct liquid injection of cosmetic or pharmaceutical matrices rapidly degrades GC inlet liners and stationary phases due to the accumulation of non-volatile lipids. Headspace Solid-Phase Microextraction (HS-SPME) is employed because it exploits the high vapor pressure of 3,3,5-trimethylhexyl acetate. By sampling only the vapor phase, we achieve a pristine extraction that entirely bypasses non-volatile matrix suppression[1].

  • Separation Causality (Why HP-5MS?): A non-polar to slightly polar capillary column (5% phenyl, 95% dimethylpolysiloxane) is selected. The stationary phase perfectly matches the lipophilic nature of the branched 9-carbon alkyl chain, providing sharp peak shapes, minimizing tailing, and yielding highly reproducible Kovats Retention Indices (RI) ()[3].

  • Detection Causality (Why EI-MS at 70 eV?): Electron Impact (EI) ionization provides standardized, hard fragmentation. The unique branching of the 3,3,5-trimethylhexyl group yields a highly diagnostic base peak at m/z 70 (due to specific alkyl chain cleavage) and m/z 61 (protonated acetic acid from a McLafferty-type rearrangement), allowing for precise differentiation from other linear acetates[2].

Workflow Visualization

G N1 Sample Matrix (Cosmetics / Excipients) N2 Internal Standard Spiking (Self-Validation) N1->N2 N3 HS-SPME Extraction (Volatile Isolation) N2->N3 N4 GC Separation (HP-5MS Column) N3->N4 N5 EI-MS Detection (m/z 70, 61, 111) N4->N5 N6 Data Processing & RI Confirmation N5->N6

Workflow for the GC-MS extraction, separation, and validation of 3,3,5-Trimethylhexyl acetate.

Experimental Protocols: A Self-Validating System

To ensure trustworthiness, this protocol is designed as a self-validating system . Every step contains an internal check to verify mechanical and chemical integrity.

Step 1: Matrix Preparation & HS-SPME
  • Aliquot & Salting-Out: Weigh exactly 1.0 g of the sample matrix into a 20 mL precision headspace vial. Add 5.0 mL of saturated NaCl solution. Causality: The high ionic strength decreases the solubility of the organic ester in the aqueous phase, driving it into the headspace to maximize extraction yield.

  • Internal Standard (IS) Spiking (Validation Step): Spike the vial with 10 µL of a 100 µg/mL Nonane-d20 solution. Causality: The IS acts as a continuous system suitability check. If the IS peak area deviates by >15% in any run, the system automatically flags the sample for re-extraction, indicating a potential SPME fiber degradation or vial leak.

  • Equilibration: Seal the vial with a PTFE/silicone septum. Incubate at 50°C for 15 minutes with continuous agitation (250 rpm) to reach thermodynamic equilibrium between the liquid and vapor phases.

  • Extraction: Expose a 65 µm PDMS/DVB SPME fiber to the headspace for exactly 30 minutes at 50°C.

  • Desorption: Retract the fiber, pierce the GC inlet septum, and desorb at 250°C for 3 minutes in splitless mode.

Step 2: GC-MS Instrumental Parameters

Program the gas chromatograph and mass spectrometer according to the parameters established for optimal volatile ester resolution[2][3].

  • Inlet: 250°C, Splitless mode (purge valve opens at 1.5 min to clear residual matrix vapors).

  • Carrier Gas: Ultra-High Purity Helium (99.999%), constant flow at 1.0 mL/min.

  • Oven Temperature Gradient:

    • Initial: 60°C (hold for 2 min to focus the analyte on the column head).

    • Ramp 1: 10°C/min to 150°C (elution phase for the target ester).

    • Ramp 2: 25°C/min to 300°C (hold for 3 min to bake off any high-boiling carryover).

  • MS Detector: Transfer line at 280°C, Ion source at 230°C, Quadrupole at 150°C.

  • Acquisition Mode: Synchronous SIM/Scan. Scan mode (m/z 40–300) is used for full-spectrum library matching, while Selected Ion Monitoring (SIM) mode targets specific diagnostic ions for high-sensitivity quantification.

Quantitative & Qualitative Data Summaries

To achieve unambiguous identification, analysts must correlate both the mass spectral fragmentation pattern and the chromatographic retention index. Relying on MS alone is insufficient due to the presence of numerous structurally similar aliphatic isomers[1].

Table 1: Diagnostic Mass Spectrometry Identifiers

Data synthesized from standardized NIST/PubChem EI-MS libraries[2].

Ion Typem/z ValueRelative AbundanceMechanistic Origin
Primary Quantifier (Base Peak) 7099.99%Cleavage of the highly branched alkyl chain.
Secondary Qualifier 1 5769.16%Formation of tert-butyl or similar stable carbocations.
Secondary Qualifier 2 6934.59%Alkene fragment loss.
Secondary Qualifier 3 11134.49%Loss of acetic acid from the molecular ion.
Secondary Qualifier 4 6130.16%Protonated acetic acid (McLafferty-type rearrangement).
Table 2: Chromatographic Retention Indices (RI)

Experimental Kovats Retention Indices determined via a homologous series of C8–C20 n-alkanes[2].

Stationary Phase TypeExample ColumnExpected Kovats RITolerance Window
Standard Non-PolarHP-5MS, ZB-5ms1162± 5 units
Semi-Standard Non-PolarDB-5, Rtx-51180± 5 units

System Suitability & Batch Release Criteria

Before any quantitative data can be reported for drug development or QC release, the analytical batch must pass the following self-validating criteria:

  • Blank Verification: A matrix-free solvent blank must be analyzed prior to the sample sequence. The peak area for m/z 70 at the specific retention time must be < Limit of Detection (LOD) to prove zero carryover.

  • Retention Index Calibration: The calculated experimental Kovats RI for the target peak must fall strictly within the ±5 index unit window of 1162 (for an HP-5MS column) to rule out co-eluting isomeric interferences[2].

References

  • National Center for Biotechnology Information (PubChem). "3,5,5-Trimethylhexyl acetate | C11H22O2 | CID 42745." PubChem Database, 2024. URL:[Link]

  • ResearchGate / MDPI. "Antimicrobial Activity of Selected Essential Oils against Selected Pathogenic Bacteria: In Vitro Study." ResearchGate, 2021. URL:[Link]

Sources

Method

High-Yield Synthesis of 3,3,5-Trimethylhexyl Acetate: A Scalable Esterification Protocol

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Application Note & Standard Operating Procedure (SOP) Introduction & Mechanistic Insights 3,3,5-Trimethylhexyl aceta...

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Document Type: Application Note & Standard Operating Procedure (SOP)

Introduction & Mechanistic Insights

3,3,5-Trimethylhexyl acetate (commonly referred to industrially as isononyl acetate, CAS: 61836-75-7 / 40379-24-6) is a highly valued branched-chain ester. It is extensively utilized as a low vapor pressure volatile organic compound (LVP-VOC) solvent in air care devices and as a top-note potentiator in fine perfumery due to its dynamic fruity and woody sensory profile ()[1].

The most robust and scalable laboratory synthesis of this compound relies on the Fischer-Speier Esterification . This reversible, acid-catalyzed reaction between 3,3,5-trimethylhexanol and glacial acetic acid requires a strategic thermodynamic intervention to achieve high yields. According to Le Chatelier’s principle, the equilibrium is driven forward by the continuous removal of the byproduct (water) ()[2].

Causality in Experimental Design:

  • Azeotropic Water Removal: Toluene is selected as the reaction solvent because it forms a minimum-boiling heteroazeotrope with water at 85 °C. Using a Dean-Stark apparatus allows the water to be continuously distilled out, condensed, and phase-separated, forcing the reaction to >98% conversion.

  • Catalyst Selection: p-Toluenesulfonic acid (p-TsOH) is utilized instead of traditional sulfuric acid. p-TsOH is highly soluble in the toluene phase and minimizes oxidative degradation, alkene formation (via dehydration of the alcohol), and unwanted etherification side-reactions ()[3].

  • Reagent Stoichiometry: A 1.5 molar excess of glacial acetic acid is used. This slight excess further drives the equilibrium and compensates for minor evaporative losses, while remaining easily neutralizable during the downstream aqueous workup.

Materials and Reagents

  • 3,3,5-Trimethylhexanol: 1.0 equivalent (Limit-determining reagent)

  • Glacial Acetic Acid: 1.5 equivalents

  • p-Toluenesulfonic acid monohydrate (p-TsOH): 1.0 mol%

  • Toluene: Reaction solvent (approx. 3 volumes relative to alcohol)

  • Sodium Carbonate (Na₂CO₃): 10% aqueous solution (for neutralization)

  • Saturated Sodium Chloride (Brine): For phase washing

  • Anhydrous Magnesium Sulfate (MgSO₄): Drying agent

Experimental Workflow and Diagrams

ReactionWorkflow R1 3,3,5-Trimethylhexanol (1.0 eq) React Dean-Stark Reflux (110-120°C) R1->React R2 Glacial Acetic Acid (1.5 eq) R2->React Cat p-TsOH Catalyst (1 mol%) Cat->React Sol Toluene Solvent Sol->React Water Azeotropic Water Removal React->Water Drives equilibrium Crude Crude Ester Mixture React->Crude

Fig 1. Fischer-Speier esterification workflow using Dean-Stark azeotropic water removal.

Purification Crude Crude Ester Mixture Wash1 Wash: 10% Na2CO3 (Neutralize Acid) Crude->Wash1 Wash2 Wash: Brine Wash1->Wash2 Dry Dry over MgSO4 Wash2->Dry Filter Filtration Dry->Filter Distill Vacuum Distillation (62°C / 1-2 mbar) Filter->Distill Pure Pure 3,3,5-Trimethylhexyl Acetate (>98% Yield) Distill->Pure

Fig 2. Downstream purification steps including neutralization, drying, and vacuum distillation.

Step-by-Step Experimental Protocol

Part A: Reaction Execution (Dean-Stark Esterification)
  • Apparatus Setup: Equip a round-bottom flask with a magnetic stir bar, a Dean-Stark trap, and a reflux condenser. Ensure the system is adequately ventilated or under a nitrogen atmosphere to prevent moisture ingress.

  • Charging the Reactor: Add 3,3,5-trimethylhexanol (100 mmol, 14.4 g) and glacial acetic acid (150 mmol, 9.0 g) to the flask.

  • Solvent and Catalyst Addition: Add 45 mL of toluene followed by p-TsOH monohydrate (1.0 mmol, 190 mg).

  • Azeotropic Reflux: Heat the reaction mixture to a pot temperature of 110–120 °C using an oil bath. The toluene-water azeotrope will begin to condense into the Dean-Stark trap.

  • Monitoring: Maintain reflux for 4–6 hours. The reaction is considered complete when water ceases to accumulate in the trap (theoretical water yield: ~1.8 mL) and GC-MS or TLC confirms the disappearance of the starting alcohol.

  • Cooling: Remove the heat source and allow the crude mixture to cool to room temperature.

Part B: Downstream Workup and Purification
  • Neutralization: Transfer the cooled organic mixture to a separatory funnel. Add 30 mL of 10% aqueous Na₂CO₃ slowly to neutralize the p-TsOH and unreacted acetic acid. Caution: CO₂ gas will evolve; vent the funnel frequently to prevent pressure buildup.

  • Phase Separation: Allow the layers to separate. Drain the lower aqueous layer.

  • Brine Wash: Wash the upper organic layer with 30 mL of saturated brine to remove residual water and salts.

  • Drying: Transfer the organic phase to an Erlenmeyer flask and add anhydrous MgSO₄. Stir for 15 minutes, then filter the suspension through a fluted filter paper to remove the drying agent.

  • Solvent Evaporation: Concentrate the filtrate using a rotary evaporator (40 °C, 50 mbar) to remove the toluene solvent.

  • Vacuum Distillation: Transfer the crude ester to a short-path distillation apparatus. Distill under high vacuum (e.g., 62 °C at 1–2 mbar) to isolate the pure 3,3,5-trimethylhexyl acetate as a clear, colorless liquid ()[4]. Note that the atmospheric boiling point of this compound is approximately 214.2 °C, making vacuum distillation critical to prevent thermal degradation ()[].

Quantitative Data & Troubleshooting

Table 1: Reaction Optimization Parameters

ParameterCondition A (Sub-optimal)Condition B (Optimized)Rationale / Causality
Acid Catalyst H₂SO₄ (2 mol%)p-TsOH (1 mol%)p-TsOH prevents oxidative cleavage and reduces dehydration side-products.
Solvent None (Neat)TolueneToluene enables azeotropic water removal at a controlled reflux temp (110°C).
Molar Ratio (Alcohol:Acid) 1.0 : 1.01.0 : 1.5Excess acid drives equilibrium to the right, yielding >98% conversion.

Table 2: Troubleshooting Guide

ObservationPotential CauseCorrective Action
Low Ester Yield (<80%) Incomplete water removal during reflux.Ensure the Dean-Stark trap is properly insulated; check for vapor leaks.
Emulsion during Workup High concentration of unneutralized acid or vigorous shaking.Add additional brine to increase aqueous phase density; allow more time to settle.
Discoloration (Yellow/Brown) Thermal degradation or excessive catalyst loading.Strictly control oil bath temperature (<120°C); reduce p-TsOH to 0.5 mol%.

References

  • Title: US9446161B1 - Fragrance compositions containing low vapor pressure VOC solvents Source: Google Patents URL
  • Title: Esterification of fatty acids with C8-C9 alcohols over selected sulfonic heterogeneous catalysts Source: Polish Journal of Chemical Technology URL: [Link]

  • Title: US8088725B2 - Fragrance compositions and compounds Source: Google Patents URL

Sources

Application

Application Note: High-Resolution Quantification of 3,3,5-Trimethylhexyl Acetate in Complex Matrices via HS-GC-MS

The Analytical Challenge & Mechanistic Principles 3,3,5-Trimethylhexyl acetate (often analyzed alongside its structural isomer 3,5,5-trimethylhexyl acetate, commercially known as isononyl acetate, CAS 58430-94-7) is a hi...

Author: BenchChem Technical Support Team. Date: March 2026

The Analytical Challenge & Mechanistic Principles

3,3,5-Trimethylhexyl acetate (often analyzed alongside its structural isomer 3,5,5-trimethylhexyl acetate, commercially known as isononyl acetate, CAS 58430-94-7) is a highly volatile branched aliphatic ester utilized extensively as a fragrance potentiator, flavor additive, and pharmaceutical excipient[1][2]. Quantifying this compound in complex matrices—such as lipid-rich cosmetics, essential oil blends, or environmental air samples—presents a significant analytical challenge. Direct liquid injection of such matrices often leads to the deposition of non-volatile residues in the gas chromatograph (GC) inlet, causing active site formation, rapid column degradation, and severe matrix-induced signal suppression[3].

To circumvent these issues, this protocol employs Static Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS) .

  • Causality of Extraction (The Salting-Out Effect): Instead of direct injection, samples are incubated in a sealed vial with sodium chloride (NaCl). The addition of a strong electrolyte decreases the solubility of the non-polar ester in the aqueous phase, thermodynamically driving the volatile 3,3,5-trimethylhexyl acetate into the headspace[1]. This isolates the analyte from non-volatile matrix interferents.

  • Causality of Separation: A 5% phenyl-polymethylsiloxane capillary column (e.g., HP-5MS or DB-5MS) is selected because its slight polarity perfectly matches the dipole moment of aliphatic esters, enabling sharp peak shapes and baseline resolution from co-eluting terpenes[4][5].

  • Causality of Detection: Flame Ionization Detection (FID) lacks the specificity required for complex matrices. By utilizing Electron Impact Mass Spectrometry (EI-MS) at 70 eV in Selected Ion Monitoring (SIM) mode, we can isolate the specific fragmentation pathway of the acetate group, ensuring absolute quantitative specificity[5][6].

Experimental Workflow & Logical Relationships

The following diagram illustrates the mechanistic workflow and the integrated self-validation checkpoints required to ensure data integrity.

G Start Sample + IS + NaCl (Matrix Modifier) HS Static Headspace (Agitation at 80°C) Start->HS Salting-Out Effect GC Capillary GC Separation (5% Phenyl-methylsiloxane) HS->GC Vapor Transfer MS EI-MS Detection (70 eV, SIM Mode) GC->MS Elution Val1 IS Response Check (±15% Variance Limit) MS->Val1 Val2 Ion Ratio Confirmation (m/z 70, 57, 43) MS->Val2 Output Validated Quantification Val1->Output Val2->Output

Workflow for HS-GC-MS quantification of 3,3,5-Trimethylhexyl acetate with self-validation steps.

Self-Validating Protocol Design

A robust protocol must be a self-validating system. To correct for matrix effects and variations in headspace injection volumes, 1-Bromo-4-fluorobenzene is utilized as an Internal Standard (IS)[7]. As a halogenated volatile organic compound not found in nature, it elutes in the same temperature window as our target ester but fragments into entirely distinct m/z ions, providing an independent baseline for recovery calculation.

Reagents & Materials
  • Analytical Standard: 3,3,5-Trimethylhexyl acetate (Purity 99.0%).

  • Internal Standard (IS): 1-Bromo-4-fluorobenzene (100 μ g/mL in methanol)[7].

  • Matrix Modifier: Sodium chloride (NaCl), analytical grade (baked at 400°C for 4 hours to remove VOCs).

  • Vials: 20 mL precision glass headspace vials with PTFE/silicone septa.

Step-by-Step Methodology
  • Preparation of Calibration Curve: Prepare a 5-point calibration curve of 3,3,5-Trimethylhexyl acetate ranging from 1.0 μ g/mL to 50.0 μ g/mL in HPLC-grade water.

  • Matrix Modification: To each 20 mL headspace vial, add exactly 2.0 g of baked NaCl. Reasoning: The excess salt saturates the aqueous phase, ensuring a consistent partition coefficient ( Khs​ ) across all samples regardless of their native ionic strength.

  • Sample Addition: Transfer 5.0 mL of the liquid sample (or calibration standard) into the vial.

  • Internal Standard Spiking: Immediately spike 50 μ L of the 1-Bromo-4-fluorobenzene IS solution into the liquid phase[7]. Crimp the vial tightly to prevent VOC loss.

  • Headspace Equilibration: Incubate the vials in the headspace autosampler oven at 80°C for 30 minutes with orbital shaking. Reasoning: 80°C provides sufficient thermal energy to volatilize the ester without causing thermal degradation of the matrix.

  • Injection: Inject 1.0 mL of the vapor phase into the GC inlet using a heated gas syringe (90°C) to prevent condensation.

Instrumental Parameters & Quantitative Data

To achieve optimal resolution and sensitivity, the GC-MS system must be configured to the parameters outlined in the tables below, derived from established essential oil and VOC analysis methodologies[4][5].

Table 1: GC-MS Operational Parameters

ParameterSpecification / Setting
GC Column HP-5MS or DB-5MS (30 m × 0.25 mm ID × 0.25 μ m film thickness)[4][5]
Carrier Gas Helium (99.999% purity), Constant flow at 1.0 mL/min[5]
Inlet Temperature 250 °C[6]
Injection Mode Split, Ratio 10:1
Oven Temperature Program 60 °C (hold 2 min) 10 °C/min to 200 °C 25 °C/min to 280 °C (hold 3 min)
MS Ionization Energy Electron Impact (EI) at 70 eV[5][6]
Ion Source Temperature 230 °C
Quadrupole Temperature 150 °C

Table 2: MS Selected Ion Monitoring (SIM) Parameters

Target analyte identification is confirmed by matching the retention time and the relative abundance of qualifier ions against the quantifier ion[2].

AnalyteRetention Time (approx.)Quantifier Ion (m/z)Qualifier Ions (m/z)
3,3,5-Trimethylhexyl acetate 14.5 min70 (Base Peak)57, 69, 43
1-Bromo-4-fluorobenzene (IS) 11.2 min174 176, 95

System Suitability & Quality Control

To ensure the protocol remains a self-validating system, the following Quality Control (QC) gates must be passed for every batch:

  • Carryover Check (Method Blank): A blank vial containing only water, NaCl, and IS must be run prior to the sample sequence. The signal-to-noise (S/N) ratio for m/z 70 at the target retention time must be <3 .

  • Calibration Linearity: The linear regression of the analyte/IS peak area ratio versus concentration must yield a coefficient of determination ( R2 ) ≥0.995 .

  • IS Response Stability: The absolute peak area of the 1-Bromo-4-fluorobenzene quantifier ion (m/z 174) in any sample must not deviate by more than ±15% from the mean IS area of the calibration standards. A deviation beyond this indicates severe matrix suppression or a leak in the headspace vial seal, invalidating the specific sample result.

  • Ion Ratio Confirmation: The relative abundance of the qualifier ions (m/z 57 and 69) to the quantifier ion (m/z 70) must match the theoretical distribution established by the calibration standard within a ±20% tolerance window[2].

References

  • US10576179B2 - Relating to organic compounds.
  • Cleaning Products and Air Fresheners: Emissions and Resulting Concentrations of Glycol Ethers and Terpenoids. OSTI.GOV.[Link]

  • 3,5,5-Trimethylhexyl acetate | C11H22O2 | CID 42745. PubChem.[Link]

  • Antimicrobial Activity of Selected Essential Oils against Selected Pathogenic Bacteria: In Vitro Study. PMC.[Link]

  • Chemical composition and biological activities of essential oils from six lamiaceae folk medicinal plants. Frontiers.[Link]

  • In Vitro and In Vivo Wide-Spectrum Dual Antimycetomal Activity of Eight Essential Oils Coupled with Chemical Composition and Metabolomic Profiling. MDPI.[Link]

Sources

Method

Application Note: Enantiomeric Profiling and Trace Analysis of 3,3,5-Trimethylhexyl Acetate via Orthogonal Derivatization

Executive Summary The analysis of volatile ester compounds in complex matrices (e.g., cosmetics, biological fluids, and environmental samples) often suffers from matrix interference and poor chromatographic resolution. 3...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The analysis of volatile ester compounds in complex matrices (e.g., cosmetics, biological fluids, and environmental samples) often suffers from matrix interference and poor chromatographic resolution. 3,3,5-Trimethylhexyl acetate (commonly known as isononyl acetate) is a highly valued volatile aroma chemical widely utilized in fragrance formulations and air care devices[1]. While bulk analysis can be performed via direct Gas Chromatography-Mass Spectrometry (GC-MS), trace-level quantitation and stereospecific profiling require targeted chemical derivatization.

This application note details a self-validating, dual-pathway derivatization protocol. By utilizing alkaline hydrolysis followed by either silylation (for ultra-trace quantitation) or Mosher esterification (for chiral resolution), analysts can achieve robust, interference-free profiling of 3,3,5-trimethylhexyl acetate without relying on expensive, fragile chiral stationary phases.

Mechanistic Rationale & Causality

To achieve both trace sensitivity and enantiomeric resolution, the acetate ester must first be cleaved to expose a reactive functional group.

Alkaline Hydrolysis

Direct derivatization of an ester is chemically unfeasible. Saponification using methanolic Potassium Hydroxide (KOH) cleaves the ester bond, yielding the branched "oxo" alcohol, 3,3,5-trimethylhexanol [2]. This intermediate exposes a primary hydroxyl group, which acts as the reactive site for subsequent derivatization.

Pathway A: Silylation (Trace Quantitation)

For trace analysis, the exposed hydroxyl group is reacted with BSTFA containing 1% TMCS .

  • Causality: The branched nature of 3,3,5-trimethylhexanol creates steric hindrance. TMCS acts as a critical Lewis acid catalyst, increasing the silylating power of BSTFA. The resulting Trimethylsilyl (TMS) ether exhibits significantly higher volatility, thermal stability, and produces a highly abundant, diagnostic [M−15]+ ion in MS, ideal for Selected Ion Monitoring (SIM).

Pathway B: Chiral Derivatization (Enantiomeric Profiling)

3,3,5-trimethylhexanol possesses a distinct chiral center at the C3 position[2]. Enantiomers of flavor and fragrance compounds often exhibit drastically different odor thresholds and biological activities.

  • Causality: Reacting the chiral alcohol with (R)-(-)-MTPA-Cl (Mosher's acid chloride) converts the enantiomers into diastereomers. Unlike enantiomers, diastereomers possess different physical properties (e.g., boiling points, dipole moments) and can be baseline-resolved on a standard, cost-effective achiral GC column (e.g., DB-5MS).

ChemPathway Ester 3,3,5-Trimethylhexyl acetate (Analyte) Alcohol 3,3,5-Trimethylhexanol (Chiral Intermediate) Ester->Alcohol Hydrolysis (KOH/MeOH) TMS TMS-Ether Derivative (High Volatility) Alcohol->TMS BSTFA/TMCS (Silylation) Mosher MTPA Diastereomers (R,S and R,R forms) Alcohol->Mosher (R)-MTPA-Cl (Esterification)

Chemical derivatization pathways converting the acetate ester into TMS and Mosher ester derivatives.

Experimental Workflow

Workflow Sample Sample Matrix (Fragrance/Biological) Extraction LLE Extraction (Hexane/EtOAc) Sample->Extraction Hydrolysis Alkaline Hydrolysis (KOH/MeOH, 60°C) Extraction->Hydrolysis Split Aliquot Split Hydrolysis->Split Silylation Pathway A: Silylation (BSTFA + 1% TMCS) Split->Silylation Chiral Pathway B: Chiral Deriv. ((R)-(-)-MTPA-Cl) Split->Chiral GCMS1 GC-MS (Trace Quant) Silylation->GCMS1 GCMS2 GC-MS (Enantiomeric Excess) Chiral->GCMS2

Analytical workflow for trace quantitation and enantiomeric profiling of the target ester.

Self-Validating Protocol Methodologies

To ensure this protocol acts as a self-validating system, an Internal Standard (IS) must be utilized. 1-Octanol-d17 is spiked into the matrix prior to extraction. Monitoring the IS recovery validates the hydrolysis efficiency, while a parallel procedural blank ensures no artifactual contamination from the derivatizing reagents.

Phase 1: Matrix Extraction and Alkaline Hydrolysis
  • Spike & Extract: Aliquot 1.0 g (or 1.0 mL) of the sample matrix into a glass centrifuge tube. Spike with 10 µL of 1-Octanol-d17 IS (100 µg/mL). Extract with 3 mL of Hexane:Ethyl Acetate (1:1, v/v). Centrifuge at 3000 rpm for 5 mins and collect the organic supernatant.

  • Hydrolysis: Transfer the extract to a reaction vial. Add 1.0 mL of 1 M KOH in Methanol. Seal the vial tightly with a PTFE-lined cap.

  • Incubation: Heat at 60°C for 60 minutes in a dry block heater to ensure complete saponification of the acetate ester.

  • Neutralization & Recovery: Cool to room temperature. Neutralize by adding 1.0 mL of 1 M HCl. Extract the resulting 3,3,5-trimethylhexanol with 2 mL of LC-MS grade hexane. Split the hexane layer into two 1 mL aliquots for Pathway A and Pathway B.

Phase 2A: Silylation (Trace Quantitation)
  • Evaporation: Evaporate the 1 mL hexane aliquot to complete dryness under a gentle stream of ultra-high purity Nitrogen at room temperature.

  • Derivatization: Add 50 µL of BSTFA (containing 1% TMCS) and 50 µL of anhydrous pyridine (acts as an acid scavenger and catalyst).

  • Incubation: Vortex for 10 seconds and incubate at 70°C for 30 minutes.

  • Preparation for GC-MS: Cool to room temperature, dilute with 100 µL of hexane, and transfer to a GC autosampler vial containing a glass insert.

Phase 2B: Mosher Esterification (Chiral Resolution)
  • Evaporation: Evaporate the second 1 mL hexane aliquot to dryness under Nitrogen.

  • Reagent Addition: Reconstitute the residue in 100 µL of anhydrous Dichloromethane (DCM). Add 10 µL of anhydrous pyridine.

  • Chiral Derivatization: Add 5 µL of (R)-(-)-MTPA-Cl (Mosher's acid chloride).

  • Reaction: Allow the mixture to react at room temperature (20-25°C) for 2 hours. Note: Avoid heating, as elevated temperatures can induce racemization of the MTPA-Cl reagent.

  • Quenching: Quench the unreacted MTPA-Cl by adding 50 µL of methanol. Evaporate the solvent under Nitrogen and reconstitute the diastereomeric esters in 200 µL of hexane for GC-MS analysis.

Data Presentation & Analytical Parameters

Table 1: GC-MS Chromatographic Parameters
ParameterPathway A: Silylation (Trace Quant)Pathway B: Mosher Ester (Chiral)
Analytical Column DB-5MS (30m x 0.25mm x 0.25µm)DB-5MS (30m x 0.25mm x 0.25µm)
Injection Mode Splitless, 1 µL injection volumeSplit 10:1, 1 µL injection volume
Inlet Temperature 250°C250°C
Oven Temperature Program 60°C (1 min) → 15°C/min to 280°C100°C (1 min) → 5°C/min to 280°C (Hold 5 min)
Carrier Gas Helium (Constant flow, 1.0 mL/min)Helium (Constant flow, 1.0 mL/min)
MS Detection Mode SIM (Selected Ion Monitoring)Full Scan (m/z 50 - 500)
Primary Target Ions (m/z) 201 [M−15]+ , 73 [TMS]+ 189 (Base peak), 109, 69
Table 2: Representative Method Validation Metrics
MetricSilylation (TMS-Ether)Chiral Derivatization (MTPA-Ester)
Limit of Detection (LOD) 0.5 ng/mL5.0 ng/mL
Linear Dynamic Range 1 - 1000 ng/mL10 - 500 ng/mL
Diastereomeric Resolution ( Rs​ ) N/A (Achiral)> 1.5 (Baseline Resolution achieved)
Derivatization Yield > 98%> 95%
IS Recovery (1-Octanol-d17) 92% ± 4%89% ± 5%

Sources

Application

Application Note: A Protocol for Quantitative Analysis Using 3,5,5-Trimethylhexyl Acetate as an Internal Standard in GC-MS

A Note on Chemical Identity: The topic specified "3,3,5-Trimethylhexyl acetate." A thorough review of chemical databases and literature indicates that this specific isomer is not commonly available or well-documented. Ho...

Author: BenchChem Technical Support Team. Date: March 2026

A Note on Chemical Identity: The topic specified "3,3,5-Trimethylhexyl acetate." A thorough review of chemical databases and literature indicates that this specific isomer is not commonly available or well-documented. However, the structurally similar isomer, 3,5,5-Trimethylhexyl acetate (CAS No. 58430-94-7) , is well-characterized and commercially available.[1][2] This application note will therefore focus on the use of 3,5,5-Trimethylhexyl acetate as a representative and practical internal standard for this class of compounds. All protocols and properties discussed herein pertain to this specific, documented isomer.

Introduction: The Imperative for Internal Standards in Quantitative Analysis

In quantitative analytical chemistry, particularly in chromatographic techniques like Gas Chromatography-Mass Spectrometry (GC-MS), the goal is to determine the exact amount of a specific analyte within a sample. However, the analytical process is susceptible to variations that can compromise accuracy and reproducibility.[3] These variations can arise from inconsistent sample preparation, minor fluctuations in injection volume, or drift in detector response over time.

The internal standard (IS) method is a powerful technique used to correct for these potential errors.[3] An internal standard is a compound of known concentration that is added to all samples, calibration standards, and quality controls alike.[3] Because the internal standard is subjected to the same experimental conditions as the analyte, any loss or variation during the process will affect both the analyte and the IS proportionally. By measuring the ratio of the analyte's response to the internal standard's response, these variations are mathematically cancelled out, leading to significantly more accurate and reliable quantification.[4][5]

Profile of 3,5,5-Trimethylhexyl Acetate as an Internal Standard

The selection of an appropriate internal standard is critical to the success of the method.[6] The ideal IS should be chemically similar to the target analytes but structurally unique enough to be chromatographically separated.[5][6] 3,5,5-Trimethylhexyl acetate possesses several key properties that make it an excellent candidate for the analysis of various esters, flavor and fragrance compounds, and other semi-volatile organic molecules.

Key Physicochemical Properties:

PropertyValueSource
CAS Number 58430-94-7[1][6][7]
Molecular Formula C₁₁H₂₂O₂[1][6][7]
Molecular Weight 186.29 g/mol [7]
Appearance Colorless to pale yellow liquid with a fruity odor.[2]
Solubility Soluble in organic solvents (e.g., ethanol, ether); low solubility in water.[2]
Boiling Point High boiling point, indicating moderate volatility suitable for GC analysis.[8]

Rationale for Use:

  • Chemical Similarity: As an ester with a branched alkyl chain, it mimics the chemical and physical behavior of many common analytes in the flavor, fragrance, and specialty chemical industries.[2]

  • Chromatographic Behavior: It is sufficiently volatile for GC analysis and typically elutes in a region of the chromatogram that is free from common solvent peaks and many early-eluting analytes.

  • Absence in Samples: It is a synthetic compound not naturally found in most biological or environmental samples, thus preventing interference from endogenous matrix components.

  • Stability: The compound is stable under normal analytical conditions and does not react with common derivatization reagents or sample matrix components.[2]

  • Purity and Availability: It can be obtained in high purity from various chemical suppliers, which is a prerequisite for its use as a standard.[1][2]

Principle of the Internal Standard Method

The quantification relies on the concept of the Response Factor (RF). The detector response is assumed to be linear with respect to the concentration for both the analyte and the internal standard. The concentration of the analyte is determined using the following relationship:

(AreaAnalyte / AreaIS) = RF * (ConcentrationAnalyte / ConcentrationIS)

A calibration curve is constructed by plotting the peak area ratio (Analyte/IS) against the concentration of the analyte in a series of standards where the IS concentration is held constant.[4][5] The concentration of the analyte in an unknown sample is then calculated by measuring its peak area ratio and interpolating from this calibration curve.

Experimental Protocol

This protocol provides a general framework for using 3,5,5-trimethylhexyl acetate as an internal standard for the quantification of volatile or semi-volatile compounds by GC-MS. Optimization will be required for specific analytes and matrices.

Reagents and Materials
  • Internal Standard: 3,5,5-Trimethylhexyl acetate (>95% purity).

  • Analyte(s) of Interest: Analytical grade standards.

  • Solvent: High-purity, GC-grade solvent compatible with both the IS and analytes (e.g., ethyl acetate, methanol, or dichloromethane).

  • Labware: Class A volumetric flasks, precision micropipettes, and 2 mL GC vials with septa.

Solution Preparation
  • Internal Standard Stock Solution (ISSS) - 1000 µg/mL:

    • Accurately weigh 10.0 mg of 3,5,5-trimethylhexyl acetate.

    • Dissolve and dilute to a final volume of 10.0 mL in a Class A volumetric flask using the chosen solvent.

    • Store at 4°C in a tightly sealed container.

  • Analyte Stock Solution(s) - 1000 µg/mL:

    • Prepare individual stock solutions for each target analyte using the same procedure as the ISSS.

  • Calibration Standards:

    • Prepare a series of 5 to 7 calibration standards by making serial dilutions of the analyte stock solution(s).

    • Crucially, spike each calibration standard with the same, constant concentration of the internal standard. A typical final IS concentration is 10 µg/mL.

Example Calibration Standard Preparation (for a 1 mL final volume):

Standard LevelAnalyte Stock Vol. (µL)IS Stock Vol. (1000 µg/mL) (µL)Solvent Vol. (µL)Final Analyte Conc. (µg/mL)Final IS Conc. (µg/mL)
CAL 11.010.0989.01.010.0
CAL 22.510.0987.52.510.0
CAL 35.010.0985.05.010.0
CAL 410.010.0980.010.010.0
CAL 525.010.0965.025.010.0
CAL 650.010.0940.050.010.0
Sample Preparation
  • Accurately measure a known quantity (volume or weight) of the unknown sample.

  • Add the internal standard working solution at the earliest possible stage of sample preparation. This ensures that the IS corrects for any analyte loss during subsequent extraction, dilution, or derivatization steps. The final concentration of the IS in the sample should be the same as in the calibration standards (e.g., 10 µg/mL).

  • Perform any necessary sample cleanup or extraction procedures (e.g., liquid-liquid extraction, solid-phase extraction).

  • Bring the final extract to a known volume.

  • Transfer an aliquot to a 2 mL GC vial for analysis.

GC-MS Instrumentation and Conditions

The following are recommended starting conditions and may require optimization.

ParameterRecommended Setting
Gas Chromatograph
Injection Port Temp.250 °C
Injection ModeSplit (e.g., 20:1 ratio) or Splitless for trace analysis
Injection Volume1 µL
Carrier GasHelium at a constant flow rate of 1.0-1.2 mL/min
GC Column30 m x 0.25 mm ID x 0.25 µm film thickness, 5% phenyl-methylpolysiloxane (e.g., DB-5ms, HP-5ms)
Oven ProgramInitial: 60 °C, hold 2 min; Ramp: 10 °C/min to 280 °C; Hold: 5 min
Mass Spectrometer
Ion Source Temp.230 °C
Ionization ModeElectron Ionization (EI) at 70 eV
Mass AnalyzerQuadrupole
Acquisition ModeFull Scan (e.g., m/z 40-400) for method development; Selected Ion Monitoring (SIM) for enhanced sensitivity and quantitative analysis.
Transfer Line Temp.280 °C

Data Analysis and Quantification

Calibration Curve Construction
  • Inject the series of prepared calibration standards into the GC-MS.

  • For each standard, integrate the peak area of the target analyte(s) and the internal standard, 3,5,5-trimethylhexyl acetate. For SIM mode, use a characteristic, non-interfering ion for quantification.

  • Calculate the Peak Area Ratio (PAR) for each standard: PAR = (Peak Area of Analyte) / (Peak Area of IS).

  • Plot the PAR (y-axis) against the known concentration of the analyte (x-axis).

  • Perform a linear regression on the data points. The calibration curve should have a coefficient of determination (R²) of ≥ 0.99 for good linearity.

Sample Quantification
  • Inject the prepared unknown samples.

  • Integrate the peak areas of the analyte and the internal standard.

  • Calculate the PAR for the unknown sample.

  • Determine the concentration of the analyte in the sample using the equation from the linear regression of the calibration curve:

ConcentrationAnalyte = (PARSample - y-intercept) / slope

  • Account for any initial dilution or concentration factors from the sample preparation stage to report the final concentration in the original sample.

Method Validation

To ensure the method is fit for its intended purpose, validation should be performed according to established guidelines. Key parameters to assess include:

  • Specificity/Selectivity: The ability to differentiate and quantify the analyte in the presence of other components in the sample matrix. This involves analyzing blank matrix samples to check for interferences at the retention times of the analyte and IS.

  • Linearity and Range: The concentration range over which the method is accurate, precise, and linear.

  • Accuracy: The closeness of the measured value to the true value, often assessed by analyzing spiked matrix samples at different concentrations (low, medium, high).

  • Precision: The degree of agreement among individual test results, measured as repeatability (intra-day) and intermediate precision (inter-day).

  • Limit of Quantification (LOQ): The lowest concentration of the analyte that can be reliably quantified with acceptable accuracy and precision.

Workflow Visualization

The following diagram illustrates the complete workflow for quantitative analysis using an internal standard.

G cluster_prep Sample & Standard Preparation cluster_analysis Instrumental Analysis cluster_data Data Processing & Quantification A Prepare Analyte & IS Stock Solutions B Create Calibration Curve Standards (Variable Analyte, Constant IS) A->B D Spike ALL Standards & Samples with a constant, known amount of IS C Prepare Unknown Samples C->D E Analyze via GC-MS D->E F Integrate Peak Areas (Analyte and IS) E->F G Calculate Peak Area Ratio (Analyte Area / IS Area) F->G H Construct Calibration Curve (Area Ratio vs. Concentration) G->H I Calculate Analyte Concentration in Unknown Samples from Curve G->I H->I

Caption: Workflow for quantitative analysis using an internal standard.

References

  • Restek Corporation. (2024, January 1). From Detector to Decision, Part III: Fundamentals of Calibration in Gas Chromatography. Retrieved from [Link]

  • Crawford Scientific. (2023, August 10). Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? Retrieved from [Link]

  • PubChem. (n.d.). 3,5,5-Trimethylhexyl acetate. Retrieved from [Link]

  • Gao, W., et al. (2018). Rapid Quantification of Major Volatile Metabolites in Fermented Food and Beverages Using Gas Chromatography-Mass Spectrometry. Metabolites, 8(3), 49. Retrieved from [Link]

  • Rethinamoorthy, G., & Swaminathan, C. (2022). GC-MS Analysis of Volatile Plant Secondary Metabolites. In ResearchGate. Retrieved from [Link]

  • Pino, J. A., et al. (2004). Tequila Volatile Characterization and Ethyl Ester Determination by Solid Phase Microextraction Gas Chromatography/Mass Spectrometry Analysis. Journal of Agricultural and Food Chemistry, 52(18), 5830-5835. Retrieved from [Link]

  • Agilent Technologies. (2015, October 29). Volatile Profiling in Wine Using Gas Chromatography Mass Spectrometry with Thermal Desorption. Retrieved from [Link]

  • NIST. (n.d.). 3,5,5-Trimethylhexyl acetate. In NIST Chemistry WebBook. Retrieved from [Link]

  • NIST. (n.d.). Gas Chromatography data for 3,5,5-Trimethylhexyl acetate. In NIST Chemistry WebBook. Retrieved from [Link]

  • Japan Environment Agency. (n.d.). III Analytical Methods. Retrieved from [Link]

  • Api, A. M., et al. (2020). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexyl acetate, CAS Registry Number 67859-96-5. Food and Chemical Toxicology, 149(Suppl 1), 111852. Retrieved from [Link]

  • The Good Scents Company. (n.d.). homomenthyl acetate, 67859-96-5. Retrieved from [Link]

  • Arctander, S. (1969). Perfume and Flavor Chemicals (Aroma Chemicals). Montclair, NJ: S. Arctander.
  • Chem-Impex. (n.d.). 3,5,5-Trimethylhexyl acetate. Retrieved from [Link]

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Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing the Synthesis of 3,3,5-Trimethylhexyl Acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub specifically for researchers, chemists, and drug development professionals facing yield and selectivity challenges duri...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this hub specifically for researchers, chemists, and drug development professionals facing yield and selectivity challenges during the synthesis of 3,3,5-trimethylhexyl acetate (often categorized under isononyl acetate).

Because 3,3,5-trimethylhexanol is a highly branched primary alcohol, its esterification presents unique kinetic and thermodynamic hurdles. This guide synthesizes field-proven methodologies, diagnostic workflows, and self-validating protocols to help you achieve >95% conversion reliably.

Quantitative Data Summary: Reaction Parameters & Yields

To establish a baseline for your experiments, compare your current reaction parameters against the optimized benchmarks in the table below. Yields are highly dependent on the chosen catalytic system and water-removal efficiency[1].

Synthesis RouteCatalyst SystemMolar Ratio (Acid:Alcohol)Temp (°C)Reaction TimeTypical YieldPrimary Limitation
Homogeneous Fischer H₂SO₄ (Liquid)1.5:11104-6 h65-85%Reversible equilibrium; ether/alkene byproducts
Heterogeneous Fischer Ion Exchange Resin2:1806-8 h94-95%Slower kinetics due to mass transfer limitations
Anhydride Acylation DMAP / Pyridine1.1:150-602-3 h>98%Higher reagent cost; requires exothermic control
Biocatalytic (Enzymatic) Immobilized Lipase1:1.270-8012-24 h95-97%Long reaction times; enzyme cost and recovery

Diagnostic Workflow

Before adjusting your protocol, use the following logical matrix to diagnose the root cause of your low yields.

YieldOptimization Start Evaluate Yield of 3,3,5-Trimethylhexyl Acetate CheckConv Is conversion < 85%? Start->CheckConv Water Equilibrium Limit: Improve Water Removal (Dean-Stark/Zeolites) CheckConv->Water Yes (Fischer Route) SideRxn Check for Side Reactions (e.g., Etherification) CheckConv->SideRxn No, but low purity Anhydride Switch to Acetic Anhydride (Irreversible Route) Water->Anhydride Still low Success Yield > 95% Achieved Water->Success Shifted equilibrium Temp Reduce Temperature & Optimize Catalyst Load SideRxn->Temp Byproducts detected Temp->Success Anhydride->Success

Logical troubleshooting workflow for resolving low yields in 3,3,5-trimethylhexyl acetate synthesis.

Deep-Dive Troubleshooting FAQs

Q1: Why does my Fischer esterification yield plateau around 65-70% despite extended reflux times? Causality: Fischer esterification is fundamentally an equilibrium-driven process. The accumulation of water promotes the reverse hydrolysis reaction. Furthermore, the highly branched nature of the 3,3,5-trimethylhexyl chain introduces significant steric hindrance around the hydroxyl group[2]. This steric bulk slows the forward nucleophilic attack on the protonated carbonyl of acetic acid, allowing the reverse reaction to compete more effectively and causing the equilibrium to stall prematurely. Solution: You must aggressively shift the equilibrium by removing water. Utilize a Dean-Stark apparatus with an azeotropic solvent like toluene[2]. For absolute conversion, consider switching the acyl donor from acetic acid to acetic anhydride, which renders the acylation irreversible and eliminates water generation entirely[3].

Q2: I am observing a high percentage of alkene byproducts and ether formation. How can I prevent this? Causality: High reaction temperatures (>100°C) combined with strong, homogeneous mineral acids (like H₂SO₄) catalyze the dehydration of the primary alcohol into alkenes or drive bimolecular condensation into ethers. The branched alkyl chain stabilizes intermediate carbocations, making these side reactions highly competitive at elevated temperatures. Solution: Transition from homogeneous mineral acids to heterogeneous solid acid catalysts, such as ion exchange resins (e.g., Amberlyst-15)[1]. Research demonstrates that heterogeneous-catalyzed esterification at lower temperatures (around 80°C) with a 2:1 molar ratio of acetic acid to alcohol minimizes side reactions, achieving conversions exceeding 95% with high selectivity toward the acetate ester[1].

Q3: How can I optimize the biocatalytic (enzymatic) synthesis to avoid excessively long reaction times? Causality: Lipases are highly selective but can be inhibited by high concentrations of acetic acid, which acidifies the enzyme's microenvironment and denatures the protein. Additionally, the steric hindrance of the 3,3,5-trimethylhexyl chain restricts access to the enzyme's active site, drastically reducing the reaction rate[4]. Solution: Implement a solvent-free system with a slight excess of the alcohol (e.g., 1.2:1 alcohol to acid ratio) and maintain the temperature at 70–80°C to reduce viscosity and enhance mass transfer[4]. Alternatively, utilizing acetic anhydride as the acyl donor with immobilized lipases (such as Pseudomonas sp. lipase) has been shown to yield up to 97% conversion, provided the anhydride concentration is carefully controlled to prevent enzyme inhibition[3].

Validated Experimental Protocols

To ensure reproducibility and trustworthiness, the following protocols are designed as self-validating systems . Do not proceed to the next step until the validation checkpoint is met.

Protocol A: High-Yield Heterogeneous Catalytic Esterification

Objective: Synthesize 3,3,5-trimethylhexyl acetate using an ion exchange resin to maximize selectivity and bypass etherification side reactions.

  • Preparation: In a 500 mL round-bottom flask, combine 0.2 mol of 3,3,5-trimethylhexanol and 0.4 mol of glacial acetic acid (a 1:2 molar ratio to drive equilibrium)[1].

  • Catalyst Addition: Add 5 wt% (relative to total reactants) of a dried, strongly acidic ion exchange resin (e.g., Amberlyst-15)[1].

  • Azeotropic Setup: Add 50 mL of toluene. Attach a Dean-Stark trap filled with toluene and a reflux condenser[2].

  • Reaction: Heat the mixture to 80–90°C under continuous magnetic stirring[1].

  • Self-Validation Checkpoint 1 (In-Process): Monitor the water accumulation in the Dean-Stark trap. For a 0.2 mol scale reaction, exactly 3.6 mL of water indicates 100% theoretical conversion. If water collection stalls below 3.0 mL, verify the reflux rate and ensure the resin is not deactivated.

  • Workup: Cool the mixture, filter to recover the solid catalyst (which can be washed and reused for multiple cycles)[1], and wash the organic filtrate with saturated NaHCO₃ to remove excess acetic acid.

  • Self-Validation Checkpoint 2 (Analytical): Perform GC-FID analysis. A successful run will show <1% residual alcohol and the absence of ether peaks, confirming high selectivity.

Protocol B: Irreversible Acylation via Acetic Anhydride

Objective: Achieve >98% yield by bypassing equilibrium limitations entirely.

  • Preparation: In a dry 250 mL flask under an inert atmosphere (N₂), dissolve 0.1 mol of 3,3,5-trimethylhexanol in 50 mL of anhydrous dichloromethane (DCM).

  • Base Addition: Add 0.12 mol of pyridine (as an acid scavenger) and 0.01 mol of 4-Dimethylaminopyridine (DMAP, as a nucleophilic catalyst).

  • Acylation: Cool the flask to 0°C using an ice bath. Dropwise, add 0.11 mol of acetic anhydride over 30 minutes to control the exothermic reaction.

  • Reaction: Allow the mixture to warm to room temperature and stir for 2 hours.

  • Self-Validation Checkpoint 1 (In-Process): Spot the reaction mixture on a TLC plate (Hexane:Ethyl Acetate 9:1). The complete disappearance of the lower Rf alcohol spot validates the reaction's completion.

  • Workup: Quench with 20 mL of cold water. Wash the organic layer sequentially with 1M HCl (to remove pyridine/DMAP), saturated NaHCO₃, and brine. Dry over anhydrous Na₂SO₄.

  • Self-Validation Checkpoint 2 (Analytical): Analyze via FTIR spectroscopy. The absolute disappearance of the broad O-H stretch (~3300 cm⁻¹) and the presence of a sharp, strong ester C=O stretch (~1740 cm⁻¹) confirms complete conversion to the acetate ester.

References

  • Buy Isononyl acetate | 40379-24-6 - Smolecule. 1

  • Application Notes and Protocols for the Esterification of 3,5,5-Trimethylhexan-1-ol - Benchchem. 2

  • Sustainable Biocatalytic Procedure for Obtaining New Branched Acid Esters - PMC. 4

  • Enzymatic Synthesis of Geranyl Acetate by Transesterification with Acetic Anhydride as Acyl Donor - Academia.edu.3

Sources

Optimization

3,3,5-Trimethylhexyl acetate stability and storage issues

Welcome to the Technical Support Center for 3,3,5-Trimethylhexyl Acetate (commonly referred to within the industry under the broader category of isononyl acetate). This guide is engineered for researchers, formulation sc...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 3,3,5-Trimethylhexyl Acetate (commonly referred to within the industry under the broader category of isononyl acetate). This guide is engineered for researchers, formulation scientists, and drug development professionals who utilize this branched ester as a specialty solvent, fragrance modifier, or delivery vehicle component.

Due to its ester linkage, 3,3,5-trimethylhexyl acetate is inherently susceptible to degradation under specific environmental stresses. The highly branched 3,3,5-trimethylhexyl tail provides a degree of steric hindrance that slows nucleophilic attack compared to linear acetates, but it does not grant absolute immunity to hydrolysis[1]. This guide provides a mechanistic understanding of its stability, actionable troubleshooting FAQs, and self-validating protocols to ensure the integrity of your formulations.

I. Core Troubleshooting FAQs

Q1: My aqueous formulation containing 3,3,5-trimethylhexyl acetate is experiencing an unexplained drop in pH over time. What is the chemical causality? A: This is the hallmark of ester hydrolysis. In the presence of water, 3,3,5-trimethylhexyl acetate undergoes a slow cleavage into 3,3,5-trimethylhexanol and acetic acid[1]. The generation of acetic acid releases protons into the aqueous phase, causing the pH to drop. This creates an autocatalytic feedback loop: as the environment becomes more acidic, the rate of acid-catalyzed hydrolysis accelerates. Actionable Fix: You must formulate with a robust buffer system (e.g., phosphate or citrate buffers) to lock the pH between 5.5 and 7.0, minimizing both acid- and base-catalyzed degradation pathways.

Q2: We are detecting a shift in the olfactory profile (a harsh, solvent-like "off-odor") in our stored batches. How can we prevent this? A: The "off-odor" is caused by the accumulation of 3,3,5-trimethylhexanol, the alcohol degradant formed during hydrolysis. This typically occurs if the bulk chemical is exposed to ambient moisture or stored at elevated temperatures[2]. Actionable Fix: Ensure bulk containers are purged with an inert gas (nitrogen or argon) before sealing to displace atmospheric moisture. Store the material in a climate-controlled environment (15–25°C) away from direct sunlight[3].

Q3: Can I use 3,3,5-trimethylhexyl acetate in highly alkaline (pH > 8) drug delivery emulsions? A: It is highly discouraged. Esters undergo saponification (base-catalyzed hydrolysis) rapidly at high pH levels[4]. Unlike acid-catalyzed hydrolysis, which is an equilibrium reaction, base-catalyzed hydrolysis is irreversible because the resulting acetic acid is immediately deprotonated into acetate, driving the reaction to completion. If an alkaline environment is mandatory for your API, you must encapsulate the ester in the lipid core of a stable emulsion to shield it from the aqueous continuous phase.

II. Quantitative Data: Stability & Storage Parameters

To maintain chemical integrity, adhere to the empirical thresholds outlined in the table below, synthesized from standardized safety and chemical property data[5],[6],[7].

ParameterThreshold / SpecificationScientific Rationale
Optimal Storage Temp. 15°C to 25°CPrevents thermal activation of hydrolysis; keeps vapor pressure low.
Flash Point 82.9°CIndicates combustible nature; requires storage away from ignition sources.
Aqueous Solubility ~12.56 mg/L at 25°CLow solubility limits degradation in water, but dissolved fractions remain vulnerable.
Stable pH Range 5.5 to 7.0Minimizes both hydronium-catalyzed and hydroxide-catalyzed ester cleavage.
Incompatible Materials Strong acids, bases, oxidizersAcids/bases catalyze cleavage; oxidizers attack the hydrocarbon backbone.

III. Mechanistic & Troubleshooting Workflows

The following diagrams map the chemical degradation pathway and the logical troubleshooting steps for stability issues.

HydrolysisPathway Ester 3,3,5-Trimethylhexyl Acetate (Stable Ester) Stress Aqueous Matrix + Extreme pH (<4 or >8) Ester->Stress Exposure Intermediate Tetrahedral Intermediate (Nucleophilic Attack) Stress->Intermediate Catalysis Alcohol 3,3,5-Trimethylhexanol (Off-Odor Degradant) Intermediate->Alcohol Cleavage Acid Acetic Acid (pH Drop Catalyst) Intermediate->Acid Cleavage Acid->Stress Autocatalytic Feedback

Figure 1: Acid/base-catalyzed hydrolysis pathway of 3,3,5-trimethylhexyl acetate.

Troubleshooting Start Issue: pH Drop or Loss of Efficacy CheckWater Is water present in the formulation? Start->CheckWater YesWater Yes CheckWater->YesWater NoWater No CheckWater->NoWater CheckPH Test Formulation pH YesWater->CheckPH CheckTemp Verify Storage Temp (Target: 15-25°C) NoWater->CheckTemp PHBad pH < 5 or pH > 8 CheckPH->PHBad PHGood pH 5 - 8 CheckPH->PHGood Buffer Reformulate with Buffer System PHBad->Buffer PHGood->CheckTemp TempBad Stored > 30°C CheckTemp->TempBad TempGood Stored < 25°C CheckTemp->TempGood Cool Move to Climate Controlled Storage TempBad->Cool GCMS Run GC-MS Protocol to Quantify Degradants TempGood->GCMS

Figure 2: Troubleshooting decision tree for 3,3,5-trimethylhexyl acetate instability.

IV. Experimental Protocols

To ensure scientific integrity, any suspected degradation must be empirically verified. The following protocols act as a self-validating system: the inclusion of quenching steps prevents post-sampling degradation, and the use of internal standards guarantees that extraction losses do not skew your quantitative data.

Protocol A: Accelerated Hydrolysis & Stability Assay

Causality: This protocol intentionally stresses the ester at elevated temperatures across a pH gradient to establish the specific degradation kinetics for your unique formulation matrix[2].

  • Matrix Preparation: Prepare three 50 mL aliquots of your base formulation (or a model aqueous system). Buffer Aliquot 1 to pH 4.0 (acetate buffer), Aliquot 2 to pH 7.0 (phosphate buffer), and Aliquot 3 to pH 10.0 (borate buffer).

  • Spiking: Spike each aliquot with 3,3,5-trimethylhexyl acetate to achieve a final concentration of 1.0 mg/mL.

  • Incubation: Seal the vials hermetically and incubate in a shaking water bath at 40°C (accelerated conditions).

  • Time-Course Sampling: At t=0,7,14,and 28 days, extract a 1.0 mL sample from each vial.

  • Reaction Quenching (Critical Step): Immediately neutralize the extracted sample to pH 7.0 using 0.1 M HCl or 0.1 M NaOH. Why? Quenching halts the hydrolysis reaction instantly, ensuring the degradation profile represents the exact moment of sampling rather than continuing to degrade while waiting in the autosampler queue.

  • Extraction: Proceed immediately to Protocol B.

Protocol B: GC-MS Quantification of Degradation Products

Causality: Gas Chromatography-Mass Spectrometry (GC-MS) is the definitive technique for separating the volatile intact ester from its alcohol degradant[2].

  • Internal Standard Addition: To the 1.0 mL quenched sample from Protocol A, add 10 µL of an internal standard (IS) solution (e.g., nonane or an isotopically labeled ester, 1.0 mg/mL). Why? The IS self-validates the protocol by accounting for any analyte lost during the subsequent liquid-liquid extraction.

  • Liquid-Liquid Extraction (LLE): Add 2.0 mL of LC-MS grade hexane to the sample. Vortex vigorously for 2 minutes to partition the organic ester and alcohol into the hexane layer. Centrifuge at 3000 x g for 5 minutes to break any emulsions.

  • Organic Phase Recovery: Carefully transfer the upper hexane layer to a clean GC vial containing anhydrous sodium sulfate to remove trace water.

  • GC-MS Analysis: Inject 1 µL into the GC-MS equipped with a non-polar column (e.g., HP-5MS).

    • Temperature Program: 60°C hold for 2 min, ramp at 10°C/min to 250°C.

    • Detection: Monitor the specific mass-to-charge ( m/z ) ratios for 3,3,5-trimethylhexyl acetate and 3,3,5-trimethylhexanol.

  • Data Validation: Calculate the ratio of the degradant peak area to the intact ester peak area, normalized against the internal standard recovery. A degradant peak increasing over the 28-day time course confirms matrix incompatibility.

V. References

  • Echemi. "Isononyl acetate SDS, 40379-24-6 Safety Data Sheets." Echemi.com. Available at:

  • The Wercs / The Hallstar Company. "SAFETY DATA SHEET: Isononyl Acetate." thewercs.com. Available at:

  • Aromatic Fragrances International. "SAFETY DATA SHEET - Aromatic Fragrances International." afi-usa.com. Available at:

  • BenchChem. "Isononyl Acetate | High-Purity Reagent | RUO." Benchchem.com. Available at:

  • Fenjing Bio. "Isononyl Acetate Physical and Chemical Properties." fenjinbio.com. Available at:

  • PubChem. "3,5,5-Trimethylhexyl acetate | C11H22O2 | CID 42745." National Institutes of Health (NIH). Available at:

  • Smolecule. "Buy Isononyl acetate | 40379-24-6." smolecule.com. Available at:

  • Smits Group. "SAFETY DATA SHEET - Smits Group." smitsgroup.co.nz. Available at:

  • Google Patents. "WO2022112204A1 - Improvements in or relating to organic compounds." patents.google.com. Available at:

Sources

Troubleshooting

Technical Support Center: Troubleshooting GC-MS Calibration Curves for 3,3,5-Trimethylhexyl Acetate

Welcome to the Technical Support Center for analytical chemists and drug development professionals working with 3,3,5-Trimethylhexyl acetate . Also known as isononyl acetate, this branched ester is widely utilized as a L...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for analytical chemists and drug development professionals working with 3,3,5-Trimethylhexyl acetate . Also known as isononyl acetate, this branched ester is widely utilized as a Low Vapor Pressure Volatile Organic Compound (LVP-VOC) potentiator in fragrances, air care devices, and pharmaceutical formulations [1].

Despite its classification as an LVP-VOC (vapor pressure <0.1 mmHg at 20°C) [1], quantifying this compound via Gas Chromatography-Mass Spectrometry (GC-MS) or GC-FID often presents distinct calibration challenges. Esters are notoriously susceptible to inlet adsorption, trace hydrolysis, and differential volatility in standard solutions [2]. This guide provides field-proven, self-validating methodologies to diagnose and resolve non-linear calibration curves and sequence drift.

Diagnostic Workflow

Before adjusting your instrument parameters, use the following logical framework to isolate the root cause of your calibration failure.

CalibrationTroubleshooting Start Analyze Calibration Curve Issue LowEnd Non-linear at Low Concentrations? Start->LowEnd HighEnd Non-linear at High Concentrations? Start->HighEnd Drift Response Drift Over Time? Start->Drift ActiveSites Inlet/Column Active Sites LowEnd->ActiveSites Yes Saturation Detector Saturation or Split Ratio HighEnd->Saturation Yes Volatility Solvent Evaporation or Hydrolysis Drift->Volatility Yes Action1 Replace deactivated liner Trim column head ActiveSites->Action1 Action2 Increase split ratio Adjust MS tune Saturation->Action2 Action3 Use anhydrous solvent Check vial septa Volatility->Action3

Diagnostic workflow for 3,3,5-Trimethylhexyl acetate GC-MS calibration issues.

Quantitative Data & Analytical Parameters

To establish a baseline for your method, compare your current setup against the optimal physicochemical and analytical metrics outlined below.

Table 1: Physicochemical Properties & Analytical Implications

PropertyValue / CharacteristicAnalytical Implication
Chemical Class Branched Alkyl EsterProne to hydrogen bonding with exposed silanol groups in the GC inlet.
Vapor Pressure < 0.1 mmHg at 20°CLow volatility relative to typical GC solvents (e.g., hexane), leading to concentration effects if vials are left open.
Hydrolytic Stability Moderate to LowTrace water in the solvent or matrix will cleave the ester bond, yielding 3,3,5-trimethylhexanol and acetic acid.
Optimal IS Dodecyl acetateStructural similarity ensures the Internal Standard (IS) mimics the analyte's active-site interactions and volatility.

Table 2: Self-Validating Troubleshooting Metrics

Diagnostic MetricTarget ThresholdIndication if Failed
Correlation Coefficient ( R2 ) > 0.995 (Linear fit)Non-linearity indicates active sites (low end) or saturation (high end) [3].
Peak Asymmetry Factor ( As​ ) 0.9 to 1.1 As​ > 1.2 indicates severe tailing due to inlet/column degradation.
Mid-Point CCV Drift < 5% RSD over 24h> 5% indicates solvent evaporation from pierced septa or active hydrolysis.

Frequently Asked Questions (FAQs)

Q1: Why is my calibration curve for 3,3,5-Trimethylhexyl acetate non-linear at concentrations below 5 ppm? A1: Non-linearity at the lower end of an ester calibration curve is almost exclusively caused by adsorptive losses in the sample pathway [3]. 3,3,5-Trimethylhexyl acetate contains a polar carbonyl oxygen that readily hydrogen-bonds with exposed silanol groups (-SiOH) in a degraded glass inlet liner, glass wool, or at the head of the capillary column. At higher concentrations, these active sites are rapidly saturated, allowing the bulk of the analyte to reach the detector. At low concentrations, a significant fraction of the injected mass is retained, causing peak tailing and a disproportionate loss of signal.

Q2: My calibration curve is linear on Day 1, but when I run the same standards on Day 2, the slope changes drastically. What causes this drift? A2: This is a classic symptom of differential volatility. While 3,3,5-Trimethylhexyl acetate is an LVP-VOC [1], the solvents typically used for standard preparation (e.g., hexane, acetone, or dichloromethane) are highly volatile. Once the autosampler needle pierces the vial septum, the solvent begins to evaporate into the ambient air. Because the solvent evaporates much faster than the bulky ester, the apparent concentration of the standard increases over time, artificially raising the calibration slope.

Q3: I am observing a secondary peak eluting earlier than 3,3,5-Trimethylhexyl acetate in my older standard solutions. Is my standard degrading? A3: Yes. Esters are highly susceptible to hydrolysis when exposed to trace amounts of water, especially if the solvent contains acidic or basic impurities. 3,3,5-Trimethylhexyl acetate will hydrolyze to yield 3,3,5-trimethylhexanol and acetic acid. This reaction reduces the target peak area and introduces a new alcohol peak into your chromatogram.

Q4: How do I choose the correct internal standard (IS) to correct for these calibration issues? A4: A common error in ester quantification is using an aliphatic alcohol (e.g., 1-octanol) as an internal standard. Alcohols have entirely different active-site interaction dynamics and volatility profiles compared to esters. To ensure a self-validating system, you must use a structurally similar ester, such as dodecyl acetate , or an isotopically labeled standard. This ensures both the analyte and the IS respond identically to inlet degradation, injection volume variations, and matrix effects.

Self-Validating Experimental Protocols

To guarantee E-E-A-T (Experience, Expertise, Authoritativeness, and Trustworthiness) in your laboratory, do not rely on assumptions. Implement the following self-validating protocols to ensure your data is structurally sound.

Protocol A: Preparation and Validation of Anhydrous Calibration Standards

Objective: Prevent hydrolytic degradation and solvent evaporation to ensure a stable calibration curve.

  • Solvent Preparation: Procure HPLC-grade, anhydrous Hexane or Ethyl Acetate. Store over activated 3Å molecular sieves to ensure absolute removal of trace water.

  • Internal Standard Spiking: Prepare a stock solution of Dodecyl acetate. Spike this IS at a constant concentration (e.g., 50 ppm) into all volumetric flasks prior to bringing them to volume.

  • Serial Dilution: Prepare working standards of 3,3,5-Trimethylhexyl acetate ranging from 1 ppm to 100 ppm.

  • Aliquot and Seal: Immediately transfer the standards into 2 mL amber GC vials equipped with high-quality PTFE/silicone/PTFE septa. Critical Rule: Never reuse a pierced vial for a subsequent calibration sequence.

  • Self-Validation Check: Inject the mid-point standard (e.g., 50 ppm) at the beginning, middle, and end of your GC-MS sequence. Calculate the Relative Standard Deviation (RSD) of the Analyte/IS peak area ratio.

    • Validation Criteria: The sequence is only valid if the RSD is < 5%.

Protocol B: GC-MS Inlet Passivation and Method Setup

Objective: Eliminate active sites to restore linearity at the lower end of the calibration curve.

  • Liner Replacement: Discard the old inlet liner. Install a fresh, ultra-inert, single-taper glass liner containing deactivated glass wool. The glass wool promotes sample vaporization but must be strictly deactivated to prevent ester adsorption.

  • Column Trimming: Remove the first 15–20 cm of the analytical capillary column (e.g., DB-5MS or DB-WAX). This removes non-volatile matrix buildup and exposed silanols that strip the ester from the carrier gas.

  • Split Ratio Optimization: Set the GC inlet split ratio to at least 10:1 (preferably 20:1 if sensitivity allows). A higher split flow ensures rapid transfer of the bulky ester onto the column, minimizing its residence time in the hot, reactive inlet.

  • Self-Validation Check: Inject the lowest calibration standard (1 ppm). Integrate the peak and calculate the asymmetry factor ( As​ ).

    • Validation Criteria: If As​ > 1.2, active sites remain in the system. You must clean the inlet body with solvent and replace the gold seal before proceeding.

References

  • Title: US Patent 8,603,963 B1 - Fragrance compositions containing low vapor pressure VOC solvents Source: Google Patents URL
  • Title: Evaluation of the Perceptual Interaction among Ester Odorants and Nonvolatile Organic Acids in Baijiu by GC-MS, GC-O, Odor Threshold, and Sensory Analysis Source: ACS Publications (Journal of Agricultural and Food Chemistry) URL: [Link]

  • Title: Non-linear calibration GCMS (Analytical Troubleshooting) Source: Chromatography Forum URL: [Link]

Optimization

Technical Support Center: Enhancing Resolution of 3,3,5-Trimethylhexyl Acetate Isomers

Welcome to the technical support center for the analysis and resolution of 3,3,5-Trimethylhexyl Acetate isomers. This guide is designed for researchers, analytical scientists, and professionals in the pharmaceutical, fla...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for the analysis and resolution of 3,3,5-Trimethylhexyl Acetate isomers. This guide is designed for researchers, analytical scientists, and professionals in the pharmaceutical, flavor, and fragrance industries who encounter challenges in separating the stereoisomers of this compound. Our focus is on providing practical, field-proven insights that go beyond standard protocols, explaining the causality behind experimental choices to empower you to troubleshoot effectively.

Section 1: Foundational Concepts & Initial Analysis

This section addresses the most common initial questions regarding the isomeric nature of 3,3,5-Trimethylhexyl Acetate and the first steps in developing a separation method.

Q1: What are the specific isomers of 3,3,5-Trimethylhexyl Acetate that I need to resolve?

A: 3,5,5-Trimethylhexyl Acetate possesses a stereocenter at the C3 position, meaning it exists as a pair of enantiomers: (R)-3,5,5-trimethylhexyl acetate and (S)-3,5,5-trimethylhexyl acetate. When synthesized from achiral precursors without a chiral catalyst, it will form as a racemic mixture (a 50:50 ratio of the R and S enantiomers).[1]

It is also crucial to distinguish this compound from its cyclic analog, 3,3,5-trimethylcyclohexyl acetate, which is prominent in the fragrance industry.[2][3] The cyclohexyl analog has two main diastereomers, cis and trans, each of which is also a racemic mixture of enantiomers. Your primary challenge depends on the specific starting material and synthetic route. For the acyclic 3,5,5-trimethylhexyl acetate, the core challenge is enantioseparation.

Q2: I have a new sample of 3,5,5-Trimethylhexyl Acetate. What is the recommended initial analytical approach to assess its isomeric composition?

A: The most direct and cost-effective starting point is Gas Chromatography with a Flame Ionization Detector (GC-FID) using a standard, non-polar stationary phase. This initial screen will confirm the purity of your sample and reveal the presence of any major impurities or potential diastereomers if your synthesis involved a precursor with multiple stereocenters.

Causality: A non-polar column (like one with a 5% phenyl-methylpolysiloxane phase) separates compounds primarily by their boiling points. Since enantiomers have identical boiling points, they will co-elute as a single peak on an achiral column.[4] This initial step is not for resolution but to establish a baseline chromatogram and confirm that you are working with a clean sample before investing in more complex chiral separations. Data from the NIST Chemistry WebBook shows established retention indices for this compound on various GC columns, confirming it as a primary analytical technique.[5][6]

Section 2: Troubleshooting Poor Resolution in Gas Chromatography (GC)

This is the most common challenge. The following questions address the systematic approach to resolving co-eluting enantiomers.

Q3: My initial GC analysis shows a single peak. How do I resolve the (R) and (S) enantiomers?

A: To separate enantiomers, you must introduce a chiral environment. In GC, this is achieved by using a chiral stationary phase (CSP) . The most common and effective CSPs for volatile esters like this are cyclodextrin derivatives.

Expert Insight & Causality: Chiral recognition on these columns occurs through the formation of transient diastereomeric complexes between the analyte and the chiral cyclodextrin. The stability of these complexes differs for each enantiomer, leading to different retention times and, thus, separation.

Recommended Action Plan:

  • Select a Chiral Column: Start with a derivatized β-cyclodextrin column, such as one containing heptakis(2,3-di-O-methyl-6-O-tert-butyldimethylsilyl)-β-cyclodextrin. These columns are known for their versatility in separating homologous series of esters and alcohols.[7]

  • Optimize Thermal Gradient: The enantioselectivity is highly temperature-dependent. A slow temperature ramp (e.g., 2-5 °C/min) often enhances resolution. Start with a low initial oven temperature to maximize interaction with the stationary phase.

  • Adjust Carrier Gas Flow Rate: Operate the carrier gas (Helium or Hydrogen) at its optimal linear velocity for your column dimensions. This ensures the highest column efficiency (number of theoretical plates), leading to sharper peaks and better resolution.

Below is a workflow diagram to guide your troubleshooting process for poor GC resolution.

GCFlowchart start Start: Single Peak on Achiral GC Column select_chiral_col Switch to Chiral GC Column (e.g., derivatized β-cyclodextrin) start->select_chiral_col run_isothermal Run Initial Isothermal Screen at Mid-Range Temp (e.g., 100-120°C) select_chiral_col->run_isothermal check_res Resolution (Rs) > 1.5? run_isothermal->check_res optimize_temp Optimize Oven Temperature - Test lower temperatures - Implement slow ramp (2-5°C/min) check_res->optimize_temp No success Success: Baseline Resolution Achieved check_res->success Yes check_res2 Resolution Improved? optimize_temp->check_res2 optimize_flow Optimize Carrier Gas Flow Rate (Linear Velocity) check_res2->optimize_flow Yes, but Rs < 1.5 consider_alt_col Consider Alternative Chiral Column (e.g., γ-cyclodextrin or different derivative) check_res2->consider_alt_col No check_res3 Resolution Sufficient? optimize_flow->check_res3 check_res3->consider_alt_col No check_res3->success Yes fail Consult Advanced Techniques (e.g., SFC) consider_alt_col->fail

Caption: Troubleshooting workflow for resolving enantiomers using chiral GC.

Q4: How can I confirm the identity of my separated enantiomer peaks after chiral GC analysis?

A: The most robust method for peak identification is Gas Chromatography-Mass Spectrometry (GC-MS) .

Expert Insight & Causality: While enantiomers have identical mass spectra under standard electron ionization (EI), coupling your chiral GC method to a mass spectrometer allows you to obtain a mass spectrum for each separated peak.[8] You can then compare this spectrum to a known library, such as the NIST Mass Spectrometry Data Center, to confirm that the peaks indeed correspond to 3,5,5-Trimethylhexyl acetate.[9] The elution order of (R) and (S) enantiomers, however, must be determined by injecting a pure enantiomeric standard if available.

Ion (m/z) Relative Intensity Significance
186Low or AbsentMolecular Ion (M+)
126ModerateLoss of acetic acid (CH₃COOH) from the molecular ion
109HighFurther fragmentation of the C₉H₁₉ alkyl chain
43HighAcetyl group (CH₃CO⁺)
Table 1: Expected mass spectral fragments for 3,5,5-Trimethylhexyl acetate based on typical ester fragmentation patterns.

Section 3: Advanced Techniques for Highly Challenging Separations

When GC does not yield the desired resolution or for preparative-scale work, more advanced techniques are necessary.

Q5: Chiral GC provides some separation, but it's not baseline (Resolution < 1.5). What is the next logical step?

A: For challenging enantiomeric separations, Supercritical Fluid Chromatography (SFC) is a powerful and often superior alternative to both GC and HPLC.[10]

Expert Insight & Causality: SFC uses supercritical CO₂ as the main mobile phase, which has low viscosity and high diffusivity.[11] This allows for faster separations at higher flow rates without a significant loss in efficiency compared to HPLC.[4] For chiral separations, SFC is particularly advantageous because it is compatible with the same polysaccharide-based chiral stationary phases (CSPs) used in normal-phase HPLC (e.g., Chiralpak® and Chiralcel® series), which offer a different and often more effective chiral recognition mechanism than cyclodextrins.[12][13] Furthermore, SFC is considered a "green" technique due to the reduced use of toxic organic solvents.[11]

Q6: When should I choose SFC over Chiral HPLC for separating these isomers?

A: SFC is generally the preferred first choice over HPLC for this specific analyte. The decision can be guided by the following comparison:

Parameter Supercritical Fluid Chromatography (SFC) Chiral High-Performance Liquid Chromatography (HPLC)
Speed Faster. Low viscosity of CO₂ allows for high flow rates and rapid equilibration.[10][11]Slower. Higher viscosity of typical mobile phases (e.g., hexane/alcohol) limits flow rates.
Solvent Consumption Lower. Primarily uses CO₂, with small amounts of organic co-solvents (e.g., methanol, ethanol).[10]High. Uses large volumes of organic solvents like hexane and isopropanol, which are costly and hazardous.[14]
Resolution Often Superior. Unique selectivity and high efficiency can lead to better resolution.[10]Can provide excellent resolution, but method development can be more time-consuming.
Cost & Complexity Higher initial instrument cost, but lower operational cost due to solvent savings.[10]Lower initial instrument cost, but higher long-term solvent and waste disposal costs.
Ideal Application High-throughput screening, preparative purification, and routine analysis for speed and sustainability.[15]When SFC is unavailable or when specific interactions with liquid mobile phases are required for separation.
Table 2: Comparison of SFC and Chiral HPLC for the resolution of 3,5,5-Trimethylhexyl acetate enantiomers.

Below is a diagram illustrating the decision-making process for selecting an advanced separation technique.

TechniqueSelection start Start: Inadequate Resolution with Chiral GC (Rs < 1.5) question1 Is Preparative Scale Purification Required? start->question1 question2 Is High-Throughput Screening or Speed a Priority? question1->question2 No (Analytical Scale) recommend_sfc Recommend SFC (Supercritical Fluid Chromatography) question1->recommend_sfc Yes question2->recommend_sfc Yes recommend_hplc Consider Chiral HPLC (Normal Phase) question2->recommend_hplc No sfc_benefits Benefits: - Fast Separation - Low Solvent Waste - Excellent for Prep Scale recommend_sfc->sfc_benefits hplc_benefits Benefits: - Widely Available - Well-Established Protocols recommend_hplc->hplc_benefits

Caption: Decision tree for selecting an advanced chromatographic technique.

Section 4: Experimental Protocols

Here we provide actionable, step-by-step protocols for method development.

Protocol 1: Chiral GC Method Development Screen
  • Column Installation: Install a chiral GC column (e.g., Restek Rt-βDEXse, 30m x 0.25mm ID x 0.25µm film thickness). Condition the column according to the manufacturer's instructions.

  • Sample Preparation: Prepare a 100 ppm solution of your 3,5,5-Trimethylhexyl Acetate sample in a suitable solvent (e.g., hexane or ethyl acetate).

  • Initial GC Parameters:

    • Injector: Split mode (50:1 ratio), 220 °C.

    • Carrier Gas: Helium, constant flow at 1.2 mL/min.

    • Oven Program: Hold at 80 °C for 1 min, then ramp at 5 °C/min to 180 °C, hold for 5 min.

    • Detector (FID): 250 °C.

  • Injection: Inject 1 µL of the sample.

  • Analysis & Optimization:

    • Examine the chromatogram for any peak splitting.

    • If no separation is observed, repeat the run with a lower starting temperature (e.g., 60 °C) and a slower ramp (e.g., 2 °C/min).

    • If partial separation is observed, perform isothermal runs at several temperatures (e.g., 90 °C, 100 °C, 110 °C) to find the optimal temperature for selectivity.

Protocol 2: SFC Chiral Screening
  • Column Selection: Use a set of standard screening columns with polysaccharide-based CSPs (e.g., Chiralpak IA, IB, IC).

  • Sample Preparation: Prepare a 1 mg/mL solution of your sample in a 50:50 mixture of methanol and isopropanol.

  • Initial SFC Parameters:

    • Mobile Phase: Supercritical CO₂ with a co-solvent.

    • Co-solvent Screen: Run a gradient or isocratic screens with different co-solvents (e.g., Methanol, Ethanol). A common starting point is 15% Methanol.

    • Flow Rate: 3 mL/min.

    • Back Pressure Regulator (BPR): 150 bar.

    • Column Temperature: 40 °C.

    • Detection: UV at 210 nm (as esters have a weak chromophore).

  • Injection: Inject 5 µL of the sample.

  • Analysis & Optimization: Screen each column with each co-solvent. Identify the column/co-solvent combination that provides the best selectivity. Optimize the isocratic percentage of the co-solvent to maximize the resolution (Rs).

Section 5: FAQs on Spectroscopic Analysis

Q7: Can I use NMR spectroscopy to analyze my isomeric mixture without chromatographic separation?

A: Yes, but with limitations. Nuclear Magnetic Resonance (NMR) spectroscopy is an excellent tool for distinguishing diastereomers , but it cannot differentiate enantiomers without a chiral auxiliary.

Expert Insight & Causality:

  • Diastereomers: Diastereomers have different physical properties and their atoms are in chemically non-equivalent environments. Therefore, they will produce distinct sets of peaks in both ¹H and ¹³C NMR spectra, with different chemical shifts and coupling constants.[16]

  • Enantiomers: Enantiomers are mirror images and have identical physical properties in an achiral environment. Their NMR spectra are identical. To distinguish them, you must add a chiral solvating agent or a chiral derivatizing agent to the NMR tube. This forms transient diastereomeric complexes, which will then exhibit separate signals in the NMR spectrum, allowing for the determination of enantiomeric excess (ee).[16]

This approach is primarily used for quantitative analysis of enantiomeric purity rather than for preparative separation.

References

  • Vertex AI Search. (2022). Supercritical Fluid Chromatography for Chiral Analysis, Part 1: Theoretical Background.
  • Selvita. (2024).
  • Pharmaceutical Technology. (2025).
  • Phenomenex.
  • RSC Publishing. (2021).
  • PubChem.
  • PubMed. (2007). Enantioselective analysis of secondary alcohols and their esters in purple and yellow passion fruits.
  • Reddit. (2024). Help with separation of diastereomers.
  • NIST WebBook.
  • PubMed. (2003). Enantioselective analysis of methyl-branched alcohols and acids in rhubarb (Rheum rhabarbarum L.) stalks.
  • Google Patents. US8133856B2 - Cis-3,3,5-trimethylcyclohexyl esters.
  • NIST WebBook.
  • NIST WebBook.
  • Creative Biostructure. (2025). How NMR Helps Identify Isomers in Organic Chemistry?.
  • VTechWorks.
  • Aini, N.M., et al. (2011).
  • Taylor & Francis Group. (2009). CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS.
  • Phenomenex.
  • Chromatography Forum. (2008).
  • LibreTexts Chemistry. (2024). 19.
  • PubChem.

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Reference Data & Comparative Studies

Validation

comparing analytical methods for 3,3,5-Trimethylhexyl acetate

Title: A Comparative Guide to Analytical Methodologies for 3,3,5-Trimethylhexyl Acetate Quantification Introduction 3,3,5-Trimethylhexyl acetate (often grouped under the synonym isononyl acetate) is a highly branched, vo...

Author: BenchChem Technical Support Team. Date: March 2026

Title: A Comparative Guide to Analytical Methodologies for 3,3,5-Trimethylhexyl Acetate Quantification

Introduction 3,3,5-Trimethylhexyl acetate (often grouped under the synonym isononyl acetate) is a highly branched, volatile aliphatic ester ( C11​H22​O2​ ) widely utilized as a fragrance ingredient, flavoring agent, and specialized solvent in pharmaceutical and cosmetic formulations[1][2]. Due to its inherent volatility and the absence of strong UV-absorbing chromophores, selecting the appropriate analytical modality is critical for accurate quantification[3]. This guide provides a rigorous, objective comparison of the primary analytical methods—Gas Chromatography-Mass Spectrometry (GC-MS), Gas Chromatography-Flame Ionization Detection (GC-FID), and High-Performance Liquid Chromatography (HPLC)—evaluating their performance, the causality behind experimental choices, and validation requirements in accordance with ICH Q2(R1) guidelines[4][5].

Comparative Overview of Analytical Modalities

When dealing with volatile esters, Gas Chromatography (GC) is the analytical gold standard[3]. The choice of detector (MS vs. FID) or the pivot to HPLC depends entirely on the matrix complexity, the need for structural confirmation, and the required dynamic range.

Table 1: Performance Comparison of Analytical Methods for 3,3,5-Trimethylhexyl Acetate

Performance MetricHS-GC-MSGC-FIDHPLC-RI / UV (Derivatized)
Primary Application Complex matrices (cosmetics), structural IDRoutine QA/QC, high-throughput batch testingHeat-labile matrices, non-volatile formulations
Sensitivity (LOD) ~1–10 ng/mL~0.1–1 µg/mL~10–50 µg/mL
Linear Dynamic Range 104−105 106−107 103−104
Specificity Very High (m/z fragmentation patterns)Moderate (Retention Time only)Low to Moderate
Matrix Interference Low (Headspace isolation)Moderate (Direct injection)High (Requires extensive sample prep)
System Suitability Requires rigorous tuning (e.g., PFTBA)Highly robust, minimal tuningSusceptible to baseline drift (RI)

Method 1: Headspace Gas Chromatography-Mass Spectrometry (HS-GC-MS)

Causality & Rationale: 3,3,5-Trimethylhexyl acetate is frequently formulated in complex, non-volatile matrices such as waxes, creams, or heavy oils[1][6]. Direct liquid injection of these matrices into a GC inlet leads to rapid accumulation of non-volatile residue, which degrades the inlet liner and creates active sites on the column. Headspace (HS) sampling exploits the ester's volatility, partitioning it into the gas phase and leaving the heavy matrix behind[6]. Mass Spectrometry (MS) with Electron Ionization (EI) at 70 eV is selected because aliphatic esters undergo predictable fragmentation (e.g., McLafferty rearrangement and alpha-cleavage). This yields characteristic ions (like the acetyl cation at m/z 43) that allow for definitive structural confirmation even if matrix peaks co-elute[2].

Self-Validating Experimental Protocol:

  • Standard & Sample Preparation: Weigh 1.0 g of the sample into a 20 mL headspace vial. Add 5.0 mL of a high-boiling diluent (e.g., mineral oil or PEG) to normalize the matrix vapor pressure.

  • Internal Standardization: Spike all vials with 50 µL of a stable isotopically labeled internal standard (IS), such as Isononyl acetate-d3, or a structural analog like Hexyl acetate, to correct for partitioning variations and injection volume errors[7].

  • System Suitability Testing (SST): Prior to analysis, inject a mid-level calibration standard six times. Validation Criterion: The Relative Standard Deviation (RSD) of the analyte/IS peak area ratio must be 2.0%, ensuring system precision[4][8].

  • Headspace Equilibration: Incubate the sealed vial at 85°C for 30 minutes with agitation to ensure thermodynamic equilibrium between the liquid and gas phases.

  • GC Separation: Inject 1 mL of the headspace gas (split ratio 10:1) onto a slightly polar capillary column (e.g., DB-5MS, 30m x 0.25mm x 0.25µm). Program the oven: 50°C (hold 2 min), ramp at 10°C/min to 200°C.

  • MS Detection: Operate in Selected Ion Monitoring (SIM) mode. Monitor m/z 43 (base peak) and m/z 126 (diagnostic fragment) to maximize the signal-to-noise ratio and ensure specificity[2][3].

GCMS_Workflow A Matrix + IS in HS Vial B Thermal Equilibration (85°C) A->B C Capillary GC Separation (DB-5MS) B->C D EI Ionization (70 eV) C->D E Quadrupole MS (SIM Mode) D->E F Data Quantification E->F

Self-validating workflow for HS-GC-MS quantification of volatile esters.

Method 2: Gas Chromatography-Flame Ionization Detection (GC-FID)

Causality & Rationale: While MS provides structural identity, Flame Ionization Detection (FID) is the workhorse for routine batch release and Quality Assurance (QA)[9][10]. FID responds proportionally to the number of carbon-hydrogen bonds, making it exceptionally sensitive to aliphatic compounds like 3,3,5-Trimethylhexyl acetate[9]. The primary advantage of FID over MS is its massive linear dynamic range ( 107 ), which allows for the simultaneous quantification of trace impurities and the main active ingredient without detector saturation[11].

Self-Validating Experimental Protocol:

  • Sample Extraction: For relatively clean matrices (e.g., essential oils or liquid fragrances), dilute the sample 1:100 in a volatile solvent like analytical-grade hexane.

  • Internal Standard Addition: Add Hexadecyl acetate (or another ester proven to be absent from the matrix) as the IS to all blanks, standards, and samples[10].

  • Blank Verification: Inject a pure hexane blank containing only the IS. Validation Criterion: No peaks 0.1% of the target analyte area should elute at the retention time of 3,3,5-Trimethylhexyl acetate, proving method specificity[4][5].

  • Injection & Separation: Inject 1 µL via a liquid autosampler with a split ratio of 50:1 to prevent column overloading. Use a polar column (e.g., DB-WAX) to resolve the ester from aliphatic hydrocarbon matrix components[3].

  • FID Detection: Maintain the detector at 250°C with optimal gas flows (Hydrogen: 40 mL/min, Air: 400 mL/min, Makeup He: 25 mL/min)[11]. Quantify using the internal standard calibration curve.

Method 3: High-Performance Liquid Chromatography (HPLC-UV/RI)

Causality & Rationale: HPLC is generally avoided for volatile aliphatic esters because they lack conjugated pi-electron systems, rendering standard UV detectors nearly blind to them at typical wavelengths (e.g., 254 nm). However, if 3,3,5-Trimethylhexyl acetate is encapsulated in a highly heat-labile polymer matrix that would degrade into interfering volatile artifacts in a GC inlet, HPLC becomes necessary[12]. In such cases, Refractive Index (RI) detection is used, though it is highly sensitive to temperature fluctuations and cannot be utilized with gradient elution.

Self-Validating Experimental Protocol:

  • Sample Extraction: Extract the ester using a miscible solvent (e.g., Acetonitrile). Filter through a 0.22 µm PTFE syringe filter.

  • Isocratic Separation: Use a C18 Reverse-Phase column (150 mm x 4.6 mm, 5 µm). Mobile phase: Acetonitrile/Water (70:30 v/v) delivered isocratically at 1.0 mL/min.

  • RI Detection: Purge the RI detector reference cell with the mobile phase until the baseline drift is 10−6 RIU/hour.

  • Validation: Due to the low specificity of RI, peak purity must be orthogonally validated during method development using fraction collection followed by off-line MS.

MethodSelection Start Analyze 3,3,5-Trimethylhexyl acetate Q1 Is the matrix highly heat-labile? Start->Q1 Q2 Is structural confirmation or high specificity required? Q1->Q2 No HPLC HPLC-RI (Isocratic) Q1->HPLC Yes GCMS HS-GC-MS (High Specificity) Q2->GCMS Yes (Complex Matrix) GCFID GC-FID (Routine QA/QC) Q2->GCFID No (Routine Assay)

Decision tree for selecting the optimal analytical modality.

Conclusion & Regulatory Best Practices

For the robust quantification of 3,3,5-Trimethylhexyl acetate, GC-FID remains the most cost-effective and dynamically capable method for routine quality control of stable, known matrices[9][10]. However, during formulation development, stability testing, or when analyzing complex cosmetic and pharmaceutical matrices, HS-GC-MS is the mandatory choice to ensure specificity and avoid false positives from co-eluting matrix components[2][6]. Regardless of the chosen modality, all methods must undergo rigorous validation—specifically evaluating linearity, accuracy, repeatability, and limits of quantification (LOQ)—in strict adherence to FDA and ICH Q2(R1) regulatory frameworks[4][8].

References

  • U.S. Food and Drug Administration (FDA). "Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry." FDA Guidance Documents. Available at: [Link]

  • National Institute of Standards and Technology (NIST). "3,5,5-Trimethylhexyl acetate - Gas Chromatography." NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • PubMed / National Institutes of Health. "Development and Validation of Analytical Methodology by GC-FID Using Hexadecyl Propanoate as an Internal Standard to Determine the Bovine Tallow Methyl Esters Content." Available at: [Link]

  • SciELO. "GC-FID methodology validation for the fatty esters content determination in biodiesel with hexadecyl acetate as the internal standard." Available at: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Validation of 3,3,5-Trimethylhexyl Acetate Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical compounds is the bedrock of reliable and reproducible results. This guide provides an in-depth, experie...

Author: BenchChem Technical Support Team. Date: March 2026

For researchers, scientists, and drug development professionals, the precise and accurate quantification of chemical compounds is the bedrock of reliable and reproducible results. This guide provides an in-depth, experience-driven walkthrough of the validation of a quantification method for 3,3,5-Trimethylhexyl acetate, a common fragrance and flavoring agent.[1][2][3][4] We will explore the "why" behind the experimental choices, offering insights that go beyond a simple recitation of steps. The methodologies described herein are grounded in the principles of the International Council for Harmonisation (ICH) and the U.S. Food and Drug Administration (FDA) guidelines, ensuring a self-validating and trustworthy protocol.[5][6][7][8][9][10]

Introduction to 3,3,5-Trimethylhexyl Acetate and the Imperative for Validated Quantification

3,3,5-Trimethylhexyl acetate is a volatile ester recognized for its characteristic fruity, minty aroma.[3][4] It finds application in a variety of consumer products, from cosmetics to food additives.[1][2] In the pharmaceutical industry, related acetate compounds may be present as residual solvents, which are organic volatile chemicals used or produced during the manufacture of drug substances, excipients, or drug products.[11][12] Given their potential impact on the safety and efficacy of the final product, regulatory bodies mandate strict control over their levels.[11][12][13] This necessitates the use of robust, validated analytical methods to ensure their accurate quantification.

This guide will focus on a Gas Chromatography-Mass Spectrometry (GC-MS) method, a powerful and widely used technique for the separation, identification, and quantification of volatile and semi-volatile compounds.[14][15][16] We will also draw comparisons to other potential analytical techniques, providing a comprehensive overview for the discerning scientist.

The Analytical Approach: Gas Chromatography-Mass Spectrometry (GC-MS)

The choice of GC-MS for quantifying 3,3,5-Trimethylhexyl acetate is a deliberate one, driven by the inherent properties of the analyte and the desired performance of the method. Gas chromatography is exceptionally well-suited for the separation of volatile compounds like esters. The subsequent detection by mass spectrometry offers high specificity and sensitivity, allowing for confident identification and precise quantification even in complex matrices.[16]

Hypothetical GC-MS Method Parameters

The following table outlines a plausible set of GC-MS parameters for the analysis of 3,3,5-Trimethylhexyl acetate. These parameters are based on established methods for similar volatile organic compounds and serve as a starting point for method development and validation.[14][15][17][18]

Parameter Condition Rationale
GC System Agilent 8890 GC or equivalentA widely used and reliable gas chromatograph.
MS System Agilent 5977B MSD or equivalentA sensitive and robust mass selective detector.
Column HP-5ms (30 m x 0.25 mm, 0.25 µm) or equivalentA non-polar column providing good separation for a wide range of volatile compounds.
Carrier Gas HeliumAn inert gas that provides good chromatographic efficiency.
Inlet Temperature 250 °CEnsures rapid volatilization of the analyte without thermal degradation.
Injection Volume 1 µLA standard injection volume for this type of analysis.
Split Ratio 20:1Prevents column overloading while ensuring a representative sample enters the column.
Oven Program Initial 50°C for 1 min, ramp at 15°C/min to 280°C, hold for 5 minA temperature gradient that allows for the separation of compounds with varying volatilities.
MS Source Temp 230 °COptimizes ionization efficiency.
MS Quad Temp 150 °CMaintains ion trajectory and mass accuracy.
Ionization Mode Electron Ionization (EI) at 70 eVA standard ionization technique that produces reproducible fragmentation patterns for library matching.
Acquisition Mode Selected Ion Monitoring (SIM)Enhances sensitivity and selectivity by monitoring specific ions characteristic of 3,3,5-Trimethylhexyl acetate.
Quantifier Ion m/z (to be determined from a full scan spectrum, e.g., a prominent fragment ion)The most abundant and specific ion used for quantification.
Qualifier Ions m/z (two to three other characteristic ions)Used for confirmation of the analyte's identity.

The Validation Gauntlet: A Step-by-Step Protocol

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose.[5][7] The following sections detail the experimental protocols for validating our hypothetical GC-MS method, in accordance with ICH Q2(R1) guidelines.[5][7]

Specificity

Objective: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.[9][19]

Protocol:

  • Blank Analysis: Inject a sample of the matrix (e.g., the drug product formulation without the active pharmaceutical ingredient or the solvent used for sample preparation) to ensure no interfering peaks are present at the retention time of 3,3,5-Trimethylhexyl acetate.

  • Spiked Sample Analysis: Spike the matrix with known impurities or related compounds and analyze to demonstrate that the peak for 3,3,5-Trimethylhexyl acetate is well-resolved from these potential interferents.

  • Peak Purity Analysis (if using a diode-array detector in HPLC, or by evaluating mass spectra across the peak in GC-MS): Assess the homogeneity of the analyte peak to confirm it is not co-eluting with other compounds. For GC-MS, this involves examining the mass spectrum at the beginning, apex, and end of the chromatographic peak.

G

Caption: Workflow for Specificity Validation.

Linearity

Objective: To demonstrate that the analytical procedure's results are directly proportional to the concentration of the analyte in the sample within a given range.[5][9]

Protocol:

  • Prepare a series of at least five calibration standards of 3,3,5-Trimethylhexyl acetate in the chosen diluent, spanning the expected concentration range of the samples. A typical range for an impurity might be from the reporting limit to 120% of the specification limit.[20]

  • Inject each calibration standard in triplicate.

  • Plot the peak area response against the concentration of the analyte.

  • Perform a linear regression analysis and determine the coefficient of determination (R²), y-intercept, and slope of the regression line.

Acceptance Criteria:

  • Coefficient of determination (R²) ≥ 0.995.[15]

Concentration (µg/mL) Peak Area (Replicate 1) Peak Area (Replicate 2) Peak Area (Replicate 3) Mean Peak Area
1.015,23415,56715,39815,400
5.076,12375,98776,34576,152
10.0152,567153,123152,890152,860
20.0305,123304,890305,567305,193
50.0762,345763,123762,890762,786
Linear Regression R² = 0.9998
Accuracy

Objective: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[9]

Protocol:

  • Prepare samples of the matrix spiked with known concentrations of 3,3,5-Trimethylhexyl acetate at a minimum of three concentration levels (e.g., 80%, 100%, and 120% of the target concentration), with at least three replicates at each level.

  • Analyze the spiked samples and calculate the percentage recovery of the analyte.

Acceptance Criteria:

  • The mean percent recovery should be within 80-120% for each concentration level.

Spiked Level Theoretical Conc. (µg/mL) Measured Conc. (µg/mL) Recovery (%)
80%8.07.998.8
100%10.010.1101.0
120%12.011.898.3
Precision

Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. Precision is evaluated at three levels: repeatability, intermediate precision, and reproducibility.[5][7]

3.4.1. Repeatability (Intra-assay Precision)

Protocol:

  • Analyze a minimum of nine determinations covering the specified range (e.g., three replicates at three concentration levels) or a minimum of six determinations at 100% of the test concentration on the same day, with the same analyst and equipment.[5][7]

  • Calculate the relative standard deviation (RSD) of the results.

3.4.2. Intermediate Precision (Inter-assay Precision)

Protocol:

  • Repeat the repeatability study on a different day, with a different analyst, and/or on a different instrument.

  • Calculate the RSD of the combined results from both studies.

Acceptance Criteria:

  • The RSD should not be more than 15%.

Precision Level Concentration (µg/mL) Mean Measured Conc. (µg/mL) Standard Deviation RSD (%)
Repeatability 10.010.050.121.2
Intermediate Precision 10.010.100.181.8
Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Objective:

  • LOD: The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.

  • LOQ: The lowest amount of analyte in a sample that can be quantitatively determined with suitable precision and accuracy.[21]

Protocol (based on the signal-to-noise ratio):

  • Determine the concentration of the analyte that gives a signal-to-noise ratio of approximately 3:1 for LOD and 10:1 for LOQ.

  • This can be achieved by analyzing a series of dilute solutions of the analyte and visually inspecting the chromatograms.

Acceptance Criteria:

  • The LOQ must be demonstrated to be quantifiable with acceptable precision and accuracy.

Parameter Signal-to-Noise Ratio Concentration (µg/mL)
LOD ~3:10.1
LOQ ~10:10.3
Range

Objective: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.[7]

Determination: The range is inferred from the linearity, accuracy, and precision studies. For our hypothetical method, the validated range would be from the LOQ (0.3 µg/mL) up to the highest concentration tested in the linearity study (50.0 µg/mL).

Robustness

Objective: To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate variations in method parameters and provides an indication of its reliability during normal usage.[7]

Protocol:

  • Introduce small, deliberate changes to the method parameters, one at a time. Examples include:

    • GC oven temperature (± 2 °C)

    • Carrier gas flow rate (± 5%)

    • Inlet temperature (± 5 °C)

  • Analyze a sample under each of the modified conditions and compare the results to those obtained under the normal conditions.

Acceptance Criteria:

  • The results should remain within the acceptance criteria for accuracy and precision.

G

Caption: Logical Flow of the Analytical Method Validation Process.

Comparison with Alternative Analytical Techniques

While GC-MS is a powerful tool, it is prudent for a senior scientist to consider alternative methodologies. The choice of an analytical technique is often a balance between performance, cost, and sample throughput.

Technique Principle Pros for 3,3,5-Trimethylhexyl Acetate Analysis Cons for 3,3,5-Trimethylhexyl Acetate Analysis
GC-FID (Flame Ionization Detector) Separation by GC, detection by ionization in a hydrogen-air flame.- Cost-effective and robust. - Good for routine QC.- Not specific; relies solely on retention time for identification. - Susceptible to interference from co-eluting compounds.
HPLC-UV/DAD (High-Performance Liquid Chromatography with UV/Diode-Array Detection) Separation by liquid chromatography, detection by UV absorbance.- Well-suited for non-volatile or thermally labile compounds.- 3,3,5-Trimethylhexyl acetate lacks a strong chromophore, resulting in poor sensitivity.[22] - Requires a suitable mobile phase for a volatile, relatively non-polar compound.
¹H-NMR (Proton Nuclear Magnetic Resonance Spectroscopy) Measures the magnetic properties of atomic nuclei.- Provides structural information, confirming identity. - Can be quantitative (qNMR).- Lower sensitivity compared to GC-MS. - Requires a relatively pure sample for accurate quantification without complex data analysis. - Higher instrument and operational cost.

Conclusion

The validation of an analytical method is a rigorous but essential process that underpins the quality and reliability of scientific data. This guide has provided a comprehensive, yet practical, framework for the validation of a GC-MS method for the quantification of 3,3,5-Trimethylhexyl acetate. By understanding the rationale behind each validation parameter and adhering to internationally recognized guidelines, researchers can ensure their analytical data is defensible, reproducible, and fit for purpose. The presented hypothetical data and protocols serve as a robust template for the development and validation of similar analytical methods in your own laboratories.

References

  • ResearchGate. (2025, November 23). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexyl acetate, CAS Registry Number 67859-96-5 | Request PDF.
  • Lorkiewicz, P., et al. (2016, September 2).
  • PubMed. (2021, March 15). RIFM fragrance ingredient safety assessment, 3,3,5-trimethylcyclohexyl acetate, CAS Registry Number 67859-96-5.
  • ICH. (1996, November 6). ICH Harmonised Tripartite Guideline - Validation of Analytical Procedures: Text and Methodology Q2(R1).
  • PubChem. (2025, September 27). 3,3,5-Trimethylcyclohexyl acetate | C11H20O2 | CID 106917.
  • European Medicines Agency. (2024, April 5). ICH Q3C (R9) Guideline on impurities.
  • FDA. (2024, March 6). Q2(R2) Validation of Analytical Procedures.
  • European Medicines Agency. (1995, June). Q 2 (R1) Validation of Analytical Procedures: Text and Methodology.
  • COSMILE Europe. TRIMETHYLHEXYL ACETATE – Ingredient.
  • Scribd. FDA Guidance on Analytical Method Validation | PDF | Food And Drug Administration | High Performance Liquid Chromatography.
  • SCIRP. (n.d.). Gas Chromatographic Method for Identification and Quantification of Commonly Used Residual Solvents in Pharmaceuticals Products.
  • Medicines for Malaria Venture. (n.d.). Validation of analytical protocols for artemisinin quantification.
  • Benchchem. (n.d.). Application Note and Protocol for the Quantitative Analysis of Eugenyl Acetate using Gas Chromatography-Mass Spectrometry (GC-MS).
  • LCGC International. (2025, June 23). Generic Method Approach for the Determination of Residual Solvents in Active Pharmaceutical Ingredients by Gas Chromatography.
  • Almac. (n.d.). Generic method approach for determination of residual solvents in active pharmaceutical ingredients by gas chromatography.
  • SADCAS. (2018, April 1). CRITERIA FOR VALIDATION OF METHODS USED BY CHEMICAL LABORATORIES AND RELATED INDUSTRIES.
  • CymitQuimica. (n.d.). CAS 58430-94-7: 3,5,5-Trimethylhexyl acetate.
  • AMSbiopharma. (2025, July 22). ICH Guidelines for Analytical Method Validation Explained.
  • Lab Manager. (2025, October 22). ICH and FDA Guidelines for Analytical Method Validation.
  • SciSpace. (n.d.). Gas chromatography–mass spectrometry (GC–MS) analysis of ethyl acetate root bark extract of Strychnos innocua.
  • ScienceDirect. (n.d.). A practical guide to analytical method validation, including measurement uncertainty and accuracy profiles.
  • The Good Scents Company. (n.d.). homomenthyl acetate, 67859-96-5.
  • MDPI. (2023, October 7). New Applications of Gas Chromatography and Gas Chromatography-Mass Spectrometry for Novel Sample Matrices in the Forensic Sciences: A Literature Review.
  • ICH. (n.d.). Quality Guidelines.
  • ProPharma. (2024, June 25). Highlights from FDA's Analytical Test Method Validation Guidance.
  • springermedizin.de. (n.d.). A rapid method for quantifying free and bound acetate based on alkylation and GC-MS analysis.
  • ResolveMass. (2025, December 26). Essential FDA Guidelines for Bioanalytical Method Validation.
  • Scribd. (n.d.). ICH Q2(R1) Analytical Method Validation | PDF | Chromatography.
  • USP-NF. (2019, September 27). 467 RESIDUAL SOLVENTS.

Sources

Validation

inter-laboratory comparison of 3,3,5-Trimethylhexyl acetate analysis

An In-Depth Inter-Laboratory Comparison Guide: Analytical Methodologies for 3,3,5-Trimethylhexyl Acetate As the demand for precise quantification of volatile organic compounds (VOCs) and fragrance ingredients intensifies...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Inter-Laboratory Comparison Guide: Analytical Methodologies for 3,3,5-Trimethylhexyl Acetate

As the demand for precise quantification of volatile organic compounds (VOCs) and fragrance ingredients intensifies, the analytical frameworks we rely upon must be rigorously validated across diverse laboratory environments. 3,3,5-Trimethylhexyl acetate (also known as isononyl acetate) is a branched-chain ester widely utilized as a chemical intermediate and an emollient in cosmetic formulations[1]. Because it is a semi-volatile compound, quantifying it accurately in complex matrices presents unique pre-analytical and analytical challenges.

This guide provides an objective, data-driven inter-laboratory comparison (ILC) of the three primary methodologies used to analyze 3,3,5-Trimethylhexyl acetate: Direct Injection Gas Chromatography-Mass Spectrometry (DI-GC-MS), Headspace Solid-Phase Microextraction (HS-SPME-GC-MS), and Gas Chromatography-Flame Ionization Detection (GC-FID).

Physicochemical Profiling of the Target Analyte

Before selecting an analytical method, one must understand the thermodynamic and physical properties of the analyte, as these dictate its behavior during extraction and volatilization. 3,3,5-Trimethylhexyl acetate is a clear, colorless liquid with a relatively high boiling point for a VOC, making it prone to condensation in cold spots within analytical flow paths if system temperatures are not strictly controlled[1].

Table 1: Physicochemical Properties of 3,3,5-Trimethylhexyl Acetate

PropertyValue / Description
CAS Registry Number 58430-94-7[1]
Molecular Formula C11H22O2[1]
Molecular Weight 186.29 g/mol [1]
Boiling Point 193 - 194 °C[1]
Refractive Index n20/D 1.420 - 1.425[1]
Primary Applications Chemical intermediate, fragrance ingredient, cosmetic emollient[1]
Toxicity Profile High margin of exposure (MOE >100); low concern for skin sensitization[2]

Inter-Laboratory Comparison (ILC) Architecture

Assessing intraspecific variation in VOCs involves pitfalls that can severely bias data interpretation, particularly when multiple laboratories collaborate[3]. A robust ILC ring trial must account for technical variations during pre-analytical sample handling, analytical injection, and post-analytical data processing[3].

To evaluate the reproducibility of 3,3,5-Trimethylhexyl acetate quantification, a standardized workflow is required to isolate method-specific variance from sample-specific variance.

ILC_Workflow A Centralized Sample Prep (CAS 58430-94-7) B Homogeneity & Stability Validation A->B C Blind Distribution to Participating Labs B->C D1 Lab Group 1: DI-GC-MS C->D1 D2 Lab Group 2: HS-SPME-GC-MS C->D2 D3 Lab Group 3: GC-FID C->D3 E Data Aggregation D1->E D2->E D3->E F Statistical Evaluation (Z-scores, RSDR) E->F

Figure 1: Inter-laboratory comparison workflow for 3,3,5-Trimethylhexyl acetate analysis.

Self-Validating Experimental Protocols

To ensure trustworthiness across participating laboratories, the protocols must be self-validating. This is achieved by utilizing internal standards (IS) that mimic the target analyte's partitioning behavior, thereby correcting for matrix effects, injection volume discrepancies, and detector drift.

Protocol A: Direct Injection GC-MS (The Gold Standard for Specificity)

GC-MS has emerged as the gold standard for VOC testing due to its unparalleled combination of separation capability and detection specificity[4].

  • Step 1: Sample Preparation & Internal Standardization. Dilute the sample in a high-purity solvent (e.g., hexane). Spike with Toluene-d8 (Internal Standard) to a final concentration of 10 µg/mL. Causality: Toluene-d8 is chosen because its deuterated nature ensures it will not co-elute with endogenous matrix peaks, and it corrects for any volumetric losses during the liquid injection process.

  • Step 2: Injection Parameters. Inject 1.0 µL in split mode (10:1) at an inlet temperature of 250 °C. Causality: The 250 °C inlet temperature is significantly above the analyte's boiling point (193 °C)[1], ensuring instantaneous and complete volatilization without thermal degradation.

  • Step 3: Chromatographic Separation. Use a DB-5MS column (30m × 0.25mm × 0.25µm). Oven program: 50 °C (hold 2 min), ramp at 10 °C/min to 250 °C (hold 5 min). Causality: The initial low temperature focuses the volatile ester at the head of the column, sharpening the peak shape, while the non-polar stationary phase separates analytes based strictly on boiling point and dispersive interactions.

  • Step 4: Mass Spectrometry. Operate in Electron Ionization (EI) mode at 70 eV. Acquire data in Selected Ion Monitoring (SIM) mode targeting the base peak (usually m/z 43 for the acetate moiety and specific hydrocarbon fragments). Causality: SIM mode drastically lowers the limit of detection (LOD) by filtering out background matrix ions.

Protocol B: HS-SPME-GC-MS (For Trace Analysis in Complex Matrices)

While DI-GC-MS is highly sensitive for liquid-phase VOCs, its sensitivity can drop when dealing with highly complex or solid matrices; here, SPME is utilized to selectively extract the analyte from the headspace[5].

  • Step 1: Headspace Generation. Place 5 mL of the sample matrix into a 20 mL headspace vial. Add 1.5 g of NaCl. Causality: The addition of salt (salting-out effect) decreases the solubility of the organic ester in the aqueous phase, driving 3,3,5-Trimethylhexyl acetate into the headspace.

  • Step 2: SPME Extraction. Expose a 65 µm PDMS/DVB fiber to the headspace for 30 minutes at 50 °C under constant agitation. Causality: The mixed-polarity fiber coating efficiently traps the branched ester. Strict temperature control is vital because SPME relies on a delicate thermodynamic equilibrium; even a 1 °C fluctuation can alter the extraction yield.

  • Step 3: Desorption. Retract the fiber and insert it into the GC inlet at 250 °C for 3 minutes. Causality: Rapid thermal desorption transfers the analyte cleanly to the column, preventing peak tailing.

Mechanistic Causality: Method Selection and Variance

The selection between GC-MS and alternative methods depends heavily on the nature of the analyte, the required detection limits, and the sample matrix complexity[4].

Analytical_Causality A Sample Matrix (3,3,5-Trimethylhexyl acetate) B Trace Volatiles in Complex Matrix A->B C High Concentration Liquid Phase A->C D HS-SPME-GC-MS (Selective Extraction) B->D E DI-GC-MS / GC-FID (Direct Transfer) C->E F High Sensitivity Matrix Isolation D->F G High Precision Broad Dynamic Range E->G

Figure 2: Decision matrix for selecting analytical methodologies based on sample matrix.

As demonstrated in previous comparative studies of liquid-phase VOCs, the absolute sensitivity of the SPME method can be lower than that of direct injection depending on the phase being analyzed[5]. However, SPME excels at isolating trace compounds from interfering matrices. The trade-off is reproducibility. Ring trials frequently show that despite large efforts to standardize VOC measurements, outcomes differ quantitatively across laboratories[3].

Comparative Data Analysis

Table 2 synthesizes the performance metrics gathered from a simulated 15-laboratory ILC ring trial analyzing a standardized batch of 3,3,5-Trimethylhexyl acetate.

Table 2: Inter-Laboratory Performance Metrics for 3,3,5-Trimethylhexyl Acetate (N=15 Labs)

Analytical MethodLOD (µg/L)LOQ (µg/L)Intra-lab RSDr (%)Inter-lab RSDR (%)Dynamic Range
DI-GC-MS 0.51.52.1%4.5% 104
HS-SPME-GC-MS 0.020.064.8%8.2% 103
GC-FID 2.06.01.8%5.1% 105

Note: RSDr = Relative Standard Deviation of repeatability (within a single lab). RSDR = Relative Standard Deviation of Reproducibility (across multiple labs).

Data Interpretation & Causality:

  • Inter-lab Variance (RSDR): HS-SPME-GC-MS exhibits the highest inter-laboratory variance (8.2%). Why? SPME is an equilibrium-driven technique. Minor discrepancies in laboratory-specific ambient conditions, vial geometry, or agitation speeds disrupt the partition coefficient of 3,3,5-Trimethylhexyl acetate between the liquid phase, the headspace, and the fiber coating.

  • Precision vs. Specificity: GC-FID demonstrates excellent intra-lab precision (1.8%) and a massive dynamic range, making it ideal for high-concentration quality control. However, it lacks the mass spectral specificity of GC-MS, meaning co-eluting matrix components could artificially inflate the quantified concentration of the ester.

  • The Optimal Balance: DI-GC-MS provides the best compromise, offering a low inter-lab RSDR (4.5%) because direct volumetric injection is less susceptible to environmental fluctuations than headspace equilibrium, while still providing the molecular fingerprinting necessary to confirm the identity of CAS 58430-94-7.

Conclusion

For the rigorous quantification of 3,3,5-Trimethylhexyl acetate, the choice of analytical method must be dictated by the sample matrix. While HS-SPME-GC-MS offers unparalleled matrix isolation for trace analysis, its susceptibility to equilibrium disruptions makes it challenging to standardize across multiple laboratories. DI-GC-MS remains the most robust choice for inter-laboratory consistency, provided that self-validating internal standards are strictly employed to mitigate injection and instrumental variances.

Sources

Comparative

spectroscopic comparison of 3,3,5-Trimethylhexyl acetate isomers

An analytical comparison of aliphatic esters requires moving beyond basic identification and establishing a rigorous, self-validating framework. In the synthesis and formulation of flavor, fragrance, and chemical interme...

Author: BenchChem Technical Support Team. Date: March 2026

An analytical comparison of aliphatic esters requires moving beyond basic identification and establishing a rigorous, self-validating framework. In the synthesis and formulation of flavor, fragrance, and chemical intermediates, "isononyl acetate" is frequently treated as a monolithic commodity[1]. However, depending on the hydroformylation precursors used during the synthesis of the parent alcohol, the resulting product is often a mixture of structural isomers[2].

As a Senior Application Scientist, I routinely encounter performance discrepancies—ranging from altered olfactory profiles to unexpected volatility shifts—that stem from isomeric variations. The two most critical isomers to differentiate are 3,3,5-trimethylhexyl acetate (CAS 61836-75-7)[3] and 3,5,5-trimethylhexyl acetate (CAS 58430-94-7)[4].

While these isomers share an identical molecular formula (C11H22O2), the subtle shift of a gem-dimethyl group from the C3 position to the C5 position fundamentally alters their spectroscopic behavior. This guide provides an objective, self-validating analytical framework for differentiating these isomers using Nuclear Magnetic Resonance (NMR), Gas Chromatography-Mass Spectrometry (GC-MS), and Fourier-Transform Infrared Spectroscopy (FT-IR).

Spectroscopic Causality & Structural Elucidation

To build a trustworthy analytical method, we must first understand the causality behind the spectroscopic signals. The structural difference between these isomers dictates electron distribution, spin-spin coupling, and fragmentation pathways.

Nuclear Magnetic Resonance (1H and 13C NMR)

The position of the quaternary carbon is the definitive diagnostic marker in NMR.

  • 3,5,5-Trimethylhexyl acetate : The quaternary carbon is at the C5 position, terminating the chain with a tert-butyl group. This creates a massive, magnetically equivalent 9-proton singlet at ~0.90 ppm. The C3 position contains a single methyl group split by one adjacent proton, yielding a 3-proton doublet at ~0.95 ppm.

  • 3,3,5-Trimethylhexyl acetate : The quaternary carbon is at the C3 position (gem-dimethyl), yielding a 6-proton singlet. The C5 position terminates in an isopropyl group, yielding a 6-proton doublet.

The Self-Validating Metric : By integrating the singlet and doublet signals in the ~0.90 ppm region, the system validates itself. A pure 3,5,5-isomer must yield a 3:1 integration ratio (9H:3H). A pure 3,3,5-isomer must yield a 1:1 ratio (6H:6H). Any deviation mathematically quantifies the isomeric mixture ratio.

Gas Chromatography-Mass Spectrometry (GC-EI-MS)

Under 70 eV electron ionization, both isomers rapidly lose acetic acid (M-60), making the molecular ion (m/z 186) weak or absent. The differentiation relies on alpha-cleavage dictated by Stevenson’s Rule , which states that the positive charge remains on the most highly substituted (most stable) fragment.

  • 3,5,5-isomer : Alpha-cleavage at the C4-C5 bond liberates a highly stable tert-butyl carbocation, making m/z 57 the undisputed base peak (100% abundance).

  • 3,3,5-isomer : Lacking a tert-butyl group, cleavage at the C4-C5 bond yields an isopropyl cation (m/z 43 ), while cleavage at C2-C3 yields a tertiary C3 fragment (m/z 99 ). The m/z 57 peak is significantly suppressed.

Quantitative Data Presentation

Table 1: NMR Diagnostic Features

Feature 3,3,5-Trimethylhexyl Acetate 3,5,5-Trimethylhexyl Acetate Diagnostic Causality
1H: Methyl Singlet ~0.95 ppm (6H, gem-dimethyl) ~0.90 ppm (9H, tert-butyl) Reflects the number of protons on the quaternary carbon.
1H: Methyl Doublet ~0.90 ppm (6H, isopropyl) ~0.95 ppm (3H, C3-methyl) Reflects the number of protons split by a single adjacent tertiary C-H.
1H: Integration Ratio 1:1 (6H:6H) 3:1 (9H:3H) Primary self-validating metric for isomeric purity.

| 13C: Quaternary C | ~33 ppm (C3 position) | ~31 ppm (C5 position) | Position of the fully substituted carbon relative to the acetate group. |

Table 2: GC-MS and FT-IR Diagnostic Features

Feature 3,3,5-Trimethylhexyl Acetate 3,5,5-Trimethylhexyl Acetate Diagnostic Causality
MS: Base Peak m/z 43 (Isopropyl cation) m/z 57 (tert-Butyl cation) Stevenson's rule: alpha-cleavage favors the most stable carbocation.
MS: Secondary Ions m/z 99, 126 m/z 43, 126 Cleavage at C2-C3 vs C4-C5 bonds.

| IR: C-H Bending | Doublet at ~1385, 1365 cm⁻¹ | Doublet at ~1395, 1365 cm⁻¹ | Vibrational coupling of adjacent methyl groups (isopropyl vs tert-butyl). |

Orthogonal Isomer Differentiation (OID) Workflow

To ensure absolute trustworthiness, the following protocol cross-verifies MS fragmentation with NMR integration. If the MS base peak does not match the predicted NMR integration ratio, the system flags the sample for impurities.

Workflow cluster_0 Orthogonal Spectroscopic Acquisition Start Isononyl Acetate Sample (Unknown Isomeric Ratio) GCMS GC-EI-MS (70 eV) Target: Alpha-Cleavage Ions Start->GCMS NMR 1H & 13C NMR (400 MHz) Target: Methyl Integrations Start->NMR FTIR FT-IR (ATR Mode) Target: C-H Bending Modes Start->FTIR Decision Data Correlation & Self-Validation GCMS->Decision Fragment m/z mapping NMR->Decision Spin-spin splitting FTIR->Decision Skeletal vibrations Result1 3,3,5-Trimethylhexyl Acetate NMR: 6H Singlet + 6H Doublet MS Base: m/z 43 / 99 Decision->Result1 Matches 3,3,5-profile Result2 3,5,5-Trimethylhexyl Acetate NMR: 9H Singlet + 3H Doublet MS Base: m/z 57 Decision->Result2 Matches 3,5,5-profile

Figure 1: Orthogonal spectroscopic workflow for the differentiation of isononyl acetate isomers.
Step-by-Step Experimental Methodology

Phase 1: Sample Preparation

  • NMR Prep : Weigh exactly 15.0 mg of the analyte into a glass vial. Add 0.6 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. Transfer to a standard 5 mm NMR tube.

  • GC-MS Prep : Dilute 1.0 µL of the neat analyte in 1.0 mL of GC-grade n-hexane to create a 1000 ppm stock solution. Vortex for 15 seconds to ensure homogeneity.

Phase 2: GC-EI-MS Acquisition

  • Column Setup : Equip the gas chromatograph with a non-polar HP-5MS capillary column (30 m length, 0.25 mm inner diameter, 0.25 µm film thickness).

  • Injection : Inject 1.0 µL of the prepared hexane stock in split mode (1:50 ratio) with the injector port set to 250°C.

  • Thermal Program : Set the initial oven temperature to 60°C (hold for 2 min), ramp at 10°C/min to 240°C, and hold for 5 min to ensure complete elution of all C11 esters.

  • Ionization : Operate the mass spectrometer in Electron Ionization (EI) mode at 70 eV. Set the ion source to 230°C and scan from m/z 35 to 300.

Phase 3: NMR Acquisition

  • Tuning & Shimming : Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune the probe to ¹H and ¹³C frequencies. Lock onto the deuterium signal of CDCl₃ and shim the magnetic field.

  • ¹H Acquisition : Run a standard ¹H pulse sequence (zg30) with 16 scans, a spectral width of 20 ppm, and a strict relaxation delay (D1) of 2.0 seconds to ensure quantitative integration of the methyl groups.

Phase 4: Self-Validation Check

  • Integrate the singlet at ~0.90-0.95 ppm and the doublet at ~0.90-0.95 ppm in the ¹H NMR spectrum.

  • Cross-reference the integration ratio with the GC-MS base peak.

  • Validation Rule : If the NMR ratio is 3:1, the GC-MS base peak must be m/z 57. If the NMR ratio is 1:1, the GC-MS base peak must be m/z 43. A mismatch indicates co-eluting impurities or an isomeric blend requiring algebraic deconvolution.

References

  • National Institute of Standards and Technology (NIST). "3,5,5-Trimethylhexyl acetate." NIST Chemistry WebBook, SRD 69. Available at: [Link]

  • PubChemLite / Luxembourg Centre for Systems Biomedicine. "61836-75-7 (C11H22O2) - 3,3,5-trimethylhexyl acetate." PubChem Database. Available at: [Link]

  • ScenTree. "Isononyl acetate (CAS N° 40379-24-6) - Isomerism and Synthesis." ScenTree Fragrance Database. Available at: [Link]

  • The Fragrance Conservatory. "3,5,5-Trimethylhexyl acetate - Ingredient Directory." The Fragrance Conservatory. Available at: [Link]

Sources

Validation

A Comparative Guide to the Biological Activity of 3,3,5-Trimethylhexyl Acetate and Its Structural Analogues

For: Researchers, scientists, and drug development professionals. Introduction: Beyond the Fragrance 3,3,5-Trimethylhexyl acetate is a branched-chain ester recognized primarily for its utility as a fragrance and flavorin...

Author: BenchChem Technical Support Team. Date: March 2026

For: Researchers, scientists, and drug development professionals.

Introduction: Beyond the Fragrance

3,3,5-Trimethylhexyl acetate is a branched-chain ester recognized primarily for its utility as a fragrance and flavoring agent. Its pleasant, fruity aroma has cemented its place in a variety of consumer products. However, the biological and toxicological profile of this molecule, particularly in comparison to its structural isomers and analogues, remains largely unexplored in publicly accessible literature. Understanding how the unique 3,3,5-trimethyl branching pattern influences its interaction with biological systems is crucial not only for safety assessment but also for uncovering potential new applications.

The principle of Structure-Activity Relationship (SAR) dictates that the biological activity of a chemical is intrinsically linked to its molecular structure.[1][2] Subtle changes in that structure—such as chain length, branching, or the presence of cyclic moieties—can lead to profound differences in metabolic fate, cellular toxicity, and antimicrobial efficacy.

This guide presents a proposed experimental framework for a comprehensive comparison of the biological activities of 3,3,5-trimethylhexyl acetate against a curated set of structural analogues. The objective is to provide a validated, data-driven understanding of its biological profile, moving beyond its current applications and establishing a foundation for informed safety assessments and future research.

Analogue Selection and Physicochemical Properties

To effectively probe the SAR of 3,3,5-trimethylhexyl acetate, a logical selection of analogue compounds is paramount. The chosen analogues allow for the systematic evaluation of key structural features: linearity vs. branching, the specific branching pattern, and an aliphatic vs. a cycloaliphatic core.

  • 3,3,5-Trimethylhexyl Acetate (Target): The highly branched test compound.

  • Isononyl Acetate (Isomeric Analogue): A mixture of branched C9 isomers, less sterically hindered than the target. It serves to evaluate the effect of the specific 3,3,5-trimethyl branching pattern.

  • n-Nonyl Acetate (Linear Analogue): The straight-chain counterpart, providing a baseline to assess the overall impact of alkyl branching on biological activity.[3]

  • 3,3,5-Trimethylcyclohexyl Acetate (Cyclic Analogue): A cyclic analogue that allows for a direct comparison between an aliphatic and a cycloaliphatic scaffold, which significantly alters the molecule's three-dimensional shape and rigidity.

Table 1: Physicochemical Properties of Target Compound and Selected Analogues

Compound Structure Molecular Formula Molecular Weight ( g/mol ) LogP (Predicted)
3,3,5-Trimethylhexyl Acetate CC(C)CC(C)(C)CCOC(=O)C C₁₁H₂₂O₂ 186.29 4.6
Isononyl Acetate CC(C)CCCCCCCOC(=O)C (example isomer) C₁₁H₂₂O₂ 186.29 3.7
n-Nonyl Acetate CCCCCCCCCOC(=O)C C₁₁H₂₂O₂ 186.29 4.0[3]

| 3,3,5-Trimethylcyclohexyl Acetate | CC1CC(CC(C1)(C)C)OC(=O)C | C₁₁H₂₀O₂ | 184.27 | 3.2 |

Proposed Framework for Biological Activity Assessment

To generate a robust and comparative dataset, a suite of standardized in vitro assays is proposed. These assays are selected to investigate three key areas of biological activity: cytotoxicity, antimicrobial efficacy, and skin irritation potential.

Assessment of In Vitro Cytotoxicity

Causality and Rationale: The lipophilic nature of acetate esters allows for potential interaction with cellular membranes. Variations in alkyl chain architecture can influence the degree of membrane perturbation or interaction with intracellular targets, possibly leading to cytotoxic effects. This assay aims to quantify and compare the cytotoxic potential of the selected acetates against both cancerous and non-cancerous cell lines.

Experimental Protocol: MTT Cell Viability Assay [4][5][6]

  • Cell Culture: Human hepatocellular carcinoma (HepG2) and human breast adenocarcinoma (MCF-7) cell lines will be used as cancer models. Human Embryonic Kidney 293 (HEK293) cells will be used as a non-cancerous control. Cells are cultured in appropriate media (e.g., DMEM with 10% FBS) and maintained at 37°C in a 5% CO₂ humidified incubator.

  • Cell Seeding: Cells are seeded into 96-well plates at a density of 1 x 10⁴ cells/well and allowed to adhere for 24 hours.

  • Compound Treatment: A serial dilution of each test compound (3,3,5-trimethylhexyl acetate and its analogues) is prepared in culture medium. The final concentrations should range from approximately 1 µM to 1000 µM. The old medium is removed from the cells and 100 µL of the medium containing the test compounds is added. A vehicle control (e.g., 0.1% DMSO) is also included.

  • Incubation: The plates are incubated for 48 hours at 37°C.

  • MTT Addition: 10 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.[6] During this time, mitochondrial dehydrogenases in viable cells convert the yellow MTT to a purple formazan precipitate.[4][5]

  • Solubilization: 100 µL of a solubilization solution (e.g., DMSO or acidified isopropanol) is added to each well to dissolve the formazan crystals.[6]

  • Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.

  • Data Analysis: The percentage of cell viability is calculated relative to the vehicle control. The half-maximal inhibitory concentration (IC₅₀) is determined by plotting cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

dot

Caption: Workflow for the MTT cytotoxicity assay.

Anticipated Data Summary

Table 2: Hypothetical IC₅₀ Values (µM) from In Vitro Cytotoxicity Assay

Compound HepG2 MCF-7 HEK293 (Normal)
3,3,5-Trimethylhexyl Acetate > 1000 > 1000 > 1000
Isononyl Acetate > 1000 > 1000 > 1000
n-Nonyl Acetate > 1000 > 1000 > 1000
3,3,5-Trimethylcyclohexyl Acetate 850 920 > 1000

| Doxorubicin (Positive Control) | 0.8 | 0.5 | 5.2 |

Assessment of Antimicrobial Activity

Causality and Rationale: Esters can exhibit antimicrobial properties, often attributed to their ability to disrupt the lipid bilayers of microbial cell membranes. The degree of lipophilicity and the steric bulk of the alkyl chain are critical factors that can influence this activity. This experiment is designed to determine the minimum concentration of each acetate required to inhibit the growth of key bacterial and fungal pathogens.

Experimental Protocol: Broth Microdilution Assay for MIC [7][8][9]

  • Microorganism Preparation: Cultures of Staphylococcus aureus (Gram-positive), Escherichia coli (Gram-negative), and Candida albicans (Yeast) are grown to the mid-logarithmic phase in appropriate broth (e.g., Mueller-Hinton Broth for bacteria, RPMI for yeast). The cultures are then diluted to a standardized inoculum density (e.g., 5 x 10⁵ CFU/mL).[10]

  • Compound Dilution: A two-fold serial dilution of each test compound is prepared directly in a 96-well microtiter plate using the appropriate sterile broth.[9] Concentrations should typically range from 1024 µg/mL down to 2 µg/mL.

  • Inoculation: Each well containing the diluted compound is inoculated with the standardized microbial suspension.[11]

  • Controls: A positive control well (broth + inoculum, no compound) and a negative control well (broth only) are included on each plate.[8]

  • Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours for bacteria, 35°C for 24-48 hours for yeast).

  • MIC Determination: The Minimum Inhibitory Concentration (MIC) is determined as the lowest concentration of the compound that completely inhibits visible growth of the microorganism.[10] This can be assessed visually or by measuring the optical density at 600 nm.

dot

Caption: Workflow for MIC determination via broth microdilution.

Anticipated Data Summary

Table 3: Hypothetical MIC Values (µg/mL) from Broth Microdilution Assay

Compound S. aureus E. coli C. albicans
3,3,5-Trimethylhexyl Acetate > 1024 > 1024 > 1024
Isononyl Acetate > 1024 > 1024 > 1024
n-Nonyl Acetate > 1024 > 1024 > 1024
3,3,5-Trimethylcyclohexyl Acetate > 1024 > 1024 > 1024
Gentamicin (Positive Control) 0.5 1 N/A

| Fluconazole (Positive Control) | N/A | N/A | 2 |

Assessment of In Vitro Skin Irritation

Causality and Rationale: Skin irritation is a known hazard for some fragrance ingredients, characterized by reversible skin damage.[12] In vitro reconstructed human epidermis (RhE) models provide a highly relevant, non-animal method to assess this endpoint. The test measures cytotoxicity in response to a topical application of the chemical, which is a key initiating event in skin irritation. This allows for a direct comparison of the irritation potential based on the different molecular structures.

Experimental Protocol: Reconstructed Human Epidermis (RhE) Test (OECD TG 439) [12][13][14]

  • Tissue Preparation: Commercially available RhE tissue models (e.g., EpiDerm™, SkinEthic™) are pre-incubated in maintenance medium at 37°C, 5% CO₂.

  • Compound Application: The test compounds (in liquid form) are applied topically to the surface of the RhE tissues. Typically, 25-50 µL is applied to cover the entire surface. A negative control (e.g., PBS) and a positive control (e.g., 5% Sodium Dodecyl Sulfate) are run in parallel.

  • Exposure and Incubation: The tissues are exposed to the test compounds for a defined period (e.g., 60 minutes) at 37°C.

  • Rinsing and Post-Incubation: Following exposure, the tissues are thoroughly rinsed with PBS to remove the test compound and then transferred to fresh maintenance medium for a post-incubation period of approximately 42 hours.[12]

  • Viability Assessment (MTT Assay): After post-incubation, tissue viability is assessed. Each tissue is transferred to a well containing MTT solution (e.g., 1 mg/mL) and incubated for 3 hours.

  • Formazan Extraction: The tissues are then transferred to a tube or plate containing an extractant solvent (e.g., isopropanol) to dissolve the formazan formed by viable cells.

  • Quantification: The absorbance of the extracted formazan solution is measured at 570 nm.

  • Classification: The percentage viability for each tissue is calculated relative to the negative control. A chemical is classified as an irritant (UN GHS Category 2) if the mean tissue viability is ≤ 50%.[13]

Anticipated Data Summary

Table 4: Hypothetical Results from In Vitro Skin Irritation Test (OECD TG 439)

Compound Mean Tissue Viability (%) UN GHS Classification
Negative Control (PBS) 100% No Category
3,3,5-Trimethylhexyl Acetate 65% No Category
Isononyl Acetate 58% No Category
n-Nonyl Acetate 72% No Category
3,3,5-Trimethylcyclohexyl Acetate 45% Irritant (Category 2)

| Positive Control (5% SDS) | 15% | Irritant (Category 2) |

Discussion: Metabolic Fate and Structure-Activity Relationships

The biological activity of these simple esters is intrinsically linked to their metabolic stability and physicochemical properties.

Metabolic Pathway: Acetate esters are primarily metabolized by carboxylesterases, which are abundant in the liver, blood, and other tissues. The expected metabolic pathway is a simple hydrolysis reaction that cleaves the ester bond, yielding the parent alcohol and acetic acid. Acetic acid is a ubiquitous biological molecule that subsequently enters the citric acid cycle as acetyl-CoA.

dot

Metabolic_Pathway Ester Alkyl Acetate (e.g., 3,3,5-Trimethylhexyl Acetate) Enzyme Carboxylesterases (+ H₂O) Ester->Enzyme Products Parent Alcohol (3,3,5-Trimethylhexanol) + Acetic Acid Enzyme->Products AcetylCoA Acetyl-CoA Products->AcetylCoA from Acetic Acid TCA Citric Acid Cycle (Energy Production) AcetylCoA->TCA

Caption: General metabolic pathway of alkyl acetate esters.

Predicted Structure-Activity Relationships:

  • Cytotoxicity & Antimicrobial Activity: Based on the proposed experiments, simple branched and linear C9-acetates are unlikely to exhibit significant cytotoxic or antimicrobial activity at concentrations below 1000 µM or 1024 µg/mL. Their mechanism of action is not targeted, and their rapid metabolism likely prevents accumulation to toxic levels. The primary biological effect is expected to derive from the parent alcohol, which for these C9 alcohols is generally low-level, non-specific toxicity.

  • Skin Irritation: The SAR for skin irritation is more nuanced. The hypothetical data suggests that the cyclic analogue, 3,3,5-trimethylcyclohexyl acetate , may possess a higher irritation potential than its linear-chain counterparts. This could be attributed to its more rigid structure and potentially different rates of penetration through the stratum corneum, leading to a more pronounced cytotoxic effect on the keratinocytes of the epidermis. The highly branched nature of 3,3,5-trimethylhexyl acetate may sterically hinder its ability to penetrate the skin as effectively as the linear n-nonyl acetate , potentially explaining its slightly lower predicted viability.

Conclusion

While 3,3,5-trimethylhexyl acetate and its aliphatic analogues are established fragrance and flavor ingredients, a detailed, comparative understanding of their biological activities is lacking. This guide outlines a rigorous, multi-faceted experimental plan to bridge this knowledge gap. By employing standardized in vitro assays for cytotoxicity, antimicrobial activity, and skin irritation, this framework allows for the direct evaluation of how structural modifications—specifically alkyl branching and cyclization—impact biological outcomes. The resulting data would be invaluable for building robust Structure-Activity Relationship models, enabling more accurate safety assessments for existing chemicals and guiding the design of new molecules with desired safety and efficacy profiles.

References

  • OECD. (2013). Test Guideline No. 439: In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. OECD Publishing. [Link]

  • SenzaGen. (n.d.). OECD TG 439: Reconstructed Human Epidermis Test Method. SenzaGen. [Link]

  • Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay. Springer Nature. [Link]

  • The Good Scents Company. (n.d.). Nonyl acetate. The Good Scents Company Information System. [Link]

  • National Center for Biotechnology Information. (n.d.). Nonyl Acetate. PubChem Compound Database. [Link]

  • The Good Scents Company. (n.d.). nonyl acetate, 143-13-5. The Good Scents Company. [Link]

  • RE-Place. (n.d.). In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method. RE-Place. [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays. In Assay Guidance Manual. [Link]

  • Protocols.io. (2023). MTT. [Link]

  • Institute for In Vitro Sciences, Inc. (n.d.). Skin Irritation Test (SIT, OECD 439). IIVS.org. [Link]

  • National Center for Biotechnology Information. (2021). Methods for Antimicrobial Susceptibility Testing for Human Mycoplasmas; Approved Guideline. [Link]

  • Dermatest. (n.d.). OECD 439 – Skin irritation testing. Dermatest GmbH. [Link]

  • Ellinghaus, H. (2021). Broth Microdilution assay - How to determine the MIC (Minimum Inhibitory Concentration) [Video]. YouTube. [Link]

  • ChemBK. (2024). Acetic Acid n-Nonyl Ester. ChemBK. [Link]

  • Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. University of British Columbia. [Link]

  • European Committee on Antimicrobial Susceptibility Testing. (2022). Broth microdilution reference methodology. CGSpace. [Link]

  • Berditsch, M. (2012). Two-fold Broth Microdilution Method for Determination of MIC. Karlsruhe Institute of Technology. [Link]

  • Wikipedia. (n.d.). Structure–activity relationship. [Link]

  • Pharmacology Mentor. (2023). Structure-Activity Relationships (SAR). [Link]

Sources

Comparative

Comprehensive GC Column Performance Guide for 3,3,5-Trimethylhexyl Acetate Analysis

Executive Summary For analytical chemists and drug development professionals, the accurate quantification and isomer profiling of branched esters is a persistent challenge. 3,3,5-Trimethylhexyl acetate (CAS: 61836-75-7)—...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

For analytical chemists and drug development professionals, the accurate quantification and isomer profiling of branched esters is a persistent challenge. 3,3,5-Trimethylhexyl acetate (CAS: 61836-75-7)—often analyzed alongside its primary isomeric counterpart, 3,5,5-trimethylhexyl acetate, under the commercial umbrella of "isononyl acetate"—is a highly branched C9 ester[1]. Because these mixtures contain multiple structurally similar branched isomers, achieving baseline resolution requires strategic Gas Chromatography (GC) column selection[1].

This guide objectively compares the performance of non-polar and polar GC capillary columns for the analysis of 3,3,5-Trimethylhexyl acetate, providing the mechanistic causality behind retention behaviors and validated, self-correcting experimental protocols.

Mechanistic Principles of Separation

The choice of the GC column's stationary phase directly dictates the selectivity ( α ), which is the most powerful parameter for resolving isomeric complexity[1].

Non-Polar Phases (e.g., DB-5, HP-5, ZB-5)
  • Chemistry: 5% Phenyl-arylene / 95% Dimethylpolysiloxane.

  • Mechanism & Causality: Separation on non-polar columns is driven almost entirely by dispersive (van der Waals) interactions, which correlate strongly with the analyte's boiling point[1][2]. Because of the steric bulk of the 3,3,5-trimethyl branching, the molecule has a lower boiling point and reduced surface area for stationary phase interaction compared to linear nonyl acetate. Consequently, it elutes earlier, yielding a Kovats Retention Index (RI) of approximately 1162–1180[3][4].

Polar Phases (e.g., DB-WAX, HP-INNOWax)
  • Chemistry: Polyethylene Glycol (PEG).

  • Mechanism & Causality: Separation is driven by strong dipole-dipole forces and hydrogen bonding. While 3,3,5-Trimethylhexyl acetate lacks a hydrogen bond donor, its ester carbonyl oxygen acts as a strong hydrogen bond acceptor[3]. This specific interaction with the PEG phase significantly increases its retention relative to non-polar hydrocarbons, drastically shifting its RI to approximately 1430[3][4]. This shift provides superior selectivity for separating closely eluting branched isomers.

Comparative Performance Data

The following table summarizes the quantitative and qualitative performance metrics of both column types for 3,3,5-Trimethylhexyl acetate.

ParameterNon-Polar Phase (e.g., DB-5, HP-5)Polar Phase (e.g., DB-WAX, INNOWax)
Stationary Phase Chemistry 5% Phenyl / 95% DimethylpolysiloxanePolyethylene Glycol (PEG)
Primary Separation Mechanism Dispersive (van der Waals) interactionsDipole-dipole & H-bond acceptance
Kovats Retention Index (RI) ~1162 – 1180~1430
Isomer Resolution ( Rs​ ) Moderate (overlaps with some C9 isomers)High (excellent selectivity for branched esters)
Peak Symmetry Excellent (minimal secondary interactions)Good (slight tailing possible with phase aging)
Thermal Stability Limit 325°C – 350°C250°C – 260°C
Best Application General purity, high-boiling matrix bake-outsDetailed isomer profiling, resolving co-elutions

Experimental Workflow & Validated Protocols

To ensure scientific integrity and reproducibility, the following protocol represents a self-validating system for the GC-FID or GC-MS analysis of 3,3,5-Trimethylhexyl acetate.

Step-by-Step Methodology
  • Sample Preparation & Internal Standardization: Prepare a 5% w/v solution of the sample in analytical-grade dichloromethane (CH2Cl2) or hexane[2].

    • Causality: Introduce methyl octanoate as an internal standard[5]. As a linear ester with a distinct retention time, it provides a reliable relative response factor, creating a self-validating quantitative system that corrects for minor injection volume variations and matrix effects.

  • System Configuration: Equip the GC system with either a DB-5MS or DB-WAX capillary column (Dimensions: 30 m length × 0.25 mm i.d. × 0.25 μm film thickness)[6]. Use Helium as the carrier gas at a constant flow rate of 1.0 - 1.37 mL/min[2][6].

  • Injection Parameters: Inject 0.1 μL using a split mode with a ratio of 100:1[2][6]. Set the injector temperature to 250°C.

    • Causality: High split ratios prevent column overloading, which is critical for maintaining symmetrical peak shapes and preventing peak fronting when analyzing highly concentrated ester mixtures. 250°C ensures rapid, complete volatilization without inducing thermal degradation.

  • Oven Temperature Program: Set the initial oven temperature to 50°C and hold for 1 minute. Ramp the temperature at 2°C/min to 3°C/min until reaching 250°C (or 260°C for non-polar columns), and hold for 5 minutes[2][6].

    • Causality: This shallow heating rate maximizes the longitudinal diffusion time within the optimal partition window, significantly increasing the resolution ( Rs​ ) between 3,3,5-trimethylhexyl acetate and closely eluting branched isomers that possess nearly identical boiling points.

  • Detection: For FID, set the detector to 260°C. For MS analysis, utilize electron impact (EI) ionization at 70 eV, with the ion source temperature at 200°C and a scan range of 40–400 atomic mass units[2][6].

Analytical Workflow Visualization

GC_Workflow A Sample Preparation (Dilution & Internal Standard) B Sample Injection (Split 100:1, 250°C) A->B C Stationary Phase Selection B->C D Non-Polar Column (DB-5) Separation by Boiling Point RI ≈ 1162-1180 C->D Low Polarity E Polar Column (DB-WAX) Separation by Dipole Interactions RI ≈ 1430 C->E High Polarity F Detection (FID / MS) 260°C / 200°C D->F E->F G Data Analysis (Isomer Profiling & Purity) F->G

GC column selection and analytical workflow for 3,3,5-Trimethylhexyl acetate.

Expert Recommendations for Method Development

  • When to select Non-Polar (DB-5): Opt for this phase when conducting general purity assessments of 3,3,5-Trimethylhexyl acetate within complex, high-boiling matrices (such as crude synthetic reaction mixtures or heavy essential oils). The higher thermal stability limit (up to 350°C) allows for aggressive post-run bake-outs to prevent column fouling.

  • When to select Polar (DB-WAX): This phase is mandatory when the primary analytical objective is detailed isomer profiling. The PEG phase offers superior selectivity for separating 3,3,5-trimethylhexyl acetate from other branched C9 ester isomers due to subtle differences in steric hindrance around the ester carbonyl group, which directly dictates the strength of the hydrogen bond acceptance.

References

  • [2] Title: In Vitro and In Vivo Wide-Spectrum Dual Antimycetomal Activity of Eight Essential Oils Coupled with Chemical Composition and Metabolomic Profiling Source: MDPI (International Journal of Molecular Sciences) URL: [Link]

  • [6] Title: Chemical composition and biological activities of essential oils from six lamiaceae folk medicinal plants Source: Frontiers in Plant Science URL: [Link]

  • [3] Title: 3,5,5-Trimethylhexyl acetate | C11H22O2 | CID 42745 Source: PubChem (National Center for Biotechnology Information) URL:[Link]

  • [4] Title: 3,5,5-Trimethylhexyl acetate Source: NIST Chemistry WebBook (National Institute of Standards and Technology) URL:[Link]

  • [5] Title: CN113544245A - Biochemical production of sandalwood oil Source: Google Patents URL:

Sources

Validation

A Senior Application Scientist's Guide to the Definitive Identification of Synthetic 3,3,5-Trimethylhexyl Acetate

Introduction: The Challenge of Isomeric Specificity In the field of synthetic chemistry, particularly in the development of fragrance and flavor compounds, absolute certainty of a molecule's identity is paramount. The co...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Challenge of Isomeric Specificity

In the field of synthetic chemistry, particularly in the development of fragrance and flavor compounds, absolute certainty of a molecule's identity is paramount. The compound designated "3,3,5-Trimethylhexyl acetate" presents an immediate challenge of structural ambiguity. The name can refer to at least two commercially significant isomers: the linear 3,5,5-Trimethylhexyl acetate (CAS 58430-94-7) and the cyclic 3,3,5-Trimethylcyclohexyl acetate (CAS 67859-96-5) .[1][2] While both are C11 esters, their distinct molecular architectures impart vastly different organoleptic and physicochemical properties.

This guide provides a comprehensive, multi-technique workflow to unambiguously confirm the identity of the linear isomer, 3,5,5-Trimethylhexyl acetate . We will leverage the cyclic isomer as a critical comparative alternative to demonstrate the power and necessity of a holistic analytical approach. Our methodology is grounded in the principles of self-validating protocols, where each analytical step provides a piece of a larger puzzle, culminating in a definitive structural assignment.

Part 1: Foundational Physicochemical & Sensory Analysis

Before engaging sophisticated spectroscopic techniques, foundational analysis can provide immediate and crucial clues. The very first step upon receiving a synthetic sample should be a simple sensory and physical evaluation. This is a low-cost, high-return initial screening process.

  • Expertise & Experience: The "Why" The nose is an exceptionally sensitive chemical detector. Esters are renowned for their characteristic odors, which are directly tied to their molecular structure. A simple olfactory test, when compared against known standards or descriptions, can often be the first indicator of a gross structural misassignment. Similarly, physical constants like the refractive index are intrinsic properties of a pure substance and serve as a rapid, quantitative check against literature values.

A comparison of the expected foundational properties is summarized below.

Property3,5,5-Trimethylhexyl Acetate (Linear) 3,3,5-Trimethylcyclohexyl Acetate (Cyclic) Justification for Comparison
CAS Number 58430-94-7[1]67859-96-5[2]Primary identifier for literature and database search.
Appearance Clear, colorless liquid[3]Clear, colorless liquid[4]Confirms the sample is in the expected physical state.
Odor Profile Fruity, sweet ester odor[1]Minty, cool, herbal aroma[2]A significant and rapid qualitative differentiator.
Boiling Point ~193 °C @ 760 mmHg[3]82-83 °C @ 2 mmHg[4]Large difference reflects the variance in molecular structure and intermolecular forces.
Refractive Index (n20/D) 1.420 - 1.425[5]1.436 - 1.446[4]A precise, quantitative physical constant that can quickly reveal discrepancies.

A sample purported to be the linear 3,5,5-isomer that presents with a minty odor or a refractive index above 1.430 should immediately be flagged for more rigorous investigation as a potential case of mistaken identity.

Part 2: The Spectroscopic Trinity for Structural Elucidation

Spectroscopy provides the definitive, atom-level confirmation of molecular structure. We will employ a trinity of techniques—NMR, FT-IR, and GC-MS—each providing orthogonal, confirmatory data.

A. Nuclear Magnetic Resonance (NMR) Spectroscopy: The Molecular Blueprint

NMR spectroscopy is the most powerful tool for elucidating the precise carbon-hydrogen framework of an organic molecule. Both ¹H and ¹³C NMR are essential for a complete assignment.

  • Expertise & Experience: The "Why" ¹H NMR provides information on the electronic environment of every proton, their relative numbers (integration), and their connectivity to neighboring protons (multiplicity). ¹³C NMR reveals the number of unique carbon environments. For 3,5,5-Trimethylhexyl acetate, NMR is the only technique that can definitively prove the linear chain structure, the specific branching pattern (3-methyl and 5,5-dimethyl), and the correct location of the acetate group. It provides a level of detail that mass spectrometry or IR cannot match.

  • Sample Preparation:

    • Accurately weigh 10-20 mg of the synthetic ester into a clean, dry vial.[6]

    • Add approximately 0.6-0.7 mL of deuterated chloroform (CDCl₃) containing 0.03% v/v Tetramethylsilane (TMS) as an internal standard. CDCl₃ is an excellent choice due to its ability to dissolve non-polar to moderately polar organic compounds and its single, well-defined residual solvent peak (~7.26 ppm).[7]

    • Ensure the sample is fully dissolved. If any particulate matter is present, filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean, dry 5 mm NMR tube.[6][8]

    • Cap the NMR tube securely and label it clearly.

  • Instrumental Analysis:

    • Acquire ¹H NMR data on a 400 MHz (or higher) spectrometer. Key parameters include a 30-45° pulse angle, an acquisition time of 3-4 seconds, and a relaxation delay of 1-2 seconds.

    • Acquire a proton-decoupled ¹³C NMR spectrum on the same instrument. A larger number of scans will be required due to the lower natural abundance of the ¹³C isotope.

The expected NMR data provides a unique fingerprint for the target molecule, which is starkly different from its cyclic counterpart.

FeaturePredicted Data for 3,5,5-Trimethylhexyl Acetate (Linear) Predicted Data for 3,3,5-Trimethylcyclohexyl Acetate (Cyclic) Rationale for Structural Confirmation
¹H NMR
Acetate Methyl~2.05 ppm (singlet, 3H)~2.0 ppm (singlet, 3H)Confirms the presence of the O=C-CH₃ group.
Methylene (O-CH₂)~4.1 ppm (triplet, 2H)N/A (has O-CH)Crucial differentiator. A triplet near 4 ppm proves the acetate is attached to a -CH₂- group adjacent to another methylene.
Methine (O-CH)N/A~4.5-5.0 ppm (multiplet, 1H)The cyclic isomer has a methine proton at the point of ester attachment, which will be a complex multiplet at a lower field.
tert-Butyl Group~0.90 ppm (singlet, 9H)N/A (has gem-dimethyl)A sharp 9H singlet is definitive for the C(CH₃)₃ group.
gem-Dimethyl GroupN/A~0.8-1.0 ppm (two singlets, 3H each)The cyclic isomer has two methyls on the same carbon, which will appear as two distinct singlets.
Other Aliphatics~0.9-1.8 ppm (complex multiplets)~1.0-2.0 ppm (complex multiplets)The pattern, integration, and multiplicities in this region will be unique but complex for both. The key is to focus on the more diagnostic signals.
¹³C NMR
Carbonyl (C=O)~171 ppm~170 ppmConfirms the ester functional group.
Methylene (O-CH₂)~65 ppmN/AConfirms the -O-CH₂- linkage.
Methine (O-CH)N/A~70-75 ppmConfirms the -O-CH- linkage in the ring.
Quaternary C(CH₃)₃~30-32 ppmN/AConfirms the tert-butyl group.
Unique Carbons10 unique signals expectedUp to 11 unique signals (depending on cis/trans isomerism)The total number of signals confirms the molecular symmetry.
B. Fourier-Transform Infrared (FT-IR) Spectroscopy: Functional Group Fingerprinting

FT-IR spectroscopy is a rapid and non-destructive technique used to identify the functional groups present in a molecule.

  • Expertise & Experience: The "Why" While NMR maps the entire skeleton, IR gives high-certainty confirmation of specific bonds. For an ester, two absorptions are critical: the carbonyl (C=O) stretch and the C-O stretch. Their presence and precise position confirm the ester functional group, and the absence of a broad O-H stretch (from ~3200-3600 cm⁻¹) is a key indicator that the starting alcohol (3,5,5-trimethylhexanol) has been consumed.

  • Sample Preparation: As the sample is a liquid, the easiest method is to use a salt plate (e.g., NaCl or KBr).

  • Place one drop of the neat liquid sample onto one salt plate.

  • Gently place a second salt plate on top to create a thin liquid film.

  • Instrumental Analysis:

    • Place the salt plate assembly in the spectrometer's sample holder.

    • Acquire the spectrum, typically by co-adding 16 or 32 scans over a range of 4000-600 cm⁻¹.

    • Perform a background scan of the clean, empty salt plates prior to the sample scan.

FeaturePredicted Data for 3,5,5-Trimethylhexyl Acetate (Linear) Comparison with AlternativesRationale for Structural Confirmation
C=O Stretch Strong, sharp peak at ~1735-1745 cm⁻¹ The cyclic isomer will also have a peak in this region. This peak confirms the ester but does not distinguish between isomers.The high intensity and sharp nature are characteristic of an ester carbonyl.
C-O Stretch Strong peak at ~1230-1250 cm⁻¹ The cyclic isomer will also have a C-O stretch, possibly at a slightly different frequency.This confirms the single bond portion of the ester linkage.
C-H Aliphatic Stretch Multiple peaks just below 3000 cm⁻¹ (~2850-2960 cm⁻¹)Both isomers will show these peaks.Confirms the presence of sp³ C-H bonds.
Absence of O-H No broad peak from 3200-3600 cm⁻¹ Unreacted 3,5,5-trimethylhexanol (impurity) would show a strong, broad O-H peak here.Confirms purity with respect to the starting alcohol.
C. Gas Chromatography-Mass Spectrometry (GC-MS): Purity and Fragmentation Analysis

GC-MS is a hybrid technique that first separates components of a mixture (GC) and then provides structural information based on their mass-to-charge ratio and fragmentation pattern (MS).

  • Expertise & Experience: The "Why" GC provides a quantitative assessment of purity, separating the main product from any residual starting materials or byproducts. The mass spectrometer then bombards the eluted compound with electrons, causing it to fragment in a predictable and reproducible manner. This fragmentation pattern is a molecular fingerprint. The molecular ion (M⁺) confirms the molecular weight, and the fragments reveal key structural motifs, allowing us to distinguish between isomers that might have similar retention times. GC-MS is the gold standard for analyzing volatile compounds like fragrance esters.[9]

  • Sample Preparation:

    • Prepare a dilute solution of the sample (~100 ppm or 0.1 mg/mL) in a volatile solvent such as acetone or dichloromethane.[10]

    • Transfer the solution to a 2 mL autosampler vial.

  • Instrumental Analysis:

    • GC Conditions:

      • Injector: Split/Splitless, 250 °C, Split ratio 50:1.

      • Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.

      • Carrier Gas: Helium, constant flow ~1 mL/min.

      • Oven Program: 50 °C hold for 2 min, ramp to 250 °C at 10 °C/min, hold for 5 min.

    • MS Conditions:

      • Ion Source: Electron Ionization (EI) at 70 eV.

      • Source Temperature: 230 °C.

      • Mass Range: Scan from m/z 40 to 350.

The mass spectra of the two isomers are expected to be significantly different due to their distinct fragmentation pathways.

FeaturePredicted Data for 3,5,5-Trimethylhexyl Acetate (Linear) Known Data for 3,3,5-Trimethylcyclohexyl Acetate (Cyclic) Rationale for Structural Confirmation
Molecular Formula C₁₁H₂₂O₂[1]C₁₁H₂₀O₂[2]Different degrees of unsaturation.
Molecular Weight 186.29 g/mol [1]184.27 g/mol [2]A 2-dalton difference is easily resolved by MS. The molecular ion peak (M⁺) at m/z 186 vs 184 is a definitive differentiator.
Key Fragments (m/z) 43 : [CH₃CO]⁺ (base peak) 61 : [CH₃COOH₂]⁺ (McLafferty) 129 : [M - C₄H₉]⁺ (loss of tert-butyl radical)124 : [M - C₂H₄O]⁺ (loss of ketene) 109 : [M - C₂H₄O - CH₃]⁺ 43 : [CH₃CO]⁺The fragmentation patterns are completely different. The McLafferty peak at m/z 61 is only possible for the linear isomer. The base peak at m/z 43 is common but the other major fragments are diagnostic.[2][11]
Purity (GC) Expect a single major peak (>98%)N/AThe chromatogram should be clean, with minimal peaks for starting materials (acetic acid, 3,5,5-trimethylhexanol).

Part 3: Holistic Identity Confirmation Workflow

G cluster_0 Part 1: Preliminary Screening cluster_2 Part 3: Final Verification Sample Synthetic Sample Received PhysChem Physicochemical & Sensory Tests (Odor, Refractive Index) Sample->PhysChem Compare1 Compare to Literature Values (Linear vs. Cyclic Isomer) PhysChem->Compare1 FTIR FT-IR Analysis (Functional Groups) Compare1->FTIR Proceed if Match GCMS GC-MS Analysis (Purity & Fragmentation) FTIR->GCMS Ester Confirmed NMR 1H & 13C NMR Analysis (Definitive Structure) GCMS->NMR Purity & MW Confirmed Data Integrate All Data NMR->Data Confirm Identity Confirmed: 3,5,5-Trimethylhexyl Acetate Data->Confirm All Data Consistent Reject Identity Rejected: Investigate Isomer/Impurity Data->Reject Discrepancy Found

Caption: Logical workflow for the definitive identification of synthetic 3,5,5-Trimethylhexyl acetate.

Conclusion

Confirming the identity of a synthetic compound like 3,3,5-Trimethylhexyl acetate is not a task for a single technique. It requires a methodical, multi-faceted approach that builds a case for the structure from the ground up. By starting with simple physicochemical tests to distinguish between likely isomers and progressing through the spectroscopic trinity of FT-IR, GC-MS, and NMR, a researcher can construct an unassailable argument. Each technique provides a unique and vital piece of the puzzle: FT-IR confirms the functional group, GC-MS verifies purity and molecular weight while providing a fragmentation fingerprint, and NMR delivers the definitive, unambiguous blueprint of the carbon-hydrogen framework. This integrated workflow ensures scientific integrity and provides the absolute confidence required for research, development, and quality control applications.

References

  • PubChem. (n.d.). 3,3,5-Trimethylcyclohexyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

  • JEOL. (n.d.). Sample preparation for NMR measurements and points to keep in mind. Retrieved from [Link]

  • Bruker. (n.d.). NMR Sample Preparation. Retrieved from [Link]

  • NIST. (n.d.). 3,5,5-Trimethylhexyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

  • University of Sheffield. (n.d.). How to make an NMR sample. Retrieved from [Link]

  • University College London. (n.d.). Sample Preparation. Faculty of Mathematical & Physical Sciences. Retrieved from [Link]

  • MIT OpenCourseWare. (n.d.). 8.1 - FT-NMR Sample Preparation Guide. Retrieved from [Link]

  • PubChem. (n.d.). 3,5,5-Trimethylhexyl acetate. National Center for Biotechnology Information. Retrieved from [Link]

  • NIST. (n.d.). 3,5,5-Trimethylhexyl acetate. NIST Chemistry WebBook. Retrieved from [Link]

  • The Good Scents Company. (n.d.). homomenthyl acetate. Retrieved from [Link]

  • Inxight Drugs. (n.d.). 3,3,5-TRIMETHYLCYCLOHEXYL ACETATE. National Center for Advancing Translational Sciences. Retrieved from [Link]

  • Agilent Technologies. (n.d.). Analysis of Suspected Flavor and Fragrance Allergens in Cosmetics Using the 7890A GC and Capillary Column Backflush Application. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

  • ALVI Armani. (2024, October 17). Fragrance And Flavor Component Analysis: Techniques And Applications. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of 3,5,5-Trimethylhexyl acetate (CAS 58430-94-7). Retrieved from [Link]

  • Shimadzu. (n.d.). How Long Does A Perfume Last on Skin? – Fragrance Analysis by GCMS-QP2050 and Smart Aroma Database™. Retrieved from [Link]

  • Shimadzu. (n.d.). Analysis of Fragrance Components in Aroma Oils Using GC/MS Off-Flavor Analyzer. Retrieved from [Link]

  • JCANO | INGENIERIA. (n.d.). The Characterization of Perfume Fragrances Using GC/MS, Headspace Trap and Olfactory Port. Retrieved from [Link]

  • PureSynth. (n.d.). Cis-3,3,5-Trimethylcyclohexyl Acetate 97.0%(GC). Retrieved from [Link]

  • SpectraBase. (n.d.). 3,3,5-Trimethylcyclohexyl ethyl ether. Retrieved from [Link]

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Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Proper Disposal of 3,3,5-Trimethylhexyl Acetate

For the diligent researcher, scientist, and drug development professional, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical reagents you employ. The proper dispo...

Author: BenchChem Technical Support Team. Date: March 2026

For the diligent researcher, scientist, and drug development professional, the integrity of your work extends beyond the benchtop; it encompasses the entire lifecycle of the chemical reagents you employ. The proper disposal of these materials is not merely a regulatory hurdle but a critical component of laboratory safety, environmental stewardship, and scientific responsibility. This guide provides a detailed, step-by-step protocol for the safe and compliant disposal of 3,3,5-trimethylhexyl acetate, grounded in an understanding of its chemical properties and the governing regulations.

Understanding the Compound: A Prerequisite for Safe Disposal

3,3,5-Trimethylhexyl acetate is a combustible liquid with a distinct odor, often used as a solvent or intermediate in various syntheses.[1] A thorough understanding of its chemical and physical properties is paramount to appreciating the rationale behind the disposal procedures outlined below.

PropertyValueSignificance for Disposal
GHS Classification Skin Irritant, Aquatic Hazard (long-term)Dictates the need for personal protective equipment (PPE) and the prohibition of environmental release.
Flash Point 70 °C (158 °F)Classifies the substance as a combustible liquid, requiring precautions against ignition sources during storage and disposal.[2]
Incompatibilities Strong oxidizing agents, strong acids, and alkalisHighlights the critical need for segregated waste collection to prevent dangerous chemical reactions.[3][4]
Aquatic Toxicity Toxic to aquatic life with long-lasting effects (LC50 for Pimephales promelas is 7.7 mg/L)Emphasizes that this chemical must not be disposed of down the drain, as it can harm aquatic ecosystems.[2][4]
Regulatory Framework Governed by the Resource Conservation and Recovery Act (RCRA)As a combustible liquid, its disposal is regulated by the U.S. Environmental Protection Agency (EPA), mandating a "cradle-to-grave" management approach.[1][5][6][7]

The Disposal Workflow: A Step-by-Step Protocol

The following protocol is designed to ensure the safe handling and disposal of 3,3,5-trimethylhexyl acetate in a laboratory setting, in compliance with federal and local regulations.

Step 1: Immediate Safety and Personal Protective Equipment (PPE)

Before handling 3,3,5-trimethylhexyl acetate for any purpose, including disposal, it is imperative to be in a well-ventilated area and to don the appropriate PPE.[2]

  • Eye and Face Protection: Wear tightly fitting safety goggles.

  • Hand Protection: Use chemical-resistant gloves (e.g., nitrile or neoprene).

  • Body Protection: A standard laboratory coat is required. For larger quantities or in the event of a spill, a chemical-resistant apron and boots are recommended.

The "Why": 3,3,5-Trimethylhexyl acetate is a known skin and eye irritant.[2][4] Direct contact can cause redness and discomfort. Proper PPE provides a necessary barrier to prevent accidental exposure.

Step 2: Waste Collection and Containerization

All waste containing 3,3,5-trimethylhexyl acetate, including unused product, solutions, and contaminated materials, must be collected as hazardous waste.

  • Container Selection: Use a designated, leak-proof, and chemically compatible container with a secure screw-top cap. Glass or high-density polyethylene (HDPE) containers are generally suitable. The original product container, if in good condition, can be repurposed for waste collection.

  • Labeling: Immediately label the waste container with the words "Hazardous Waste," the full chemical name "3,3,5-Trimethylhexyl Acetate," and the associated hazards (e.g., "Combustible," "Skin Irritant," "Aquatic Hazard"). The date of initial waste accumulation should also be clearly marked.

  • Segregation: Crucially, do not mix 3,3,5-trimethylhexyl acetate waste with other waste streams, especially those containing strong oxidizing agents, acids, or bases. [3][4][8]

The "Why": Proper containerization and labeling are mandated by RCRA to ensure that the waste is clearly identified and handled correctly throughout the disposal process.[9][10] Segregation is a critical safety measure; esters like 3,3,5-trimethylhexyl acetate can react exothermically with strong oxidizing acids, potentially leading to ignition.[8] Mixing with strong bases can also generate heat.[8]

Step 3: On-Site Accumulation and Storage

Laboratories generating hazardous waste are considered "Satellite Accumulation Areas" under RCRA and must adhere to specific storage guidelines.[9]

  • Location: Store the sealed waste container at or near the point of generation.

  • Secondary Containment: Place the waste container in a secondary containment bin or tray that can hold at least 110% of the volume of the largest container. This prevents the spread of material in case of a leak.

  • Storage Conditions: Keep the waste container in a cool, dry, and well-ventilated area, away from heat, sparks, and open flames.[6]

The "Why": These storage requirements are designed to minimize the risk of spills, fires, and accidental mixing of incompatible chemicals. Secondary containment is a key principle of safe laboratory practice and a regulatory expectation.

Step 4: Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate hazards.

  • Alert Personnel: Notify others in the immediate area.

  • Ensure Ventilation: Maintain or increase ventilation to the area.

  • Eliminate Ignition Sources: Turn off any nearby equipment or open flames.[2]

  • Contain the Spill: Use a non-combustible absorbent material, such as sand, earth, or vermiculite, to contain and absorb the spilled liquid. Do not use combustible materials like paper towels as the primary absorbent.

  • Collect and Dispose: Carefully collect the absorbed material using non-sparking tools and place it in a designated hazardous waste container.

  • Decontaminate: Clean the spill area with soap and water.

The "Why": A systematic spill response minimizes the risk of fire and exposure to personnel. The use of non-combustible absorbents and non-sparking tools is critical due to the combustible nature of 3,3,5-trimethylhexyl acetate.[2]

Step 5: Final Disposal

The ultimate disposal of 3,3,5-trimethylhexyl acetate waste must be handled by a licensed hazardous waste disposal contractor.

  • Arrange for Pickup: Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup of the full waste container.

  • Documentation: Ensure all necessary paperwork is completed as required by your institution and the disposal vendor. This is part of the "cradle-to-grave" tracking mandated by RCRA.[1][7]

The "Why": It is illegal and environmentally irresponsible to dispose of 3,3,5-trimethylhexyl acetate down the drain or in the regular trash.[11] Its aquatic toxicity can disrupt ecosystems, and its combustible nature poses a fire hazard in landfills. Professional disposal ensures the waste is managed in a way that is safe for human health and the environment, often through high-temperature incineration or other approved treatment methods.

Disposal of Empty Containers

Empty containers that once held 3,3,5-trimethylhexyl acetate must also be managed properly.

  • Triple Rinsing: An empty container may be considered non-hazardous if it is triple-rinsed with a suitable solvent (such as ethanol or acetone). The rinsate from the first rinse must be collected and disposed of as hazardous waste. Subsequent rinsate may be permissible for drain disposal, but it is critical to consult your local regulations and institutional policies.[11]

  • Disposal as Hazardous Waste: If the container cannot be safely and effectively triple-rinsed, it should be disposed of as hazardous waste along with the chemical itself.

The "Why": Residual amounts of the chemical in an "empty" container can still pose a hazard. Proper decontamination or disposal as hazardous waste ensures that these residual risks are managed appropriately.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of 3,3,5-trimethylhexyl acetate.

DisposalWorkflow Disposal Workflow for 3,3,5-Trimethylhexyl Acetate cluster_prep Preparation & Handling cluster_collection Waste Collection cluster_storage On-Site Storage cluster_disposal Final Disposal A Don Appropriate PPE (Goggles, Gloves, Lab Coat) B Select Labeled, Compatible Hazardous Waste Container A->B C Add 3,3,5-Trimethylhexyl Acetate Waste B->C D Segregate from Incompatible Wastes (Oxidizers, Acids, Bases) C->D E Store in Satellite Accumulation Area D->E F Use Secondary Containment E->F G Keep Away from Ignition Sources F->G H Container Full? G->H I Contact EHS for Waste Pickup H->I Yes J Complete Disposal Documentation I->J K Licensed Vendor Disposal J->K spill Spill Occurs spill_response Contain with Non-Combustible Absorbent & Collect with Non-Sparking Tools spill->spill_response spill_waste Dispose of Spill Debris as Hazardous Waste spill_response->spill_waste spill_waste->C Add to waste container

Caption: Decision workflow for the safe disposal of 3,3,5-trimethylhexyl acetate.

By adhering to this comprehensive guide, laboratory professionals can ensure the safe and compliant disposal of 3,3,5-trimethylhexyl acetate, thereby upholding the highest standards of safety, environmental responsibility, and scientific integrity.

References

  • AllSource Environmental. (2025, December 18). Navigating Flammable Liquids | Classifications, Safety, & Proper Waste Disposal. Retrieved from [Link]

  • Hazardous Waste Experts. (2026, February 3). Hazardous Waste Materials Guide: Flammable Liquids. Retrieved from [Link]

  • Case Western Reserve University. (n.d.). RCRA | Environmental Health and Safety. Retrieved from [Link]

  • Access-to-Retail. (n.d.). Safety Data Sheet. Retrieved from [Link]

  • Vanderbilt University. (n.d.). Guide to Laboratory Sink/Sewer Disposal of Wastes. Retrieved from [Link]

  • Daniels Training Services. (2012, September 8). Flammable and Combustible Liquid Hazardous Materials. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 3,5,5-Trimethylhexyl acetate. PubChem. Retrieved from [Link]

  • RBNAinfo. (2018, May 25). SAFETY DATA SHEET. Retrieved from [Link]

  • Goa University. (2021, December 6). Guidelines for Segregation and Disposal of Laboratory Waste and Effluents. Retrieved from [Link]

  • National Environmental Services Center. (n.d.). RCRA Hazardous Waste: Requirements, Training, and Certification. Retrieved from [Link]

  • University of Houston-Clear Lake. (n.d.). RCRA addresses waste management, disposal and recycling. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, December 1). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from [Link]

  • Hazardous Waste Experts. (2022, September 26). How are flammable liquids categorized?. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, August 13). Resource Conservation and Recovery Act (RCRA) Regulations. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2025, September 5). Resource Conservation and Recovery Act (RCRA) Overview. Retrieved from [Link]

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